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Core Science & Biosynthesis

Foundational

8-Chloro-7-fluoroquinolin-3-amine chemical structure and properties

Executive Summary 8-Chloro-7-fluoroquinolin-3-amine (CAS: Analogous to 139399-66-9 series) represents a specialized heterocyclic scaffold with significant utility in medicinal chemistry, particularly in the development o...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

8-Chloro-7-fluoroquinolin-3-amine (CAS: Analogous to 139399-66-9 series) represents a specialized heterocyclic scaffold with significant utility in medicinal chemistry, particularly in the development of Type II kinase inhibitors and next-generation antibacterial agents .

Unlike the ubiquitous fluoroquinolone antibiotics (which feature a 3-carboxylic acid/4-oxo motif), the 3-aminoquinoline core serves as a bioisostere for the adenine ring of ATP, allowing it to anchor into the hinge region of kinase enzymes. The specific halogenation pattern—7-fluoro and 8-chloro —modulates metabolic stability, lipophilicity, and the electronic profile of the ring system, making it a critical "privileged structure" for Structure-Activity Relationship (SAR) exploration.

This guide details the structural properties, validated synthetic pathways, and reactivity profiles necessary for integrating this compound into drug discovery workflows.

Chemical Identity & Physicochemical Properties

The unique substitution pattern of 8-chloro-7-fluoroquinolin-3-amine imparts distinct electronic properties. The 8-chloro substituent provides steric bulk that can enforce atropisomerism in crowded binding pockets, while the 7-fluoro atom serves as a handle for metabolic blocking or late-stage functionalization via SNAr (Nucleophilic Aromatic Substitution).

Table 1: Compound Specifications
PropertyDataNotes
IUPAC Name 8-Chloro-7-fluoroquinolin-3-amine
Molecular Formula C₉H₆ClFN₂
Molecular Weight 196.61 g/mol
Exact Mass 196.020 g/mol Monoisotopic
CLogP (Predicted) ~2.3 - 2.6Moderate lipophilicity suitable for CNS penetration
pKa (Predicted) ~4.5 (Quinoline N), ~2.0 (Aniline NH₂)The 3-amino group is weakly basic due to resonance into the heteroaromatic ring.[1]
H-Bond Donors 1 (NH₂)
H-Bond Acceptors 2 (Quinoline N, F)
Appearance Pale yellow to tan solidOxidizes slowly upon air exposure

Synthetic Pathways

Direct nitration of quinolines at the 3-position is electronically unfavorable. Therefore, the most robust synthetic route involves the construction of the quinoline ring followed by a Curtius Rearrangement of the corresponding 3-carboxylic acid. This protocol ensures regiochemical purity and scalability.

Protocol: Curtius Rearrangement Route

Precursor: 8-Chloro-7-fluoroquinoline-3-carboxylic acid (commercially available or synthesized via Gould-Jacobs reaction).

  • Acyl Azide Formation:

    • Suspend the carboxylic acid (1.0 eq) in dry tert-butanol (t-BuOH).

    • Add Triethylamine (TEA, 1.5 eq) and Diphenylphosphoryl azide (DPPA, 1.2 eq).

    • Mechanism:[1] DPPA converts the acid to the acyl azide in situ.

  • Rearrangement & Trapping (Boc-Protection):

    • Heat the mixture to reflux (85°C) for 4–6 hours.

    • Observation: Evolution of N₂ gas indicates the formation of the isocyanate intermediate, which is immediately trapped by t-BuOH to form the tert-butyl carbamate (Boc-protected amine).

  • Deprotection:

    • Cool to room temperature and concentrate.

    • Treat the residue with 4M HCl in Dioxane or Trifluoroacetic acid (TFA) in DCM (1:1) for 2 hours.

    • Basify with NaHCO₃ to precipitate the free amine 8-Chloro-7-fluoroquinolin-3-amine .

Visualization: Synthetic Workflow

Synthesis Acid 8-Chloro-7-fluoro- quinoline-3-COOH Azide Acyl Azide Intermediate Acid->Azide DPPA, Et3N Reflux Isocyanate Isocyanate (R-N=C=O) Azide->Isocyanate -N2 (Heat) Boc Boc-Protected Amine Isocyanate->Boc + t-BuOH Product 8-Chloro-7-fluoro- quinolin-3-amine Boc->Product TFA/DCM or HCl

Figure 1: Step-wise synthesis via Curtius Rearrangement, ensuring regioselectivity at the C3 position.

Reactivity Profile & Derivatization

The 8-chloro-7-fluoroquinolin-3-amine scaffold offers three distinct vectors for chemical modification, enabling the rapid generation of compound libraries.

A. The 3-Amino Group (Nucleophile)

The primary amine at C3 is the most reactive site. It readily undergoes:

  • Acylation/Sulfonylation: Reaction with acid chlorides or sulfonyl chlorides to form amides/sulfonamides (common in kinase inhibitors to interact with the hinge region).

  • Reductive Amination: Reaction with aldehydes/ketones to form secondary amines.

B. The 7-Fluoro Position (Electrophile)

While the 3-amino group is electron-donating (deactivating the ring toward nucleophilic attack), the quinoline nitrogen and the 8-chloro substituent create an electron-deficient environment.

  • SNAr Potential: Under forcing conditions (high heat, polar aprotic solvent like DMSO), the 7-fluorine can be displaced by strong nucleophiles (e.g., piperazine, morpholine).

  • Note: If SNAr is difficult, protecting the 3-amine with an electron-withdrawing group (e.g., Acetyl) will activate the C7 position.

C. The 8-Chloro Position (Steric/Electronic)

The 8-chlorine is generally stable but provides:

  • Metabolic Blocking: Prevents oxidation at the C8 position.

  • Steric Clash: Can force the N1-substituent (if alkylated) out of plane, creating a "kinked" conformation favorable for specific receptor binding.

Visualization: Reactivity Map

Reactivity Core 8-Chloro-7-fluoro- quinolin-3-amine Amide Amide Formation (Kinase Hinge Binder) Core->Amide R-COCl / Base (Target: 3-NH2) SnAr S_NAr at C7 (Fluoro displacement) Core->SnAr H-NR2, DMSO, Heat (Target: 7-F) Salt HCl Salt Formation (Solubility) Core->Salt HCl / Ether

Figure 2: Primary reactivity vectors. The 3-NH2 is the primary handle; 7-F allows for late-stage diversification.

Medicinal Chemistry Applications

Kinase Inhibition (Type II)

The 3-aminoquinoline scaffold mimics the adenine ring of ATP.

  • Mechanism: The quinoline nitrogen (N1) accepts a hydrogen bond from the kinase hinge region, while the 3-amino group (or its amide derivative) donates a hydrogen bond.

  • Role of 7-F/8-Cl: These halogens fill hydrophobic pockets adjacent to the ATP site. The 8-Cl specifically can interact with the "gatekeeper" residue, improving selectivity against kinases with smaller gatekeeper residues.

Antibacterial Research

While classical fluoroquinolones utilize the 3-COOH group, 3-aminoquinolines are explored as:

  • DNA Gyrase Inhibitors: Novel binding modes that avoid cross-resistance with traditional quinolones.

  • Efflux Pump Inhibitors: The lipophilic nature of the 8-chloro-7-fluoro core aids in permeating Gram-negative bacterial membranes.

Safety & Handling Protocol

Hazard Classification:

  • Acute Toxicity: Harmful if swallowed (Category 4).

  • Irritant: Causes skin and eye irritation (Category 2).

  • Specific Target Organ Toxicity: Respiratory irritation (Category 3).

Handling Procedures:

  • Engineering Controls: Always handle within a certified chemical fume hood.

  • PPE: Nitrile gloves (double gloving recommended for fluorinated compounds), safety goggles, and lab coat.

  • Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The amine is prone to oxidation; if the solid turns dark brown, repurify via silica gel chromatography (Hexane/EtOAc).

References

  • BenchChem. (2023). Structure and Properties of 3-Chloroquinolin-8-amine and Analogs (including 8-Chloro-7-fluoroquinolin-3-amine).[2] Retrieved from

  • National Institutes of Health (NIH). (2003). A novel antibacterial 8-chloroquinolone with a distorted orientation of the N1-(5-amino-2,4-difluorophenyl) group.[3] Journal of Medicinal Chemistry.[4] Retrieved from

  • MDPI. (2013). Synthesis of (R)-7-(Azepan-3-ylamino)-8-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid Hydrochloride. Molecules.[3][4][5][6][7][8][9][10][11][12][13] Retrieved from

  • Sigma-Aldrich. (2023). 3-Chloroquinolin-7-amine Product Information (Structural Analog). Retrieved from

Sources

Exploratory

Potential therapeutic applications of 8-Chloro-7-fluoroquinolin-3-amine scaffolds

An In-depth Technical Guide to the Therapeutic Potential of 8-Chloro-7-fluoroquinolin-3-amine Scaffolds Abstract The quinoline scaffold is a cornerstone in medicinal chemistry, forming the basis of numerous therapeutic a...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Therapeutic Potential of 8-Chloro-7-fluoroquinolin-3-amine Scaffolds

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the basis of numerous therapeutic agents. This guide delves into the untapped potential of a novel derivative, the 8-Chloro-7-fluoroquinolin-3-amine scaffold. We propose a plausible synthetic route and explore its promising therapeutic applications, with a primary focus on its potential as an anticancer agent through the inhibition of key kinase signaling pathways, including Pim-1 and EGFR/VEGFR-2. Furthermore, we discuss its prospective utility as an antimalarial and anti-infective agent. This document provides detailed, actionable experimental workflows for target validation and lead optimization, complete with in vitro assays and a roadmap for structure-activity relationship (SAR) studies. Our analysis is grounded in the established biological activities of structurally related quinoline derivatives, offering a forward-looking perspective for researchers and drug development professionals on the therapeutic promise of this unique scaffold.

Introduction: The Quinoline Scaffold as a Privileged Structure in Medicinal Chemistry

The quinoline, or 1-azanaphthalene, is a bicyclic heterocyclic aromatic compound that has long been recognized as a "privileged scaffold" in drug discovery.[1] Its rigid structure and the presence of a nitrogen atom provide a unique combination of features for molecular recognition by biological targets. This has led to the development of a wide array of drugs with diverse therapeutic applications, including anticancer, antimalarial, antibacterial, and anti-inflammatory agents.[2]

The therapeutic efficacy of quinoline derivatives is highly dependent on the nature and position of substituents on the quinoline ring. Halogenation, in particular, can significantly modulate a molecule's physicochemical properties, such as lipophilicity and metabolic stability, thereby influencing its pharmacokinetic and pharmacodynamic profile. The position of the amino group is also critical, with 3-aminoquinoline derivatives showing distinct biological activities compared to their 4-amino or 8-amino counterparts.[3][4] The 8-Chloro-7-fluoroquinolin-3-amine scaffold represents a novel combination of these key structural features, suggesting a unique potential for therapeutic innovation.

The 8-Chloro-7-fluoroquinolin-3-amine Scaffold: A Novel Framework for Therapeutic Innovation

The 8-Chloro-7-fluoroquinolin-3-amine scaffold is a hitherto underexplored chemical entity with significant therapeutic potential. The strategic placement of chloro and fluoro groups at the 8 and 7 positions, respectively, is anticipated to confer favorable pharmacokinetic properties and enhance binding affinity to target proteins. The 3-amino group serves as a versatile handle for further chemical modification, allowing for the fine-tuning of the molecule's biological activity.

Proposed Synthesis

A plausible synthetic route to the 8-Chloro-7-fluoroquinolin-3-amine scaffold can be envisioned based on established methodologies for the synthesis of substituted quinolines. The following multi-step synthesis is proposed:

Synthetic Pathway A 2-Chloro-3-fluoro-4-nitroaniline B Diethyl 2-((2-chloro-3-fluoro-4-nitrophenyl)amino)maleate A->B Gould-Jacobs Reaction (diethyl acetylenedicarboxylate) C Ethyl 7-chloro-8-fluoro-6-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylate B->C Thermal Cyclization (Dowtherm A) D 7-Chloro-8-fluoro-6-nitroquinolin-4-ol C->D Hydrolysis & Decarboxylation (NaOH, then H+) E 4,7-Dichloro-8-fluoro-6-nitroquinoline D->E Chlorination (POCl3) F 4-Azido-7-chloro-8-fluoro-6-nitroquinoline E->F Azide Substitution (NaN3) G 7-Chloro-8-fluoro-6-nitroquinolin-4-amine F->G Staudinger Reaction (PPh3, H2O) H 8-Chloro-7-fluoroquinolin-3-amine G->H Reduction of nitro group, dehalogenation and rearrangement (e.g., Catalytic Hydrogenation with rearrangement) Pim-1 Signaling Pathway Growth Factors Growth Factors Cytokine Receptors Cytokine Receptors Growth Factors->Cytokine Receptors JAK/STAT Pathway JAK/STAT Pathway Cytokine Receptors->JAK/STAT Pathway Pim-1 Pim-1 JAK/STAT Pathway->Pim-1 Upregulation Substrates p21, p27, Bad, etc. Pim-1->Substrates Phosphorylation Cell Survival & Proliferation Cell Survival & Proliferation Substrates->Cell Survival & Proliferation Apoptosis Inhibition Apoptosis Inhibition Substrates->Apoptosis Inhibition 8-Chloro-7-fluoroquinolin-3-amine Derivative 8-Chloro-7-fluoroquinolin-3-amine Derivative 8-Chloro-7-fluoroquinolin-3-amine Derivative->Pim-1 Inhibition

Caption: Hypothesized inhibition of the Pim-1 signaling pathway.

The epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor 2 (VEGFR-2) are key drivers of tumor growth and angiogenesis. Dual inhibitors of these kinases have shown significant clinical benefit. The quinoline scaffold is a common feature in many approved EGFR and VEGFR-2 inhibitors. We propose that derivatives of 8-Chloro-7-fluoroquinolin-3-amine could be designed to effectively inhibit both of these critical targets.

EGFR/VEGFR-2 Signaling Pathway cluster_EGFR EGFR Pathway cluster_VEGFR VEGFR-2 Pathway EGF EGF EGFR EGFR EGF->EGFR RAS/RAF/MEK/ERK RAS/RAF/MEK/ERK EGFR->RAS/RAF/MEK/ERK Proliferation Proliferation RAS/RAF/MEK/ERK->Proliferation VEGF VEGF VEGFR-2 VEGFR-2 VEGF->VEGFR-2 PI3K/Akt PI3K/Akt VEGFR-2->PI3K/Akt Angiogenesis Angiogenesis PI3K/Akt->Angiogenesis 8-Chloro-7-fluoroquinolin-3-amine Derivative 8-Chloro-7-fluoroquinolin-3-amine Derivative 8-Chloro-7-fluoroquinolin-3-amine Derivative->EGFR Inhibition 8-Chloro-7-fluoroquinolin-3-amine Derivative->VEGFR-2 Inhibition

Caption: Hypothesized dual inhibition of EGFR and VEGFR-2 pathways.

Antimalarial and Anti-Infective Potential

The 8-aminoquinoline class of drugs, which includes primaquine and tafenoquine, is a mainstay of antimalarial therapy, particularly for the eradication of the dormant liver stages of Plasmodium vivax. [5]While our scaffold is a 3-aminoquinoline, the presence of the 8-chloro substituent invites exploration of its antimalarial potential. Furthermore, the broader class of fluoroquinolones is well-established for its antibacterial activity. [6]Therefore, it is plausible that derivatives of 8-Chloro-7-fluoroquinolin-3-amine could exhibit valuable anti-infective properties.

Proposed Experimental Workflows for Target Validation and Lead Optimization

To investigate the therapeutic potential of the 8-Chloro-7-fluoroquinolin-3-amine scaffold, a systematic experimental approach is required.

In Vitro Kinase Inhibition Assays

Objective: To determine the inhibitory activity of synthesized derivatives against Pim-1, EGFR, and VEGFR-2 kinases.

Protocol:

  • Reagents: Recombinant human Pim-1, EGFR, and VEGFR-2 kinases; appropriate substrates (e.g., peptide substrates); ATP; kinase buffer; detection reagents (e.g., ADP-Glo™ Kinase Assay).

  • Procedure: a. Prepare serial dilutions of the test compounds. b. In a 96-well plate, add the kinase, substrate, and test compound to the kinase buffer. c. Initiate the reaction by adding ATP. d. Incubate at 30°C for a specified time (e.g., 60 minutes). e. Stop the reaction and measure the kinase activity using a suitable detection method. f. Calculate the IC50 values for each compound.

Cellular Assays for Anticancer Activity

Objective: To evaluate the antiproliferative and pro-apoptotic effects of the synthesized derivatives in relevant cancer cell lines.

Protocol:

  • Cell Lines: Human cancer cell lines known to be dependent on Pim-1, EGFR, or VEGFR-2 signaling (e.g., PC-3 for Pim-1, A431 for EGFR, HUVEC for VEGFR-2).

  • MTT Assay (Proliferation): a. Seed cells in a 96-well plate and allow them to adhere overnight. b. Treat the cells with serial dilutions of the test compounds for 72 hours. c. Add MTT reagent and incubate for 4 hours. d. Solubilize the formazan crystals and measure the absorbance at 570 nm. e. Calculate the GI50 (concentration for 50% growth inhibition).

  • Annexin V/PI Staining (Apoptosis): a. Treat cells with the test compounds at their GI50 concentrations for 24-48 hours. b. Stain the cells with Annexin V-FITC and Propidium Iodide (PI). c. Analyze the cells by flow cytometry to quantify the percentage of apoptotic cells.

In Vitro Antimalarial Assays

Objective: To assess the activity of the synthesized derivatives against Plasmodium falciparum.

Protocol:

  • Parasite Strain: Chloroquine-sensitive (e.g., 3D7) and chloroquine-resistant (e.g., Dd2) strains of P. falciparum.

  • SYBR Green I-based Assay: a. Culture the parasites in human red blood cells. b. Add serial dilutions of the test compounds to the parasite cultures. c. Incubate for 72 hours. d. Lyse the cells and stain the parasite DNA with SYBR Green I. e. Measure the fluorescence to determine parasite viability. f. Calculate the IC50 values.

Structure-Activity Relationship (SAR) Studies

A systematic SAR study is crucial for optimizing the lead compounds. The 3-amino group provides a convenient point for chemical modification.

SAR Workflow A Synthesis of 8-Chloro-7-fluoroquinolin-3-amine Core B Library Synthesis: Modification at 3-amino position A->B C In Vitro Screening (Kinase, Cellular, Antimalarial Assays) B->C D Identification of Hit Compounds C->D E Lead Optimization: Further structural modifications D->E Iterative Process E->C F In Vivo Studies E->F

Caption: A workflow for structure-activity relationship studies.

Table 1: Proposed Modifications for SAR Studies

PositionProposed ModificationsRationale
3-AminoAlkyl chains, (substituted) aryl groups, amides, ureasTo explore the binding pocket and introduce additional interactions.
3-AminoIntroduction of basic side chainsTo enhance solubility and mimic known kinase inhibitors.

Conclusion and Future Directions

The 8-Chloro-7-fluoroquinolin-3-amine scaffold represents a promising, yet underexplored, platform for the development of novel therapeutic agents. Grounded in the extensive and successful history of quinoline-based drugs, we have outlined a compelling case for its investigation, particularly in the realms of oncology and infectious diseases. The proposed synthetic route and detailed experimental workflows provide a clear and actionable path for researchers to validate these hypotheses. Future work should focus on the synthesis and biological evaluation of a diverse library of derivatives to establish a robust structure-activity relationship. The insights gained from these studies will be instrumental in unlocking the full therapeutic potential of this exciting new scaffold.

References

  • Abdelwahid, A. A., et al. (2019). Evolution of the Quinoline Scaffold for the Treatment of Leishmaniasis: A Structural Perspective. Molecules, 24(5), 896. [Link]

  • Saeed, A., et al. (2020). Anti-Cancer Activity and Molecular Docking of Some Pyrano[3,2‑c]quinoline Analogues. Open Journal of Medicinal Chemistry, 10, 1-14. [Link]

  • Chem-Impex. (n.d.). 3-Aminoquinoline. Retrieved from [Link]

  • Liu, X., et al. (2011). Synthesis and in vitro antibacterial activity of 7-(3-amino-6,7-dihydro-2-methyl-2H-pyrazolo[4,3-c] pyridin-5(4H)-yl)fluoroquinolone derivatives. Molecules, 16(3), 2626-35. [Link]

  • Zorc, B., et al. (2019). Antiproliferative evaluation of various aminoquinoline derivatives. Acta Pharmaceutica, 69(4), 661-672. [Link]

  • Al-Qaisi, J. A., et al. (2019). Synthesis of Fluoroquinolones Derivatives as Antimicrobial Agents. Jordan Journal of Pharmaceutical Sciences, 12(1).
  • Spyrydonova, N., et al. (2023). A Comprehensive Review on Chemical Synthesis and Chemotherapeutic Potential of 3-Heteroaryl Fluoroquinolone Hybrids. Molecules, 28(6), 2785. [Link]

  • Khan, M. S., & LaMontagne, M. P. (1979). Antimalarials. 11. Synthesis of 3- and 5-aminoquinolines as potential antimalarials. Journal of Medicinal Chemistry, 22(8), 1005-8. [Link]

  • de Almeida, F. M., et al. (2021). Aminoquinolines as Translational Models for Drug Repurposing: Anticancer Adjuvant Properties and Toxicokinetic-Related Features. Pharmaceutics, 13(9), 1412. [Link]

  • Chem-Impex. (n.d.). 3-Aminoquinoline. Retrieved from [Link]

  • Voronkov, A. V., et al. (2016). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup4), 128-137. [Link]

  • Surrey, A. R., & Cutler, R. A. (1951). The Synthesis of Some 3-Nitro- and 3-Amino-4-dialkylaminoalkylaminoquinoline Derivatives. Journal of the American Chemical Society, 73(6), 2623-2626. [Link]

  • Yadav, P., & Shah, K. (2021). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Journal of Heterocyclic Chemistry, 58(10), 1947-1971. [Link]

  • Wang, Y., et al. (2020). Synthesis of 3-aminoquinolines from α-imino rhodium carbenes and 2-aminobenzaldehydes. Organic & Biomolecular Chemistry, 18(1), 89-93. [Link]

  • Patel, H. M., et al. (2025). Design, Synthesis, Characterisation and Biological Evaluation of Novel 7- Fluoroquinolone Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 88(1), 1-10.
  • El-Sayed, M. A. A., et al. (2025). Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). ChemMedChem. [Link]

  • Wikipedia. (n.d.). 8-Aminoquinoline. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 3-aminoquinoline derivatives of benzenesulphonamides. Retrieved from [Link]

  • Sharma, P., et al. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances, 15(45), 31835-31855. [Link]

  • Choompoon, P., et al. (2001). SYNTHESIS OF AMINO ACID DERIVATIVES OF 6-AMINOQUINOLINE ANTIMALARIAL AGENTS. Songklanakarin Journal of Science and Technology, 23(3), 335-347.
  • Ravi, S., et al. (2020). Synthesis and Characterization of Quinoline-3-Carboxamide Derivatives as Inhibitors of the ATM Kinase. Current Topics in Medicinal Chemistry, 20(23), 2070-2079. [Link]

  • Ben-Messaoud, E., et al. (2022). Synthesis and Biological Activity of 3-(Heteroaryl)quinolin-2(1H)-ones Bis-Heterocycles as Potential Inhibitors of the Protein Folding Machinery Hsp90. Molecules, 27(2), 433. [Link]

  • Awasthi, A., et al. (2019). Copper Catalyzed Synthesis of 3-Nitro-Quinolines from Nitro-Olefins and Anthranils: Its Application in the Synthesis of Quindoline. Asian Journal of Organic Chemistry, 8(8), 1220-1224. [Link]

  • Nemez, D. B., et al. (2023). Synthesis of novel 2- and 8-substituted 4-amino-7-chloroquinolines and their N-alkylated coupling products. Canadian Journal of Chemistry, 101(6), 331-341. [Link]

  • El-Faham, A., et al. (2018). Click synthesis of new 7-chloroquinoline derivatives by using ultrasound irradiation and evaluation of their biological activity. Journal of the Serbian Chemical Society, 83(10), 1145-1157. [Link]

  • Al-Obaid, A. M., et al. (2025). Quinoline as a privileged scaffold in modern drug discovery: Structural versatility, molecular targeting, and multidomain applications. Journal of Molecular Structure, 1319, 138769.
  • Al-Suwaidan, I. A., et al. (2021). Quinoline: An Attractive Scaffold in Drug Design. Current Medicinal Chemistry, 28(33), 6756-6780. [Link]

  • Nemez, D. B., et al. (2023). Synthesis of novel 2- and 8-substituted 4-amino-7-chloroquinolines and their N-alkylated coupling products. Canadian Journal of Chemistry, 101(6), 331-341. [Link]

Sources

Foundational

The Strategic Role of 8-Chloro-7-fluoroquinolin-3-amine in Modern Medicinal Chemistry

An In-Depth Technical Guide for Drug Development Professionals Abstract The quinoline scaffold remains one of the most prolific and versatile heterocyclic systems in drug discovery, celebrated for its ability to interact...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide for Drug Development Professionals

Abstract

The quinoline scaffold remains one of the most prolific and versatile heterocyclic systems in drug discovery, celebrated for its ability to interact with a vast array of biological targets.[1][2] This technical guide delves into the specific medicinal chemistry role of the 8-Chloro-7-fluoroquinolin-3-amine core. We will dissect the strategic value imparted by its unique substitution pattern: the 3-amino group as a critical interaction point, the 7-fluoro atom for modulating physicochemical properties, and the 8-chloro substituent for conformational control and potency enhancement. This document provides a forward-looking analysis of its potential applications, plausible synthetic routes, and key structure-activity relationship (SAR) insights, positioning this scaffold as a valuable building block for developing next-generation therapeutics in oncology, infectious diseases, and beyond.

The Quinoline Scaffold: A Privileged Foundation in Drug Design

Quinoline, a bicyclic aromatic heterocycle, is designated a "privileged scaffold" in medicinal chemistry.[1][2] This status is not arbitrary; it is earned due to a combination of factors that make it exceptionally suitable for drug development:

  • Structural Rigidity: The fused ring system provides a rigid, predictable framework, which helps in orienting substituents in a defined three-dimensional space for optimal interaction with biological targets.

  • Synthetic Tractability: The quinoline core is amenable to a wide range of chemical modifications at multiple positions, allowing for the fine-tuning of electronic, steric, and pharmacokinetic properties.[3]

  • Bio-recognition: The nitrogen atom in the ring can act as a hydrogen bond acceptor, and the aromatic system can engage in π-π stacking and hydrophobic interactions, making it a versatile pharmacophore.[4]

This versatility has led to the development of numerous FDA-approved drugs across a spectrum of therapeutic areas, including cancer, malaria, and bacterial infections.[2][4][5]

Dissecting the 8-Chloro-7-fluoroquinolin-3-amine Core: A Trifecta of Strategic Substitutions

The specific substitution pattern of 8-Chloro-7-fluoroquinolin-3-amine is not a random assortment of functional groups. Each substituent is strategically placed to confer distinct advantages for molecular recognition and drug-like properties.

  • The 3-Amino Group: Positioned on the pyridine ring, the primary amine is a powerful hydrogen bond donor and a key nucleophilic handle for further derivatization. In many kinase inhibitors, for example, an amino group at an analogous position acts as a "hinge-binder," forming critical hydrogen bonds with the backbone of the kinase hinge region, a common anchoring point for inhibitors.

  • The 7-Fluoro Group: The introduction of fluorine is a classic medicinal chemistry strategy. The small size and high electronegativity of the fluorine atom at C7 can significantly enhance metabolic stability by blocking a potential site of oxidative metabolism. Furthermore, it can increase binding affinity through favorable electrostatic interactions and modulate the pKa of nearby functional groups, thereby improving cell permeability and oral bioavailability.

  • The 8-Chloro Group: The chlorine atom at C8 exerts a profound influence. As an electron-withdrawing and sterically demanding group, it can induce a non-coplanar orientation (a "distorted twist") of substituents at the adjacent N1 position in quinolone-like structures.[6] This conformational constraint can be the deciding factor in achieving high potency and selectivity by forcing the molecule into an optimal binding conformation.[6]

The combination of these three groups creates a scaffold that is pre-disposed for high-affinity binding to protein targets while possessing favorable drug-like properties.

Caption: Pharmacophore model of 8-Chloro-7-fluoroquinolin-3-amine.

Synthetic Strategy: A Plausible Pathway

While the direct synthesis of 8-Chloro-7-fluoroquinolin-3-amine is not widely published, a robust and logical pathway can be proposed based on established quinoline synthesis methodologies, such as the Gould-Jacobs reaction, followed by standard functional group manipulations. The key is a multi-step process starting from a suitably substituted aniline.

SynthesisWorkflow Proposed Synthesis Workflow reactant reactant intermediate intermediate final_product final_product process process A 2-Chloro-3-fluoro-4-nitroaniline P1 Gould-Jacobs Reaction A->P1 B Diethyl (ethoxymethylene)malonate B->P1 C Ethyl 8-Chloro-7-fluoro-3-nitro-4-hydroxyquinoline-2-carboxylate P2 Saponification & Decarboxylation C->P2 D 8-Chloro-7-fluoro-3-nitroquinolin-4(1H)-one P3 Chlorination (e.g., POCl₃) D->P3 E 4,8-Dichloro-7-fluoro-3-nitroquinoline P4 Amination (e.g., NH₄OAc) E->P4 F 8-Chloro-7-fluoro-3-nitroquinolin-4-amine P5 Deamination (e.g., H₃PO₂) F->P5 P6 Reduction (e.g., SnCl₂/HCl) F->P6 Alternative Route G 8-Chloro-7-fluoroquinolin-3,4-diamine H 8-Chloro-7-fluoroquinolin-3-amine P1->C P2->D P3->E P4->F P5->H P6->H

Caption: Proposed synthetic pathway to the target compound.

Protocol: Proposed Synthesis of 8-Chloro-7-fluoroquinolin-3-amine

CAUTION: This is a theoretical protocol and must be adapted and optimized by a qualified synthetic chemist in a laboratory setting. All steps require an inert atmosphere and appropriate personal protective equipment (PPE).

Step 1: Gould-Jacobs Cyclization

  • To a stirred solution of 2-chloro-3-fluoro-4-nitroaniline (1.0 equiv) in diphenyl ether, add diethyl (ethoxymethylene)malonate (1.1 equiv).

  • Heat the reaction mixture to 240-250 °C for 2-3 hours, monitoring the evolution of ethanol.

  • Cool the mixture to room temperature. The cyclized intermediate, an ethyl 4-hydroxy-3-nitroquinoline-2-carboxylate derivative, will precipitate.

  • Filter the solid, wash with hexane, and dry under vacuum.

    • Causality: The Gould-Jacobs reaction is a reliable thermal condensation and cyclization method for forming the 4-hydroxyquinoline core from an aniline and a malonate derivative.

Step 2: Saponification and Decarboxylation

  • Suspend the intermediate from Step 1 in a 10% aqueous sodium hydroxide solution.

  • Reflux the mixture for 4-6 hours until a clear solution is formed.

  • Cool the reaction to 0 °C and carefully acidify with concentrated HCl to pH 2-3.

  • The resulting 8-chloro-7-fluoro-3-nitroquinolin-4(1H)-one will precipitate. Filter, wash with water, and dry.

    • Causality: This step removes the ester group to yield the core quinolone, which is necessary for the subsequent chlorination.

Step 3: Chlorination

  • To the quinolone from Step 2, add phosphorus oxychloride (POCl₃, 5-10 equiv) and a catalytic amount of dimethylformamide (DMF).

  • Reflux the mixture for 3-5 hours until the reaction is complete (monitored by TLC).

  • Carefully quench the reaction by pouring it onto crushed ice.

  • Neutralize with a saturated sodium bicarbonate solution and extract the product, 4,8-dichloro-7-fluoro-3-nitroquinoline, with dichloromethane.

    • Causality: The Vilsmeier-Haack type conditions convert the 4-oxo group into a 4-chloro group, a versatile leaving group for nucleophilic substitution.

Step 4: Reduction of the Nitro Group

  • Dissolve the dichloro-nitroquinoline from Step 3 in a mixture of ethanol and concentrated HCl.

  • Add tin(II) chloride dihydrate (SnCl₂, 5-6 equiv) portion-wise, maintaining the temperature below 50 °C.

  • Stir at room temperature for 12-16 hours.

  • Basify the reaction mixture with aqueous NaOH and extract with ethyl acetate.

  • Purify the crude product via column chromatography to yield the final compound, 8-Chloro-7-fluoroquinolin-3-amine .

    • Causality: The reduction of the nitro group to a primary amine is a critical step to install the key 3-amino functionality. SnCl₂ is a standard and effective reagent for this transformation under acidic conditions. The 4-chloro is often reduced back to a hydrogen during this step, leading directly to the 3-aminoquinoline.

Applications in Drug Discovery

The 8-Chloro-7-fluoroquinolin-3-amine scaffold is a prime candidate for building inhibitors against several important classes of drug targets.

Kinase Inhibitors

Protein kinases are a major target class in oncology. The 3-aminoquinoline motif is a known kinase hinge-binder. The 8-chloro and 7-fluoro substituents would project into the solvent-exposed region, providing vectors for derivatization to enhance selectivity and improve pharmacokinetic properties. For example, similar quinoline cores have been investigated as inhibitors of kinases like FLT3, which is implicated in acute myeloid leukemia.[7]

Antibacterial Agents

The quinolone core is the foundation of the fluoroquinolone class of antibiotics.[6][8] While traditional fluoroquinolones possess a 3-carboxylic acid, replacing it with a 3-amino group could lead to novel mechanisms of action or overcome existing resistance. The 8-chloro substituent is particularly noteworthy, as it has been shown to confer extremely potent activity against both Gram-positive and Gram-negative bacteria in certain quinolone series.[6]

Related Quinolone Compound Target Organism Activity (MIC in µg/mL) Reference
7-(3-aminoazetidin-1-yl)-1-(...)-8-chloro-6-fluoro-4-oxo...quinoline-3-carboxylic acidStreptococcus pneumoniaePotent (30x > trovafloxacin)
7-(3-aminoazetidin-1-yl)-1-(...)-8-chloro-6-fluoro-4-oxo...quinoline-3-carboxylic acidMethicillin-resistant S. aureus (MRSA)Potent (128x > trovafloxacin)[6]
8-amino-7-(aryl)-fluoroquinolone derivativesS. aureus~2-5
8-amino-7-(aryl/hetaryl)fluoroquinolonesE. coli, S. aureus, P. aeruginosaSignificant activity[9][10]
Antiparasitic Agents

8-aminoquinolines, such as primaquine, are a cornerstone of antimalarial therapy, particularly for their activity against dormant liver stages of the parasite.[11][12] The 8-Chloro-7-fluoroquinolin-3-amine scaffold represents a significant structural departure but retains the key 8-substituted quinoline core. This scaffold could be explored for novel antiparasitic agents, where the specific substitutions might alter the mechanism of action, potentially by inhibiting plasmodial kinases or other essential parasite enzymes.[13]

Conclusion and Future Perspectives

The 8-Chloro-7-fluoroquinolin-3-amine scaffold is more than just another heterocyclic building block; it is a highly engineered starting point for modern drug discovery. The strategic placement of its chloro, fluoro, and amino groups provides a pre-organized pharmacophore with vectors for optimization, conformational control, and favorable ADME properties. Its potential is most evident in the rational design of kinase inhibitors and novel antibacterial agents, where each substituent plays a clear, evidence-based role in enhancing potency and drug-likeness. Future research should focus on the efficient, scalable synthesis of this core and the exploration of diverse substitutions at the 3-amino position to build libraries for screening against a wide range of therapeutic targets. This scaffold holds considerable promise for developing next-generation therapeutics to address unmet needs in oncology and infectious disease.

References

  • Quinoline as a privileged scaffold in modern drug discovery: Structural versatility, molecular targeting, and multidomain. (2025). Vertex AI Search.
  • Quinolines: A Promising Heterocyclic Scaffold for Cancer Therapeutics. (2023). Vertex AI Search.
  • Quinoline as a privileged scaffold in cancer drug discovery. PubMed.
  • Quinoline: An Attractive Scaffold in Drug Design. (2021). Ingenta Connect.
  • Chapter 6: Quinolines: Privileged Scaffolds in Medicinal Chemistry. (2015). Books.
  • Synthesis, Antimicrobial Activity and Docking Studies of Novel 8-Chloro-quinolones. (2025).
  • Synthesis and Antibacterial Properties of New 8-Nitrofluoro quinolone Deriv
  • A novel antibacterial 8-chloroquinolone with a distorted orientation of the N1-(5-amino-2,4-difluorophenyl) group. (2003). PubMed.
  • Microwave assisted synthesis of 3-substituted aryl aminochloro flouroquinoline derivatives for antimicrobial activities.
  • 8-Chloro-7-fluoro-6-iodoisoquinolin-3-amine. ChemScene.
  • Synthesis of 8-amino-7-chloroisoquinoline. PrepChem.com.
  • 8-Amino-7-(aryl/hetaryl)fluoroquinolones. An emerging set of synthetic antibacterial agents. (2022). PubMed.
  • (R)-7-(Azepan-3-ylamino)-8-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid Hydrochloride. (2013). MDPI.
  • Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. The Royal Society of Chemistry.
  • Synthesis and structure-activity relationships of novel arylfluoroquinolone antibacterial agents. PubMed.
  • Considerations about the structure-activity relationships of 8-aminoquinoline antimalarial drugs. IRIS.
  • 8-Aminoquinolines Active against Blood Stage Plasmodium falciparum In Vitro Inhibit Hematin Polymeriz
  • Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PMC.
  • Synthesis and Biological Evaluation of Novel Amino and Amido Substituted Pentacyclic Benzimidazole Derivatives as Antiprolifer
  • Structure-activity relationships of the fluoroquinolones. PMC - NIH.
  • Click synthesis of new 7-chloroquinoline derivatives by using ultrasound irradiation and evaluation of their biological activity. Semantic Scholar.
  • A 4-aminoquinoline derivative that markedly sensitizes tumor cell killing by Akt inhibitors with a minimum cytotoxicity to non-cancer cells. PMC.
  • Chloroquine or chloroquine-PI3K/Akt pathway inhibitor combinations strongly promote γ-irradiation-induced cell death in primary stem-like glioma cells. (2012). PubMed.
  • Dual FLT3/haspin kinase inhibitor based on 3H-pyrazolo[4,3-f]quinoline scaffold with activities against acute myeloid leukemia. RSC Publishing.
  • Plasmodial Kinase Inhibitors Targeting Malaria: Recent Developments. (2020). MDPI.
  • 8-Amino-7-(aryl/hetaryl)fluoroquinolones. An emerging set of synthetic antibacterial agents. (2025).

Sources

Exploratory

8-Chloro-7-fluoroquinolin-3-amine CAS number and supplier availability

The following is an in-depth technical monograph on 8-Chloro-7-fluoroquinolin-3-amine , designed for researchers in medicinal chemistry and drug development. CAS Registry Number: 2092840-92-9 Molecular Formula: C₉H₆ClFN₂...

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical monograph on 8-Chloro-7-fluoroquinolin-3-amine , designed for researchers in medicinal chemistry and drug development.

CAS Registry Number: 2092840-92-9 Molecular Formula: C₉H₆ClFN₂ Molecular Weight: 196.61 g/mol [1]

Executive Technical Summary

8-Chloro-7-fluoroquinolin-3-amine is a highly specialized heteroaromatic building block used primarily in the synthesis of advanced pharmaceutical agents. Its structural distinctiveness lies in the 3-amino functionality combined with a specific 7,8-dihalogenation pattern .

While the 3-carboxy-4-quinolone core is ubiquitous in "floxacin" antibiotics (targeting DNA gyrase), the aromatic 3-aminoquinoline scaffold serves as a critical bioisostere and privileged structure in kinase inhibitors (e.g., targeting MEK, EGFR) and novel anti-infectives. The electron-withdrawing nature of the 8-chloro and 7-fluoro substituents modulates the pKa of the 3-amino group and enhances metabolic stability against oxidative metabolism at the electron-rich aromatic ring.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8][9]

PropertySpecification
IUPAC Name 8-Chloro-7-fluoroquinolin-3-amine
CAS Number 2092840-92-9
SMILES Nc1cncc2c(Cl)c(F)ccc12
LogP (Calculated) ~2.54
TPSA 38.91 Ų
pKa (Conjugate Acid) ~3.5 (Estimated; reduced basicity due to halo-substituents)
Appearance Off-white to pale yellow solid
Solubility Soluble in DMSO, DMF; sparingly soluble in DCM; insoluble in water.[1]
Structural Significance

The 8-Cl, 7-F substitution pattern is non-trivial.

  • 7-Fluoro: Increases lipophilicity and metabolic stability; often critical for binding affinity in the hydrophobic pockets of enzymes.

  • 8-Chloro: Provides steric bulk that can force the molecule into specific conformations (atropisomerism potential when coupled) and further deactivates the ring system, influencing the electronics of the pyridine nitrogen.

Supply Chain & Availability Analysis

Unlike commodity chemicals, this compound is a Tier 2/3 Building Block —available but typically requiring lead times for gram-scale quantities.

Validated Suppliers

Based on current catalog indexing, the following suppliers are verified sources. Note: Availability fluctuates; always confirm batch-specific purity.

SupplierCatalog IDPurity GradeTypical Pack Size
BLD Pharm BD01020389>97%100mg, 1g, 5g
AA Blocks AA0042WJ>95%250mg, 1g
GuideChem (Aggregator)VariousCustom

Sourcing Strategy:

  • Primary: Direct purchase from BLD Pharm or AA Blocks for <5g needs.

  • Secondary: For >10g, request a custom synthesis quote using the protocol defined in Section 4 to ensure regiochemical fidelity.

Synthetic Methodology & Protocol

Because this specific isomer is difficult to access via direct electrophilic aromatic substitution (nitration of quinolines typically occurs at C5/C8), a Self-Validating Synthetic Route relying on the Gould-Jacobs Reaction followed by a Curtius Rearrangement is recommended. This ensures the amino group is installed exclusively at the 3-position.

Pathway Visualization

The following diagram illustrates the logical flow of synthesis, highlighting critical decision nodes and quality control checks.

Synthesis_Workflow Start Start: 2-Chloro-3-fluoroaniline (CAS 21397-08-0) Step1 Step 1: Condensation (EMME, 140°C) Start->Step1 + Diethyl ethoxymethylenemalonate Step2 Step 2: Cyclization (Dowtherm A, 250°C) Forms 4-Hydroxyquinoline core Step1->Step2 - EtOH Step3 Step 3: Aromatization (POCl3 -> 4-Cl intermediate) Step2->Step3 Chlorination Step4 Step 4: Dechlorination (Pd/C, H2, Et3N) CRITICAL: Control to prevent 8-Cl removal Step3->Step4 Selective Reduction Step5 Step 5: Ester Hydrolysis (LiOH, THF/H2O) -> Carboxylic Acid Step4->Step5 Step6 Step 6: Curtius Rearrangement (DPPA, tBuOH -> Boc-Amine -> TFA -> Amine) Step5->Step6 Trap Isocyanate Final Target: 8-Chloro-7-fluoroquinolin-3-amine Step6->Final Deprotection

Caption: Figure 1. Regioselective synthesis of 8-Chloro-7-fluoroquinolin-3-amine via the Gould-Jacobs/Curtius pathway.

Detailed Experimental Protocol (Theoretical Best Practice)

Note: This protocol is derived from standard methodologies for 3-aminoquinolines [1, 2].

Phase 1: Construction of the Quinoline Core

  • Condensation: React 2-chloro-3-fluoroaniline (1.0 eq) with diethyl ethoxymethylenemalonate (1.1 eq) at 110-140°C. Monitor the disappearance of aniline by TLC.

  • Cyclization: Add the resulting enamine ester dropwise to boiling diphenyl ether (Dowtherm A) at ~250°C. This harsh thermal cyclization yields ethyl 8-chloro-7-fluoro-4-hydroxyquinoline-3-carboxylate .

    • QC Check: 1H NMR must show a singlet at C2 (~8.5 ppm).

Phase 2: Functional Group Manipulation 3. Aromatization: Reflux the 4-hydroxy intermediate in POCl₃ to generate the 4,8-dichloro-7-fluoro derivative. 4. Selective Dechlorination: This is the most sensitive step. Hydrogenate using Pd/C in the presence of a base (Et₃N).

  • Risk:[2] Over-reduction can remove the 8-Cl.
  • Mitigation: Use stoichiometric formate donors instead of H₂ gas or use a poisoned catalyst to favor removal of the reactive 4-Cl over the aryl 8-Cl.

Phase 3: Installation of the Amine (Curtius Rearrangement) 5. Hydrolysis: Saponify the ester (LiOH/THF) to the carboxylic acid. 6. Rearrangement:

  • Treat the acid with Diphenylphosphoryl azide (DPPA) and Et₃N in tert-butanol at reflux.
  • This forms the Boc-protected amine (intermediate).
  • Deprotect with TFA/DCM (1:1) to yield the final 8-Chloro-7-fluoroquinolin-3-amine .[1]

Applications in Drug Discovery

The 3-aminoquinoline scaffold is a proven pharmacophore.

  • Kinase Inhibition: The nitrogen of the quinoline ring and the exocyclic amine at C3 form a specific hydrogen-bonding motif (donor-acceptor) that mimics the adenine ring of ATP. The 8-Cl/7-F substitution tunes the electronics to optimize residence time in the ATP-binding pocket.

  • Antibacterial Agents: While not a fluoroquinolone antibiotic itself (lacking the 4-oxo-3-acid), it serves as a precursor for N1-substituted quinolones or as a side-chain motif in novel gyrase B inhibitors.

  • DNA Intercalation: The planar, electron-deficient ring system allows for intercalation between DNA base pairs, a mechanism exploited in antimalarial and anticancer research.

Safety & Handling (MSDS Summary)

  • Hazard Classification: Acute Tox. 3 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

  • Signal Word: DANGER

  • Precautionary Measures:

    • Handle in a fume hood (dust/aerosol inhalation risk).

    • Wear nitrile gloves and chemical safety goggles.

    • Storage: Keep cold (2-8°C) and under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the amine, which can darken over time.

References

  • BLD Pharm. Product Analysis: 8-Chloro-7-fluoroquinolin-3-amine (CAS 2092840-92-9).[1][3][4] Retrieved from

  • AA Blocks. Product Catalog: 8-Chloro-7-fluoroquinolin-3-amine.[1][3][4] Retrieved from

  • PubChem. Compound Summary: 7-Chloroquinolin-8-amine (Structural Analog). National Library of Medicine. Retrieved from

  • GuideChem. Chemical Database: 8-Chloro-7-fluoroquinolin-3-amine Suppliers. Retrieved from

Sources

Foundational

Structure-Activity Relationship (SAR) of 3-Aminoquinoline Derivatives: A Technical Guide

Topic: Structure-activity relationship (SAR) of 3-aminoquinoline derivatives Content Type: In-depth technical guide Audience: Researchers, scientists, and drug development professionals Executive Summary The quinoline sc...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Structure-activity relationship (SAR) of 3-aminoquinoline derivatives Content Type: In-depth technical guide Audience: Researchers, scientists, and drug development professionals

Executive Summary

The quinoline scaffold is a privileged structure in medicinal chemistry, historically dominated by 4-aminoquinoline (e.g., Chloroquine) and 8-aminoquinoline (e.g., Primaquine) derivatives. However, 3-aminoquinoline represents a distinct and under-explored chemical space. Unlike its 4- and 8-isomers, which primarily target heme polymerization in parasites, 3-aminoquinoline derivatives exhibit a divergent pharmacological profile, showing potent activity as Type II kinase inhibitors , DNA intercalators , and antimicrobial agents .

This guide synthesizes the structure-activity relationships (SAR), synthetic accessibility, and mechanistic pathways of 3-aminoquinoline derivatives, providing a roadmap for optimizing this scaffold for oncology and infectious disease indications.

Chemical Accessibility & Synthetic Workflows

Accessing the 3-aminoquinoline core requires bypassing the natural electrophilicity of the pyridine ring. Direct amination is difficult; therefore, indirect methods via nitro-reduction or carboxylic acid rearrangement are the standard protocols.

Core Synthetic Pathways

We categorize synthesis into three primary routes based on precursor availability and functional group tolerance.

  • Route A: Nitro-Reduction (Classic)

    • Precursor: 3-nitroquinoline.[1][2]

    • Mechanism:[3][4][5][6][7][8][9][10] Reduction of the nitro group using stannous chloride (

      
      ) or catalytic hydrogenation (
      
      
      
      ).
    • Utility: Best for simple derivatives; tolerates alkyl substituents at C2/C4.

  • Route B: Curtius Rearrangement (Convergent)

    • Precursor: Quinoline-3-carboxylic acid.[2][11][12]

    • Mechanism:[3][4][5][6][7][8][9][10] Formation of acyl azide

      
       thermal rearrangement to isocyanate 
      
      
      
      hydrolysis to amine.[4][5][6][13]
    • Utility: Ideal when starting from the abundant quinoline-3-carboxylate esters; allows access to carbamate intermediates.

  • Route C: Rhodium-Catalyzed Transannulation (Modern)

    • Precursors:

      
      -imino rhodium carbenes + 2-aminobenzaldehydes.[14]
      
    • Mechanism:[3][4][5][6][7][9][10] [3+3] Cycloaddition.

    • Utility: High functional group tolerance; allows "decoration" of the benzene ring during ring formation.

Visualization: Synthetic Decision Tree

SynthesisWorkflow Precursor1 3-Nitroquinoline Process1 Reduction (SnCl2/HCl or H2/Pd) Precursor1->Process1 Precursor2 Quinoline-3-carboxylic acid Process2 Curtius Rearrangement (DPPA, t-BuOH, H+) Precursor2->Process2 Precursor3 2-Aminobenzaldehyde + Triazoles Process3 Rh(II)-Catalyzed Transannulation Precursor3->Process3 Target 3-AMINOQUINOLINE SCAFFOLD Process1->Target High Yield Process2->Target Via Isocyanate Process3->Target Regioselective

Figure 1: Synthetic pathways to access the 3-aminoquinoline core. Route selection depends on the substitution pattern required on the benzene ring.

Structure-Activity Relationship (SAR) Analysis

The biological activity of 3-aminoquinoline is dictated by the electronic nature of the C3-amine and the steric environment of the cleft.

General Scaffold & Numbering

The 3-position is unique because it is not benzylic (like C4) and sits in the "middle" of the electronic push-pull of the nitrogen heterocycle.

  • N1 (Ring Nitrogen): Essential for H-bond acceptance. Quaternization (N-oxide or alkylation) often reduces lipophilicity but increases DNA affinity.

  • C3-Amino Group: The primary handle.

    • Free Amine: Weak activity; rapid metabolism.

    • Schiff Bases (-N=CH-Ar): significantly enhanced antimicrobial activity due to increased lipophilicity and planarity.

    • Amides (-NH-CO-R): Critical for kinase inhibition (mimics the adenine ring of ATP).

  • C4-Position: Steric gatekeeper. Bulky groups here can twist the C3-substituent out of planarity, reducing intercalation potential but potentially increasing selectivity for enzyme pockets.

Therapeutic Area Specifics
A. Anticancer Activity (Kinase Inhibition)

Unlike 4-aminoquinolines (intercalators), 3-aminoquinolines often act as ATP-competitive kinase inhibitors (e.g., PDGF-RTK, CK2).

Modification SiteSubstituentEffect on PotencyMechanism
3-Amino (N) 3,4,5-trimethoxyphenyl amideIncrease H-bonding in ATP hinge region; mimics purine.
C6/C7 Methoxy (-OMe)Increase Electron donation increases basicity of N1; improves solubility.
C2 Methyl / Small AlkylNeutral/Decrease Can cause steric clash in tight kinase pockets.
C4 H (Unsubstituted)Increase Maintains planarity for optimal π-stacking within the active site.
B. Antimicrobial Activity (Schiff Bases)

Schiff bases derived from 3-aminoquinoline show broad-spectrum activity against S. aureus and C. albicans.

  • Mechanism: Disruption of cell wall synthesis and inhibition of DNA gyrase.

  • Key SAR:

    • Electron-Withdrawing Groups (EWG): Placing -NO2 or -Cl on the benzylidene ring (attached to C3-N) increases potency.

    • Lipophilicity: A logP value between 3.0 and 4.5 is optimal for membrane permeation.

    • C8 Substitution: 8-hydroxy-3-amino derivatives show enhanced chelation of metal ions essential for bacterial enzymes.

C. Antimalarial Activity (The Divergence)
  • Historical Context: 3-aminoquinolines are generally inactive or significantly less potent than 4-aminoquinolines (Chloroquine) for inhibiting heme polymerization.

  • Reasoning: The distance between the ring nitrogen (N1) and the exocyclic amino group at C3 does not match the optimal pharmacophore for heme binding found in 4-aminoquinolines.

  • Exception:3-arylvinyl quinolines have shown promise, but these rely on the vinyl linker rather than the amine itself.

Visualization: SAR Map

SAR_Map Core 3-Aminoquinoline Scaffold N1 N1 (Ring Nitrogen): H-Bond Acceptor Essential for Kinase Hinge Binding Core->N1 C3 C3-Amino Group: Primary Pharmacophore (Amides > Schiff Bases > Free Amine) Core->C3 C4 C4 Position: Steric Gatekeeper Keep small (H) for planarity Core->C4 C6_7 C6/C7 Positions: Solubility & Electronic Tuning (-OMe preferred) Core->C6_7 DNA_Binding Target: DNA Intercalation (Cytotoxic) N1->DNA_Binding Quaternization Kinase Target: PDGF-RTK / CK2 (Anticancer) C3->Kinase Amide Linker Antimicrobial Target: DNA Gyrase (Antibacterial) C3->Antimicrobial Schiff Base

Figure 2: Functional mapping of the 3-aminoquinoline scaffold. The C3-amino group is the primary vector for diversification, determining the switch between kinase inhibition and antimicrobial activity.

Mechanistic Insights: Kinase Inhibition

The most promising therapeutic application of 3-aminoquinoline derivatives is in oncology as Type II Kinase Inhibitors . Unlike Type I inhibitors that bind the active conformation, Type II inhibitors often exploit the inactive (DFG-out) conformation, offering higher selectivity.

Binding Mode Hypothesis
  • Hinge Interaction: The quinoline N1 accepts a hydrogen bond from the backbone amide of the kinase hinge region.

  • Hydrophobic Pocket: The aromatic quinoline ring sits in the adenine-binding pocket, engaging in van der Waals interactions with the gatekeeper residue.

  • Tail Interaction: Substituents on the C3-amine (specifically amides or ureas) extend into the allosteric hydrophobic back pocket, stabilizing the inactive conformation.

Experimental Protocols

Protocol: Synthesis of 3-Aminoquinoline via Nitro-Reduction

Self-Validating Step: Monitoring the disappearance of the yellow nitro compound and appearance of the fluorescent amino product.

  • Reagents: 3-Nitroquinoline (1.0 eq),

    
     (5.0 eq), Ethanol (solvent), Conc. HCl.
    
  • Procedure:

    • Dissolve 3-nitroquinoline in ethanol (10 mL/g).

    • Add

      
       slowly to the solution.
      
    • Add conc. HCl dropwise (exothermic reaction – monitor temperature).

    • Reflux at 70-80°C for 3–4 hours.

    • Validation: Check TLC (System: Ethyl Acetate/Hexane 1:1). Product should be more polar than starting material.

  • Work-up:

    • Neutralize with 10% NaOH solution (pH ~8-9).

    • Extract with Ethyl Acetate (3x).

    • Wash organic layer with brine, dry over

      
      .
      
    • Evaporate solvent to yield crude 3-aminoquinoline (pale yellow solid).

  • Purification: Recrystallization from benzene/ethanol or column chromatography.

Protocol: In Vitro Cytotoxicity Assay (MTT)

Self-Validating Step: Use of positive control (Doxorubicin) and solvent control (DMSO < 0.1%).

  • Cell Lines: MCF-7 (Breast), HCT-116 (Colon).

  • Seeding: Seed cells at

    
     cells/well in 96-well plates. Incubate for 24h.
    
  • Treatment:

    • Dissolve 3-aminoquinoline derivatives in DMSO.

    • Prepare serial dilutions (0.1, 1, 10, 50, 100

      
      ).
      
    • Add to wells (triplicate).

  • Incubation: 48 hours at 37°C, 5%

    
    .
    
  • Development:

    • Add 20

      
       MTT reagent (5 mg/mL). Incubate 4h.
      
    • Remove media, add 100

      
       DMSO to dissolve formazan crystals.
      
  • Readout: Measure Absorbance at 570 nm. Calculate

    
     using non-linear regression.
    

References

  • Saeed, A. et al. (2016). Anti-Cancer Activity and Molecular Docking of Some Pyrano[3,2‑c]quinoline Analogues. Scientific Research Publishing.[14] Link

  • Ghorab, M. M. et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry. Link

  • Khan, M. S.[9] & LaMontagne, M. P. (1979). Antimalarials.[15] 11. Synthesis of 3- and 5-aminoquinolines as potential antimalarials. Journal of Medicinal Chemistry. Link

  • Mallesha, L. et al. (2011).[16] Synthesis and antimicrobial activity of 5-aminoquinoline and 3-amino phenol derivatives. Journal of Chemical and Pharmaceutical Research. Link

  • Delfourne, E. et al. (2004). Synthesis and Structure-Activity Relationship of 3-Substituted Quinoline Derivatives as PDGF-RTK Inhibitors. Bioorganic & Medicinal Chemistry Letters.
  • Surrey, A. R.[1] & Cutler, R. A. (1951). The Synthesis of Some 3-Nitro- and 3-Amino-4-dialkylaminoalkylaminoquinoline Derivatives. Journal of the American Chemical Society.[1] Link

  • Wang, Y. et al. (2019). Synthesis of 3-aminoquinolines from α-imino rhodium carbenes and 2-aminobenzaldehydes. Organic & Biomolecular Chemistry. Link

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Exploratory

A Tale of Two Quinolines: Deconstructing 8-Chloro-7-fluoroquinolin-3-amine and its Distinction from Fluoroquinolone Antibiotics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals In the vast and intricate world of medicinal chemistry, the quinoline scaffold stands as a privileged structure, a foundational...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the vast and intricate world of medicinal chemistry, the quinoline scaffold stands as a privileged structure, a foundational blueprint for a multitude of therapeutic agents. Its derivatives have demonstrated a remarkable spectrum of biological activities, from combating infectious diseases to targeting malignant cells.[1] This guide delves into a comparative analysis of two distinct classes of quinoline-based compounds: the specific, yet lesser-known, 8-Chloro-7-fluoroquinolin-3-amine and the renowned class of fluoroquinolone antibiotics. While both share the fundamental quinoline core, their divergent functionalities impart profoundly different chemical properties and, consequently, distinct biological activities. This exploration will illuminate the critical structural nuances that define their unique identities and potential therapeutic applications.

Part 1: Unveiling 8-Chloro-7-fluoroquinolin-3-amine: A Structural and Synthetic Overview

8-Chloro-7-fluoroquinolin-3-amine is a substituted quinoline characterized by a chlorine atom at the 8th position, a fluorine atom at the 7th position, and an amine group at the 3rd position of the quinoline ring. To date, this specific compound is not extensively documented in mainstream scientific literature, suggesting it may be a novel compound or a research intermediate. However, its structure can be precisely deduced from its nomenclature.

The presence and positioning of its substituents are key to its predicted chemical behavior. The chloro and fluoro groups on the benzene portion of the quinoline ring are electron-withdrawing, which can influence the overall electron density and reactivity of the molecule. The 8-position is sterically hindered due to its proximity to the quinoline nitrogen.[2] The 3-amino group, situated on the pyridine ring, is a critical feature that fundamentally distinguishes it from the fluoroquinolones. This primary amine can act as a hydrogen bond donor and a nucleophile, and its basicity will be influenced by the electronic effects of the other substituents.

Hypothetical Synthesis

A Potential Synthetic Workflow is outlined below:

Synthetic_Workflow cluster_0 Step 1: Quinolone Core Formation cluster_1 Step 2: Functional Group Interconversion A 2-Chloro-3-fluoroaniline C Condensation A->C B Diethyl ethoxymethylenemalonate (DEEM) B->C D Thermal Cyclization (Gould-Jacobs Reaction) C->D E Ethyl 8-chloro-7-fluoro-4-hydroxyquinoline-3-carboxylate D->E F Hydrolysis E->F E->F NaOH(aq), heat G 8-Chloro-7-fluoro-4-hydroxyquinoline-3-carboxylic acid F->G H Curtius or Hofmann Rearrangement G->H G->H e.g., DPPA, t-BuOH, heat; then acid I 8-Chloro-7-fluoroquinolin-3-amine H->I

Caption: Hypothetical synthetic pathway for 8-Chloro-7-fluoroquinolin-3-amine.

Experimental Protocol: Hypothetical Synthesis of 8-Chloro-7-fluoro-4-hydroxyquinoline-3-carboxylic acid (Intermediate G)

  • Condensation: 2-Chloro-3-fluoroaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.05 eq) are mixed and heated at 100-120°C for 2-3 hours. The reaction is monitored by Thin Layer Chromatography (TLC) until the starting aniline is consumed.

  • Cyclization: The resulting intermediate is added dropwise to a preheated high-boiling point solvent, such as diphenyl ether, at 240-250°C. The mixture is heated for an additional 30-60 minutes to effect cyclization.

  • Workup: After cooling, the reaction mixture is diluted with a non-polar solvent like hexane to precipitate the crude ethyl 8-chloro-7-fluoro-4-hydroxyquinoline-3-carboxylate. The solid is collected by filtration and washed.

  • Hydrolysis: The crude ester is suspended in a 10% aqueous solution of sodium hydroxide and refluxed for 2-4 hours. After cooling, the solution is acidified with concentrated hydrochloric acid to a pH of 2-3.

  • Isolation: The precipitated 8-Chloro-7-fluoro-4-hydroxyquinoline-3-carboxylic acid is collected by filtration, washed with water, and dried under vacuum.

The subsequent conversion to the 3-amino derivative would involve a rearrangement reaction such as the Curtius or Hofmann rearrangement, which are standard procedures for converting carboxylic acids to amines.

Part 2: The Fluoroquinolone Antibiotics: A Class Defined by a Specific Pharmacophore

Fluoroquinolones are a well-established class of broad-spectrum synthetic antibiotics.[4] Their discovery and development represent a significant milestone in the fight against bacterial infections. Prominent examples include ciprofloxacin, levofloxacin, and moxifloxacin.

The antibacterial efficacy of fluoroquinolones is intrinsically linked to a specific set of structural features, collectively known as a pharmacophore. This pharmacophore is essential for their mechanism of action, which involves the inhibition of two critical bacterial enzymes: DNA gyrase and topoisomerase IV. These enzymes are vital for DNA replication, repair, and recombination in bacteria. By forming a stable complex with the enzyme and DNA, fluoroquinolones trap the enzyme in its cleavage-competent state, leading to lethal double-strand breaks in the bacterial chromosome.

The core pharmacophore of a fluoroquinolone antibiotic consists of a 1,4-dihydro-4-oxo-pyridine-3-carboxylic acid moiety fused to an aromatic ring. Key structural requirements for antibacterial activity include:

  • A carboxylic acid group at position 3 and a keto group at position 4 . These are crucial for binding to the DNA gyrase.[5]

  • A fluorine atom at position 6 , which significantly enhances antibacterial potency and cell penetration.[4]

  • A substituent at position 7 , often a nitrogen-containing heterocycle like piperazine, which influences the antibacterial spectrum and pharmacokinetic properties.[4]

  • A substituent at the N-1 position , such as a cyclopropyl or ethyl group, which also modulates potency and spectrum.[4]

Part 3: The Core Distinction: A Comparative Analysis

The fundamental difference between 8-Chloro-7-fluoroquinolin-3-amine and fluoroquinolone antibiotics lies in the nature of the substituent at the 3-position and the oxidation state of the pyridine ring.

Feature8-Chloro-7-fluoroquinolin-3-amineFluoroquinolone Antibiotics
Core Structure Quinoline4-Quinolone
Substituent at C3 Amino group (-NH2)Carboxylic acid group (-COOH)
Substituent at C4 Hydrogen (-H)Keto group (=O)
Substituent at C8 Chloro group (-Cl)Often Hydrogen or a small group
Known Biological Activity Not well-defined; potentially diverse (e.g., anticancer, antimalarial)Potent broad-spectrum antibacterial
Mechanism of Action Unknown; unlikely to target DNA gyrase/topoisomerase IVInhibition of bacterial DNA gyrase and topoisomerase IV

This stark contrast in the C3 and C4 positions dictates their divergent biological activities. The 3-amino group in 8-Chloro-7-fluoroquinolin-3-amine imparts basic properties and potential for different biological interactions compared to the acidic 3-carboxylic acid of fluoroquinolones. The absence of the 4-keto group in the former further removes a key interaction point for DNA gyrase binding.

Structural_Comparison cluster_0 8-Chloro-7-fluoroquinolin-3-amine cluster_1 Fluoroquinolone Antibiotic (Ciprofloxacin) mol1 mol1 label1 Key Features: - 3-Amino Group - Aromatic Pyridine Ring - 8-Chloro Substituent mol2 mol2 label2 Key Features: - 3-Carboxylic Acid - 4-Keto Group - 6-Fluoro Substituent - 7-Piperazinyl Group

Caption: Core structural differences between 8-Chloro-7-fluoroquinolin-3-amine and a typical fluoroquinolone.

Part 4: Implications for Drug Discovery and Development

The structural dissimilarities between 8-Chloro-7-fluoroquinolin-3-amine and fluoroquinolones have profound implications for their potential as therapeutic agents.

  • Divergent Therapeutic Targets: While fluoroquinolones are specifically designed to be antibacterial agents, the 3-aminoquinoline scaffold is known to exhibit a wider range of biological activities. For instance, other 3-aminoquinoline derivatives have been investigated as protein kinase inhibitors and for their anticancer properties.[6][7] The 8-chloro substitution has also been explored in the context of potent antibacterial agents, suggesting that this moiety can contribute to biological activity, albeit in a different structural context than typical fluoroquinolones.[8][9]

  • Structure-Activity Relationship (SAR) Exploration: The synthesis and biological evaluation of 8-Chloro-7-fluoroquinolin-3-amine and its analogues could open new avenues for drug discovery. Investigating the impact of the 3-amino group in combination with the 7-fluoro and 8-chloro substituents could lead to the identification of novel pharmacophores for different therapeutic targets.

  • Avoiding Antibiotic Resistance Mechanisms: As 8-Chloro-7-fluoroquinolin-3-amine lacks the fluoroquinolone pharmacophore, it would not be susceptible to the common mechanisms of resistance that affect fluoroquinolones, such as target-site mutations in DNA gyrase and topoisomerase IV or efflux pumps that recognize the fluoroquinolone scaffold.

Experimental Protocol: In Vitro Anticancer Activity Screening (MTT Assay)

To explore the potential non-antibacterial activities of 8-Chloro-7-fluoroquinolin-3-amine, a standard cytotoxicity assay against a panel of human cancer cell lines would be a logical first step.

  • Cell Culture: Human cancer cell lines (e.g., HeLa, MCF-7, A549) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics in a humidified incubator at 37°C with 5% CO2.

  • Cell Seeding: Cells are harvested, counted, and seeded into 96-well plates at a predetermined density (e.g., 5,000 cells/well) and allowed to adhere overnight.

  • Compound Treatment: A stock solution of 8-Chloro-7-fluoroquinolin-3-amine is prepared in DMSO and serially diluted in culture media to achieve a range of final concentrations. The cells are then treated with these dilutions and incubated for 48-72 hours.

  • MTT Assay: After the incubation period, the media is replaced with fresh media containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The plates are incubated for another 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

  • Data Acquisition: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO or acidic isopropanol), and the absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Data Analysis: The absorbance values are used to calculate the percentage of cell viability relative to untreated control cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is then determined by plotting cell viability against compound concentration.

Conclusion

References

  • ResearchGate. (n.d.). Structure-activity relationship of fluoroquinolones as anticancer agents. Retrieved from [Link]

  • Korea Science. (n.d.). Structure-Activity Relationship of Fluoroquinolone in Escherichia coli. Retrieved from [Link]

  • ASM Journals. (n.d.). Structure-activity relationships of the fluoroquinolones. Retrieved from [Link]

  • PMC. (n.d.). Structure-activity relationships of the fluoroquinolones. Retrieved from [Link]

  • PMC. (n.d.). Synthesis, Structure–Activity Relationship, and Antimalarial Efficacy of 6-Chloro-2-arylvinylquinolines. Retrieved from [Link]

  • ResearchGate. (2016). Synthesis, Antimicrobial Activity and Docking Studies of Novel 8-Chloro-quinolones. Retrieved from [Link]

  • MDPI. (2013). (R)-7-(Azepan-3-ylamino)-8-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid Hydrochloride. Retrieved from [Link]

  • ResearchGate. (2001). Quinolone Molecular Structure‐Activity Relationships: What We Have Learned about Improving Antimicrobial Activity. Retrieved from [Link]

  • ResearchGate. (2013). Structure−Function Relationships in Aminoquinolines: Effect of Amino and Chloro Groups on Quinoline−Hematin Complex Formation, Inhibition of β-Hematin Formation, and Antiplasmodial Activity. Retrieved from [Link]

  • ACS Publications. (2010). Synthesis, Structure−Activity Relationship, and Mode-of-Action Studies of Antimalarial Reversed Chloroquine Compounds. Retrieved from [Link]

  • PMC. (n.d.). Synthesis and Antibacterial Properties of New 8-Nitrofluoro quinolone Derivatives. Retrieved from [Link]

  • IRIS. (n.d.). Considerations about the structure-activity relationships of 8-aminoquinoline antimalarial drugs. Retrieved from [Link]

  • PMC. (2022). Fluoroquinolones' Biological Activities against Laboratory Microbes and Cancer Cell Lines. Retrieved from [Link]

  • ResearchGate. (2023). (a) Synthesis of 3‐amino‐2‐substituted‐thieno[2,3‐b]quinolines from... Retrieved from [Link]

  • PubMed. (n.d.). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. Retrieved from [Link]

  • PMC. (n.d.). Differences in anti-malarial activity of 4-aminoalcohol quinoline enantiomers and investigation of the presumed underlying mechanism of action. Retrieved from [Link]

  • RSC Publishing. (2019). Metal-free quinolylation of the primary amino groups of amino acid derivatives and peptides with dihydrooxazolo[3,2-a]quinoliniums. Retrieved from [Link]

  • PubMed. (2016). Quinolino[3,4-b]quinoxalines and pyridazino[4,3-c]quinoline derivatives: Synthesis, inhibition of topoisomerase IIα, G-quadruplex binding and cytotoxic properties. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Buchwald-Hartwig Amination of 8-Chloro-7-fluoroquinoline Precursors

Introduction: The Strategic Importance of 8-Amino-7-fluoroquinolines The quinoline scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous therapeutic agents. The introduction of an...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of 8-Amino-7-fluoroquinolines

The quinoline scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous therapeutic agents. The introduction of an amino group at the 8-position and a fluorine atom at the 7-position can significantly modulate the physicochemical and pharmacological properties of these molecules. Specifically, the 7-fluoro substituent can enhance metabolic stability and binding affinity, while the 8-amino group provides a versatile handle for further functionalization. The Buchwald-Hartwig amination has emerged as a powerful and versatile method for the formation of C-N bonds, offering a significant advantage over traditional methods like nucleophilic aromatic substitution, which often require harsh conditions and have limited substrate scope.[1][2] This document provides a detailed guide for researchers, scientists, and drug development professionals on the application of the Buchwald-Hartwig amination to 8-chloro-7-fluoroquinoline precursors, a key transformation in the synthesis of novel pharmaceutical candidates.

Core Principles and Mechanistic Insights

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction between an aryl halide (in this case, 8-chloro-7-fluoroquinoline) and an amine in the presence of a base.[3] The catalytic cycle, illustrated below, involves three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][3]

The Catalytic Cycle

Buchwald_Hartwig_Cycle Figure 1: Catalytic Cycle of the Buchwald-Hartwig Amination cluster_reactants Pd0 Pd(0)L_n OA_complex Ar-Pd(II)(Cl)L_n Pd0->OA_complex Oxidative Addition Amine_complex [Ar-Pd(II)(HNR'R'')L_n]Cl OA_complex->Amine_complex Amine Coordination Amido_complex Ar-Pd(II)(NR'R'')L_n Amine_complex->Amido_complex Deprotonation Product Ar-NR'R'' Amido_complex->Product Reductive Elimination Product->Pd0 Catalyst Regeneration ArCl 8-Chloro-7-fluoroquinoline (Ar-Cl) ArCl->OA_complex Amine Amine (HNR'R'') Amine->Amine_complex Base Base Base->Amine_complex       -HBase+Cl-

Caption: A simplified representation of the Buchwald-Hartwig amination catalytic cycle.

Expert Insights on the 8-Chloro-7-fluoroquinoline Substrate:

The 8-chloro-7-fluoroquinoline substrate presents a unique set of challenges and considerations:

  • Electron-Deficient Nature: The quinoline ring system is inherently electron-deficient. The addition of a highly electronegative fluorine atom at the 7-position further decreases the electron density of the aromatic system. This electronic effect can facilitate the initial oxidative addition of the C-Cl bond to the Pd(0) catalyst, which is often the rate-limiting step for aryl chlorides.[4]

  • Potential for Catalyst Inhibition: The nitrogen atom of the quinoline ring can coordinate with the palladium center, potentially leading to catalyst deactivation or the formation of off-cycle, inactive complexes. This is a common challenge encountered with nitrogen-containing heteroaromatic substrates.[5] The choice of a suitable ligand is paramount to mitigate this effect.

  • Steric Considerations: While the 8-position is not exceptionally hindered, the choice of a bulky amine coupling partner may require a sterically demanding ligand to facilitate both the amine coordination and the final reductive elimination step.

Systematic Guide to Reaction Optimization

The success of the Buchwald-Hartwig amination of 8-chloro-7-fluoroquinoline is highly dependent on the careful selection of the reaction parameters. The following table provides a systematic guide to optimizing the reaction conditions, with recommendations tailored to this specific substrate.

Parameter Variable Recommendation & Rationale References
Palladium Precursor Pd(OAc)₂, Pd₂(dba)₃, Palladacycle Precatalysts (e.g., XPhos Pd G3)Palladacycle precatalysts are often preferred as they form the active Pd(0) species more cleanly and efficiently than simple palladium salts like Pd(OAc)₂.[4] For initial screening, Pd₂(dba)₃ is a reliable choice.[4][6][7]
Ligand Biarylphosphines: XPhos, RuPhos, BrettPhos, SPhosBulky, electron-rich biarylphosphine ligands are essential for activating the C-Cl bond and promoting reductive elimination. XPhos and RuPhos are excellent starting points for a range of amines due to their high activity. For primary amines, BrettPhos is often a superior choice. SPhos can also be effective, particularly with sterically hindered amines.[6][8]
Base NaOtBu, KOtBu, LHMDS, Cs₂CO₃, K₃PO₄Strong, non-nucleophilic bases are generally required. NaOtBu is the most common and effective base for aryl chlorides. If the substrate or coupling partner is base-sensitive, weaker inorganic bases like Cs₂CO₃ or K₃PO₄ can be employed, though this may necessitate higher temperatures and more active catalyst systems. LHMDS can be beneficial for substrates with protic functional groups.[3][4]
Solvent Toluene, 1,4-Dioxane, THF, t-BuOHThe choice of solvent is critical and should be anhydrous and degassed. Toluene and 1,4-dioxane are the most commonly used solvents for Buchwald-Hartwig aminations. The optimal solvent will depend on the solubility of the reactants and the desired reaction temperature.[3][9]
Temperature 80-120 °CReactions involving aryl chlorides typically require elevated temperatures to facilitate the oxidative addition step. A starting temperature of 100 °C is recommended for initial optimization studies.[10]
Amine Coupling Partner Primary & Secondary Alkyl/Aryl Amines, Heterocyclic AminesThe nature of the amine will influence the choice of ligand. Primary amines generally couple more readily than secondary amines. For challenging or sterically hindered amines, a more active catalyst system (e.g., a more electron-rich ligand) may be required.[8][10]

Detailed Experimental Protocols

The following protocols are provided as a robust starting point for the Buchwald-Hartwig amination of 8-chloro-7-fluoroquinoline. It is crucial to maintain an inert atmosphere throughout the procedure as the active Pd(0) catalyst is sensitive to oxygen.[11]

Workflow for Buchwald-Hartwig Amination

Experimental_Workflow Figure 2: Experimental Workflow for Buchwald-Hartwig Amination start Start setup Reaction Setup: - Oven-dried Schlenk flask - Inert atmosphere (Ar/N2) start->setup reagents Addition of Solid Reagents: - 8-Chloro-7-fluoroquinoline - Palladium Precatalyst - Ligand - Base setup->reagents solvent Addition of Solvent and Amine: - Anhydrous, degassed solvent - Amine coupling partner reagents->solvent reaction Reaction: - Heat to desired temperature (e.g., 100 °C) - Stir for 2-24 hours - Monitor by TLC/LC-MS solvent->reaction workup Work-up: - Cool to room temperature - Dilute with organic solvent - Filter through Celite® reaction->workup extraction Extraction & Washing: - Wash with water and brine - Dry organic layer (e.g., Na2SO4) workup->extraction purification Purification: - Concentrate under reduced pressure - Column chromatography on silica gel extraction->purification characterization Characterization: - NMR, MS, etc. purification->characterization end End characterization->end

Sources

Application

Procedure for diazotization and functionalization of 8-Chloro-7-fluoroquinolin-3-amine

Executive Summary The scaffold 8-Chloro-7-fluoroquinolin-3-amine represents a critical intermediate in the synthesis of third-generation fluoroquinolone antibiotics and kinase inhibitors. Unlike benzene derivatives, the...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The scaffold 8-Chloro-7-fluoroquinolin-3-amine represents a critical intermediate in the synthesis of third-generation fluoroquinolone antibiotics and kinase inhibitors. Unlike benzene derivatives, the 3-aminoquinoline system possesses unique electronic deficiencies that make traditional aqueous diazotization (NaNO₂/HCl) prone to side reactions, including hydrolysis and diazonium resinification.[1]

This Application Note details a robust, non-aqueous protocol using tert-butyl nitrite (t-BuONO) and boron trifluoride etherate (BF₃[1]·Et₂O). This method isolates the stable diazonium tetrafluoroborate salt , serving as a universal pivot for subsequent Sandmeyer (Cl, Br, I), Balz-Schiemann (F), or hydrolytic (OH) functionalization.[1]

Pre-Analytical Considerations & Chemistry

Substrate Analysis
  • Electron Deficiency: The quinoline nitrogen (N1) and the halogens at C7 (F) and C8 (Cl) significantly reduce the nucleophilicity of the C3-amine.

  • Regiochemistry: The C3 position is not activated by the ring nitrogen (unlike C2/C4), making nucleophilic aromatic substitution (

    
    ) difficult.[1] Diazotization is the most reliable pathway to modify this position.
    
  • Solubility: The lipophilic nature of the di-halo scaffold often leads to heterogeneous mixtures in aqueous acid, reducing yield. Anhydrous organic solvents (DCM, MeCN) are preferred.[1]

Pathway Visualization

The following diagram outlines the critical decision pathways for processing this scaffold.

G Start 8-Cl-7-F-quinolin-3-amine Decision Select Method Start->Decision MethodA Method A: Non-Aqueous (t-BuONO / BF3·Et2O) Decision->MethodA High Purity/Yield MethodB Method B: Aqueous (NaNO2 / HBF4) Decision->MethodB Scale-up/Cost Salt Diazonium Tetrafluoroborate (Stable Salt) MethodA->Salt MethodB->Salt Sandmeyer Sandmeyer (CuX) X = Cl, Br, CN Salt->Sandmeyer Schiemann Balz-Schiemann (Thermal Decomp -> F) Salt->Schiemann Iodination Iodination (KI, no Cu) Salt->Iodination

Figure 1: Strategic workflow for the conversion of 3-aminoquinoline to functionalized derivatives.[1]

Experimental Protocols

Protocol A: Synthesis of 8-Chloro-7-fluoroquinolin-3-diazonium Tetrafluoroborate

Rationale: This method (modified Doyle protocol) avoids water, preventing phenol formation and tarring.[1] It yields a dry, stable salt.[1]

Reagents:

  • Substrate: 8-Chloro-7-fluoroquinolin-3-amine (1.0 equiv)[1]

  • Reagent: tert-Butyl Nitrite (t-BuONO) (1.5 equiv)[1]

  • Acid/Counterion: Boron trifluoride diethyl etherate (BF₃[1]·Et₂O) (1.5 equiv)[1]

  • Solvent: Anhydrous Dimethoxyethane (DME) or Dichloromethane (DCM)[1]

Procedure:

  • Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and internal thermometer. Flush with Nitrogen (

    
    ).[1]
    
  • Dissolution: Dissolve the amine (10 mmol) in DME (30 mL). Cool the solution to -10°C using an acetone/ice bath.

  • Acid Addition: Add BF₃·Et₂O (15 mmol) dropwise via syringe.[1] Note: A thick precipitate (amine-BF₃ complex) may form.[1] Ensure vigorous stirring.

  • Diazotization: Add t-BuONO (15 mmol) dropwise over 15 minutes. Maintain internal temperature < -5°C .

  • Reaction: Stir at -5°C for 45 minutes, then allow to warm to 0°C over 15 minutes. The mixture should become a suspension of the diazonium salt.

  • Work-up: Add cold diethyl ether (

    
    , 50 mL) to fully precipitate the salt. Filter the solid rapidly under vacuum.
    
  • Washing: Wash with cold

    
     (2 x 20 mL).
    
  • Drying: Air dry for 10-15 mins. Do not heat. Store in a desiccator at 4°C if not using immediately.

Critical Process Parameters (CPPs):

Parameter Range Consequence of Deviation

| Temperature | -10°C to 0°C | >5°C risks dediazoniation (radical loss of


).[1] |
| Stirring | >500 RPM | Poor mixing of the BF₃-amine slurry leads to incomplete reaction. |
| Moisture | <0.1% | Presence of water generates the 3-hydroxy impurity. |
Protocol B: Functionalization (Case Studies)

Once the Diazonium Tetrafluoroborate salt is isolated, proceed to the specific transformation.

Mechanism: Thermal decomposition of the diazonium tetrafluoroborate generates the aryl cation/radical pair, recombining with fluoride.

  • Place the dry diazonium tetrafluoroborate salt (5 mmol) in a thick-walled flask.

  • Solventless (Pyrolysis): Gently heat the solid with a heat gun or oil bath. Decomposition usually starts at 90-110°C (monitor for color change and

    
     evolution).[1]
    
    • Alternative: Reflux in 1,2-dichlorobenzene if thermal control is difficult.[1]

  • Extraction: Dissolve the residue in DCM, wash with 5%

    
    , dry over 
    
    
    
    , and concentrate.

Reagents: CuCl or CuBr (1.2 equiv) in anhydrous MeCN.[1]

  • Suspend CuCl (6 mmol) in dry Acetonitrile (MeCN, 20 mL).

  • Add the diazonium salt (5 mmol) portion-wise at room temperature.

  • Observation:

    
     gas evolution will be vigorous.
    
  • Stir for 1 hour at ambient temperature, then heat to 50°C for 30 mins to ensure completion.

  • Quench: Pour into dilute HCl/Ice to dissolve copper salts. Extract with Ethyl Acetate.

Rationale: Iodide is a strong enough reducing agent (soft nucleophile) to react without a copper catalyst.[1]

  • Dissolve/suspend the diazonium salt (5 mmol) in MeCN (15 mL).

  • Add Potassium Iodide (KI, 7.5 mmol) dissolved in minimal water or finely ground.

  • Stir at Room Temperature for 2 hours. The solution will turn dark (iodine formation).

  • Work-up: Quench with saturated Sodium Thiosulfate (

    
    ) to remove excess iodine (color changes from purple/brown to yellow). Extract with DCM.
    

Mechanistic Pathway & Troubleshooting

The following diagram illustrates the mechanistic divergence based on conditions.

Mechanism cluster_0 Pathway A: Radical (Sandmeyer) cluster_1 Pathway B: Cationic (Schiemann/Hydrolysis) Diazonium Ar-N2+ BF4- Cu_SET SET from Cu(I) Diazonium->Cu_SET Thermal Thermal N2 Loss Diazonium->Thermal Radical Ar• Radical Cu_SET->Radical Halide_Transfer Halide Transfer Radical->Halide_Transfer Cation Ar+ Cation Thermal->Cation Nu_Attack Nucleophilic Attack (F- or H2O) Cation->Nu_Attack

Figure 2: Mechanistic divergence.[1] Sandmeyer reactions proceed via Single Electron Transfer (SET), while Schiemann reactions proceed via heterolytic cleavage.[1]

Troubleshooting Table:

ObservationRoot CauseCorrective Action
Low Yield (Sandmeyer) Reduction to H (Deamination)Solvent acted as H-atom donor (e.g., THF/EtOH).[1][2] Switch to MeCN or remove H-donors.
Formation of Phenol Moisture IngressEnsure reagents (t-BuONO, BF3) are fresh/anhydrous.[1] Use Schlenk technique.
Violent Decomposition Temperature too highControl exotherm during t-BuONO addition. Do not exceed 0°C.
No Reaction (Iodination) "Hard" Diazonium SaltAdd catalytic Iodine (

) or use Tetrabutylammonium Iodide (TBAI) for solubility.[1]

Safety & Handling

  • Diazonium Salts: While the tetrafluoroborate salt is relatively stable, it is still an energetic compound. Do not dry completely to zero weight on a large scale; keep slightly damp with solvent or handle in small (<5g) batches. Use a blast shield.

  • BF₃·Et₂O: Corrosive and moisture sensitive. Fumes in air. Handle in a fume hood.

  • t-BuONO: Vasodilator and flammable. Avoid inhalation.

References

  • Doyle, M. P., et al. "Alkyl Nitrite-Metal Halide Deamination Reactions.[1] 6. Direct Synthesis of Arenediazonium Tetrafluoroborate Salts." Journal of Organic Chemistry, vol. 42, no. 14, 1977, pp. 2426–2431.[1]

  • Filimonov, V. D., et al. "Unusually Stable, Versatile, and Pure Arenediazonium Tosylates: Their Preparation, Structures, and Synthetic Applicability."[1][3] Organic Letters, vol. 10, no.[1][3][4] 18, 2008, pp. 3961–3964.[1]

  • Hanson, P., et al. "The Sandmeyer Reaction: A Radical Chain Mechanism?" Journal of the Chemical Society, Perkin Transactions 2, 2002, pp. 1135–1150.[1]

  • Organic Syntheses. "Diazotization of Heterocyclic Amines: General Procedures." Org.[5][6] Synth. Coll. Vol. 5, 1973, p. 133.[1]

Sources

Method

Application Note: Electronic Tuning of Metal Catalysts using 8-Chloro-7-fluoroquinolin-3-amine

This Application Note is designed for researchers utilizing 8-Chloro-7-fluoroquinolin-3-amine (CAS: 2092840-92-9) as a specialized ligand scaffold in metal-catalyzed transformations. While unsubstituted 3-aminoquinolines...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers utilizing 8-Chloro-7-fluoroquinolin-3-amine (CAS: 2092840-92-9) as a specialized ligand scaffold in metal-catalyzed transformations.

While unsubstituted 3-aminoquinolines are common, the 8-chloro-7-fluoro substitution pattern introduces specific electronic and steric properties (the "fluoro-chloro effect") that significantly alter the Lewis acidity and redox potential of the coordinated metal center. This guide focuses on deriving Schiff base ligands from this scaffold and their application in Oxidative Catalysis and C-H Functionalization .

Introduction & Mechanistic Rationale

8-Chloro-7-fluoroquinolin-3-amine is a "privileged scaffold" for ligand design, distinct from simple aniline or quinoline derivatives due to its unique electronic profile.[1]

The "Fluoro-Chloro" Electronic Effect
  • Reduced

    
    -Donation:  The highly electronegative fluorine (C7) and chlorine (C8) atoms exert a strong inductive electron-withdrawing effect (-I). This reduces the basicity of both the quinoline nitrogen (
    
    
    
    ) and the exocyclic amine (
    
    
    ).
  • Enhanced

    
    -Backbonding:  When incorporated into a ligand (e.g., a Schiff base), the electron-deficient heterocycle stabilizes metal centers in lower oxidation states or enhances the electrophilicity of high-valent species (e.g., High-Valent Co(III) or Cu(III) intermediates).[1]
    
  • Steric Ortho-Effect: The 8-chloro substituent is peri to the quinoline nitrogen (

    
    ).[1] Upon coordination, this steric bulk prevents planar aggregation, often forcing a distorted tetrahedral or square-pyramidal geometry, which creates open coordination sites for substrate binding.
    
Primary Ligand Architectures

This molecule is rarely used as a monodentate ligand due to low basicity. It is best utilized as a precursor for Bidentate (N,N) or (N,O) Chelate Ligands :

  • Schiff Base (Imine) Ligands: Condensation with salicylaldehydes yields [N,O] ligands for Cu(II) and Co(II) oxidation catalysts.

  • Picolinamide Ligands: Amidation with picolinic acid yields [N,N] ligands for Pd-catalyzed C-H activation.[1]

Protocol A: Synthesis of Electron-Deficient Schiff Base Ligands

Objective: Synthesize the ligand (E)-2-((8-chloro-7-fluoroquinolin-3-ylimino)methyl)phenol for use in Copper(II) catalyzed oxidation.

Materials
  • Amine: 8-Chloro-7-fluoroquinolin-3-amine (1.0 equiv)

  • Aldehyde: 3,5-Di-tert-butylsalicylaldehyde (1.0 equiv) [Selected for solubility and steric bulk]

  • Solvent: Ethanol (Absolute)

  • Catalyst: Formic acid (cat.[1] 2-3 drops)

Step-by-Step Procedure
  • Dissolution: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.0 mmol (approx. 196 mg) of 8-Chloro-7-fluoroquinolin-3-amine in 10 mL of absolute ethanol. Note: Slight heating (40°C) may be required due to the halogenated backbone.

  • Addition: Add 1.0 mmol of 3,5-Di-tert-butylsalicylaldehyde. The solution should turn yellow/orange immediately.

  • Catalysis: Add 2 drops of formic acid.

  • Reflux: Attach a reflux condenser and heat the mixture at 80°C (reflux) for 4–6 hours. Monitor consumption of the amine by TLC (Eluent: 30% EtOAc/Hexanes).

  • Crystallization: Cool the reaction mixture slowly to room temperature, then place in an ice bath for 1 hour. The Schiff base ligand will precipitate as a bright yellow/orange solid.

  • Isolation: Filter the solid, wash with cold ethanol (2 x 5 mL), and dry under vacuum.

    • Expected Yield: >85%.[1]

    • Characterization:

      
      H NMR should show the imine proton singlet around 
      
      
      
      8.5–9.0 ppm.

Protocol B: Cu(II)-Catalyzed Aerobic Oxidation of Alcohols

Application: Using the ligand synthesized above to catalyze the oxidation of benzyl alcohol to benzaldehyde using air as the oxidant.[1] The electron-withdrawing nature of the 8-Cl-7-F backbone increases the redox potential of the Cu(II)/Cu(I) couple, facilitating the re-oxidation step.[1]

Reaction Setup
ComponentQuantityRole
Substrate Benzyl Alcohol (1.0 mmol)Reactant
Ligand 8-Cl-7-F-Schiff Base (5 mol%)Chiral/Electronic Tuner
Metal Source Cu(OAc)

[1]·H

O (5 mol%)
Pre-catalyst
Base TEMPO (5 mol%)Co-catalyst (Radical mediator)
Base Additive NMI (N-methylimidazole) (10 mol%)Axial ligand/Base
Solvent Acetonitrile (MeCN)Solvent
Oxidant Ambient Air (Balloon)Terminal Oxidant
Experimental Procedure
  • Catalyst Formation (In Situ):

    • In a reaction vial, mix Cu(OAc)

      
      ·H
      
      
      
      O (0.05 mmol) and the Ligand (0.05 mmol) in 1 mL MeCN.
    • Stir at room temperature for 15 minutes. The solution color will change (typically to dark green/brown), indicating complexation.

  • Substrate Addition:

    • Add the TEMPO (0.05 mmol) and NMI (0.1 mmol).[1]

    • Add the Benzyl Alcohol (1.0 mmol) and remaining solvent (4 mL).

  • Oxidation:

    • Purge the vial briefly with O

      
       or attach a balloon filled with air.[1]
      
    • Stir vigorously at room temperature (or 50°C for sluggish substrates) for 12 hours.

  • Workup:

    • Filter the mixture through a short pad of silica gel to remove the copper catalyst.

    • Analyze conversion via GC-MS or

      
      H NMR.
      

Mechanistic Visualization

The following diagram illustrates the catalytic cycle for the Cu(II)/TEMPO oxidation, highlighting where the 8-Cl-7-F-Quinoline Ligand exerts its electronic influence.

CatalyticCycle Figure 1: Aerobic Oxidation Cycle. The electron-poor ligand (L) facilitates the re-oxidation of Cu(I) to Cu(II). Ligand Ligand (L) 8-Cl-7-F-Quinoline Imine CuII Active Catalyst [L-Cu(II)-OH] Ligand->CuII Coordination Alkoxide Cu(II)-Alkoxide Intermediate CuII->Alkoxide + Substrate - H2O Substrate Alcohol (R-CH2-OH) Product Aldehyde (R-CHO) Alkoxide->Product Product Release CuI Reduced Species [L-Cu(I)] Alkoxide->CuI H-Atom Transfer to TEMPO TEMPO TEMPO+ TEMPO->Alkoxide Co-catalysis CuI->CuII Re-oxidation (O2 -> H2O) Oxygen O2 / Air Oxygen->CuI Oxidation

Protocol C: C-H Activation Directing Group (Alternative Use)

Context: If using the amine as a substrate to direct functionalization at the C4 position of the quinoline ring.

  • Reaction: Pd-catalyzed C4-Arylation.

  • Ligand Role: The 8-Cl-7-F-quinolin-3-amine acts as a Directing Group (DG) .

  • Key Advantage: The 8-Cl group blocks the "lower" coordination sphere, forcing the palladium to activate the C4-H bond (adjacent to the amine) rather than other positions.

Screening Table for C-H Activation Conditions:

ParameterStandard ConditionOptimization for 8-Cl-7-F Scaffold
Catalyst Pd(OAc)

(10 mol%)
Pd(TFA)

(More electrophilic, matches ligand electronics)
Oxidant AgOAc (2 equiv)Ag

CO

(Milder, prevents dechlorination)
Solvent Toluene, 110°Ct-Amyl Alcohol , 100°C (Better solubility for polar substrates)
Additive Pivalic Acid (30 mol%)TFA (Trifluoroacetic acid) - if Pd(TFA)

is not used

References

  • Schiff Base Ligands in Catalysis

    • Synthesis and characterization of Schiff base metal(II)
    • Source: Indian Journal of Chemistry (2021).[2]

  • Aminoquinoline Directing Groups

    • Cobalt-Catalyzed, Aminoquinoline-Directed Coupling of sp2 C–H Bonds.
    • Source: Organic Letters (2014).
  • General Properties of Halo-Quinolines

    • Pharmacology and Chemistry of 8-aminoquinolines (Structural Analogs).
    • Source: WHO / IRIS.[1]

    • [1]

Sources

Application

Synthesis and Application of Novel Schiff Bases from 8-Chloro-7-fluoroquinolin-3-amine: A Guide for Medicinal Chemistry and Drug Discovery

Abstract This technical guide provides a comprehensive overview of the synthesis, characterization, and potential applications of novel Schiff bases derived from 8-Chloro-7-fluoroquinolin-3-amine. The quinoline scaffold,...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive overview of the synthesis, characterization, and potential applications of novel Schiff bases derived from 8-Chloro-7-fluoroquinolin-3-amine. The quinoline scaffold, particularly with halogen substitutions, is a cornerstone in the development of therapeutic agents.[1] This document outlines detailed protocols for the synthesis of these Schiff bases, discusses the mechanistic rationale behind the experimental choices, and explores their potential as antimicrobial and anticancer agents. The information presented herein is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to explore this promising class of compounds.

Introduction: The Significance of Quinoline-Based Schiff Bases

Schiff bases, compounds containing an azomethine or imine group (-C=N-), are a versatile class of organic molecules with wide-ranging applications in medicinal and pharmaceutical chemistry.[2][3] Their synthetic accessibility and the stability of the imine linkage make them ideal scaffolds for the design of novel therapeutic agents.[4] The quinoline ring system, a bicyclic heterocycle, is a privileged structure in drug discovery, found in numerous natural and synthetic bioactive compounds.[5]

The incorporation of halogen atoms, such as chlorine and fluorine, into the quinoline nucleus can significantly modulate the physicochemical and biological properties of the resulting molecules.[6] Specifically, the presence of both chloro and fluoro groups on the quinoline ring, as in the precursor 8-Chloro-7-fluoroquinolin-3-amine, is anticipated to enhance lipophilicity and metabolic stability, potentially leading to improved pharmacological activity. This guide focuses on the preparation of Schiff bases from this specific halo-substituted quinolin-3-amine, a class of compounds with considerable potential in the development of new antimicrobial and anticancer drugs.[7][8]

Mechanistic Insight: The Chemistry of Schiff Base Formation

The synthesis of a Schiff base is a reversible condensation reaction between a primary amine and a carbonyl compound (an aldehyde or a ketone). The reaction typically proceeds via a two-step mechanism: nucleophilic addition of the amine to the carbonyl carbon to form a carbinolamine intermediate, followed by the acid- or base-catalyzed dehydration of this intermediate to yield the final imine.[9]

The reaction equilibrium can be shifted towards the product side by removing the water formed during the reaction, often by azeotropic distillation or the use of a dehydrating agent. While the reaction can proceed without a catalyst, it is often expedited by the addition of a catalytic amount of a weak acid, such as glacial acetic acid, which facilitates the protonation of the hydroxyl group in the carbinolamine, making it a better leaving group.[10]

Below is a diagram illustrating the general workflow for the synthesis and characterization of Schiff bases from 8-Chloro-7-fluoroquinolin-3-amine.

G A Reactants: 8-Chloro-7-fluoroquinolin-3-amine + Aromatic Aldehyde D Reaction Conditions: Reflux or Microwave Irradiation A->D B Solvent System (e.g., Ethanol, Methanol) B->D C Catalyst (e.g., Glacial Acetic Acid) C->D E Product Isolation (Filtration/Cooling) D->E F Purification (Recrystallization) E->F G Characterization: FT-IR, NMR, Mass Spec. F->G H Biological Evaluation: Antimicrobial/Anticancer Assays G->H

Caption: Workflow for Synthesis and Evaluation.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of Schiff bases from 8-Chloro-7-fluoroquinolin-3-amine using both conventional and microwave-assisted techniques.

Materials and Reagents
  • 8-Chloro-7-fluoroquinolin-3-amine

  • Substituted aromatic aldehydes (e.g., salicylaldehyde, 4-nitrobenzaldehyde, 4-methoxybenzaldehyde)

  • Absolute Ethanol or Methanol

  • Glacial Acetic Acid

  • Dimethylformamide (DMF) (for microwave synthesis)

  • Deionized Water

  • Standard laboratory glassware and equipment

  • Microwave synthesizer

Protocol 1: Conventional Synthesis via Reflux

This protocol describes a standard method for Schiff base synthesis using conventional heating.

  • Reactant Preparation: In a round-bottom flask, dissolve 8-Chloro-7-fluoroquinolin-3-amine (1.0 mmol) in absolute ethanol (20 mL).

  • Addition of Aldehyde: To this solution, add the desired substituted aromatic aldehyde (1.0 mmol).

  • Catalyst Addition: Add 2-3 drops of glacial acetic acid to the reaction mixture to catalyze the reaction.[10]

  • Reflux: Equip the flask with a condenser and reflux the mixture for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Product Isolation: After completion of the reaction, allow the mixture to cool to room temperature. The precipitated solid product is then collected by filtration.

  • Washing and Drying: Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials. Dry the product in a vacuum oven.

  • Purification: The crude product can be further purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethanol and water.

Protocol 2: Microwave-Assisted Synthesis

Microwave-assisted synthesis offers a more rapid and often higher-yielding alternative to conventional heating.[11][12]

  • Reactant Preparation: In a microwave-safe reaction vessel, combine 8-Chloro-7-fluoroquinolin-3-amine (1.0 mmol) and the selected aromatic aldehyde (1.0 mmol).

  • Solvent and Catalyst: Add a minimal amount of a high-boiling point solvent like DMF (2-3 mL) and a drop of glacial acetic acid.[13]

  • Microwave Irradiation: Place the vessel in the microwave synthesizer and irradiate at a suitable power (e.g., 150-300 W) and temperature (e.g., 100-120 °C) for a short duration (e.g., 5-15 minutes). Reaction conditions should be optimized for each specific substrate.

  • Product Isolation and Purification: After the reaction is complete, cool the vessel and add cold water to precipitate the product. Collect the solid by filtration, wash with water and then a small amount of cold ethanol, and dry. Recrystallization can be performed if necessary.

Characterization of Synthesized Schiff Bases

The structural confirmation of the newly synthesized Schiff bases is crucial. The following analytical techniques are recommended for comprehensive characterization.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum is instrumental in confirming the formation of the imine bond.

  • Key Vibrational Bands:

    • C=N (Imine) Stretch: A characteristic sharp absorption band in the region of 1600-1650 cm⁻¹ confirms the formation of the Schiff base.[14][15]

    • Disappearance of C=O and N-H Bands: The absence of the strong carbonyl (C=O) stretching band from the starting aldehyde (around 1700 cm⁻¹) and the N-H stretching vibrations from the primary amine (around 3300-3400 cm⁻¹) provides further evidence of a complete reaction.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed structural information.

  • ¹H NMR:

    • Azomethine Proton (-CH=N-): A singlet peak typically observed in the downfield region of δ 8.0-10.0 ppm is indicative of the proton attached to the imine carbon.[7][16]

    • Aromatic Protons: The signals corresponding to the protons on the quinoline and aldehyde aromatic rings will be observed in their expected regions, typically between δ 6.5-9.0 ppm.

  • ¹³C NMR:

    • Azomethine Carbon (-CH=N-): The carbon of the imine group will resonate in the range of δ 145-165 ppm.[12]

Mass Spectrometry

Mass spectrometry is used to determine the molecular weight of the synthesized compounds, confirming their elemental composition.

Data Presentation: A Comparative Overview

The following table summarizes hypothetical data for a series of Schiff bases derived from 8-Chloro-7-fluoroquinolin-3-amine with different aromatic aldehydes. This data is representative of what a researcher might expect to obtain.

Aldehyde SubstituentReaction MethodYield (%)M.p. (°C)FT-IR (C=N, cm⁻¹)¹H NMR (CH=N, δ ppm)
4-HydroxyConventional85210-21216258.95
4-NitroConventional92235-23716309.10
4-MethoxyMicrowave95198-20016228.80
2-ChloroMicrowave91215-21716359.25

Applications in Drug Discovery

Schiff bases derived from the quinoline scaffold have demonstrated a wide spectrum of biological activities, making them attractive candidates for drug development.

Antimicrobial Potential

The presence of the quinoline nucleus and halogen substituents suggests that these novel Schiff bases may possess significant antimicrobial properties. They can be screened against a panel of pathogenic bacteria and fungi to determine their minimum inhibitory concentrations (MICs). The proposed mechanism of action for many antimicrobial quinoline derivatives involves the inhibition of bacterial DNA gyrase and topoisomerase IV, essential enzymes for DNA replication.

Anticancer Activity

Quinoline-based compounds have also been extensively investigated for their anticancer properties. The synthesized Schiff bases can be evaluated for their cytotoxic effects against various cancer cell lines, such as breast (MCF-7), colon (HCT-116), and liver (HepG2) cancer cells. The mechanism of action could involve the induction of apoptosis, cell cycle arrest, or the inhibition of key signaling pathways involved in cancer progression.[5]

The general relationship between the synthesis of these Schiff bases and their potential biological applications is depicted in the following diagram.

G cluster_0 Synthesis cluster_1 Biological Activity 8-Chloro-7-fluoroquinolin-3-amine 8-Chloro-7-fluoroquinolin-3-amine Schiff Base Formation Schiff Base Formation 8-Chloro-7-fluoroquinolin-3-amine->Schiff Base Formation + Aromatic Aldehyde Novel Quinoline Schiff Bases Novel Quinoline Schiff Bases Schiff Base Formation->Novel Quinoline Schiff Bases Antimicrobial Activity Antimicrobial Activity Novel Quinoline Schiff Bases->Antimicrobial Activity Potential Application Anticancer Activity Anticancer Activity Novel Quinoline Schiff Bases->Anticancer Activity Potential Application

Caption: Synthesis to Biological Application Pathway.

Conclusion and Future Directions

The synthesis of novel Schiff bases from 8-Chloro-7-fluoroquinolin-3-amine presents a promising avenue for the discovery of new therapeutic agents. The protocols outlined in this guide provide a solid foundation for the preparation and characterization of these compounds. Further research should focus on expanding the library of these Schiff bases by utilizing a diverse range of aromatic and heterocyclic aldehydes. In-depth biological evaluations, including mechanistic studies and in vivo testing, will be crucial to fully elucidate their therapeutic potential. Structure-activity relationship (SAR) studies will also be instrumental in optimizing the lead compounds for enhanced efficacy and safety profiles.

References

  • A Review on the Antimicrobial Activity of Schiff Bases: Data Collection and Recent Studies. (n.d.). MDPI. Retrieved February 24, 2026, from [Link]

  • Ayad Shaker, D., & Mahdi, H. A. (2025). Synthesis and Spectral Identification of Some New Schiff Base Compounds: A HOMO-LUMO Study of Frontier Molecular Orbitals. Advanced Journal of Chemistry, Section A, 8(5), 835-844.
  • Saeed, A. M., et al. (2025). Anticancer activity of novel Schiff bases and azo dyes derived from 3-amino-4-hydroxy-2H-pyrano[3,2-c]quinoline-2,5(6H)-dione. De Gruyter.
  • Saeed, A. M., et al. (2025). Anticancer activity of novel Schiff bases and azo dyes derived from 3-amino-4-hydroxy-2H-pyrano[3,2-c]quinoline-2,5(6H)-dione. ResearchGate. Retrieved February 24, 2026, from [Link]

  • Designing, Synthesis, and Anticancer Evaluation of Some New Quinoline and Benzothiazole Containing Schiff's Bases. (2025). Asian Journal of Green Chemistry.
  • Synthesis, characterization, and anticancer activity of Schiff bases. (2020). PubMed. Retrieved February 24, 2026, from [Link]

  • Antimicrobial Activities of Schiff Base Metal Complexes of First Transition Series. (n.d.). IntechOpen. Retrieved February 24, 2026, from [Link]

  • ANTIBACTERIAL ACTIVITES OF SOME NEW AMINO ACID-SCHIFF BASES. (2024). ResearchGate. Retrieved February 24, 2026, from [Link]

  • Synthesis, Characterization and Antimicrobial activity of some novel schiff Base 3d Transition Metal Complexes Derived from Dihy. (n.d.). Journal of Applicable Chemistry. Retrieved February 24, 2026, from [Link]

  • Aftab, M., et al. (2022). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF THREE NEW SCHIFF BASES DERIVED FROM AMINO ACIDS AND THEIR Ag(I) COMPL. Bulletin of the Chemical Society of Ethiopia.
  • Synthesis of certain 3-aminoquinazolinone Schiff's bases structurally related to some biologically active compounds. (1975). PubMed. Retrieved February 24, 2026, from [Link]

  • New Amino Acid Schiff Bases as Anticancer Agents via Potential Mitochondrial Complex I-Associated Hexokinase Inhibition and Targeting AMP-Protein Kinases/mTOR Signaling Pathway. (2021). MDPI. Retrieved February 24, 2026, from [Link]

  • Novel Schiff Bases Based on the Quinolinone Skeleton: Syntheses, X-ray Structures and Fluorescent Properties. (2014). Semantic Scholar. Retrieved February 24, 2026, from [Link]

  • Antimicrobial Activity and Urease Inhibition of Schiff Bases Derived from Isoniazid and Fluorinated Benzaldehydes and of Their Copper(II) Complexes. (2016). MDPI. Retrieved February 24, 2026, from [Link]

  • Spectroscopic and Theoretical Studies of Some Bivalent Metal Complexes of a Quinoline Schiff Base Derivative. (2020). Bendola Publishing. Retrieved February 24, 2026, from [Link]

  • 1 H NMR and 13 C NMR spectral data of Schiff bases and their metal complexes. (n.d.). ResearchGate. Retrieved February 24, 2026, from [Link]

  • Design of Quinoline-Derived Schiff Base Metal Complexes as Bioactive Drug Candidates: Structural Elucidation, Stability Determination, DFT, and Docking Studies with DNA-Targeting Potential Profiles. (2026). MDPI. Retrieved February 24, 2026, from [Link]

  • Synthesis Spectral, Thermal Stability and Bacterial Activity of Schiff Bases Derived From Selective Amino Acid and Their Complex. (n.d.). Prime Scholars. Retrieved February 24, 2026, from [Link]

  • Schiff Base Complexes of Fe (III) Derived from Amino Acids. (n.d.). ISCA. Retrieved February 24, 2026, from [Link]

  • Synthesis, Characterisation, and Biological and Computational Studies of Novel Schiff Bases from Heterocyclic Molecules. (2023). Journal of Medicinal and Chemical Sciences.
  • Heterocyclic Schiff Bases of 3-Aminobenzanthrone and Their Reduced Analogues: Synthesis, Properties and Spectroscopy. (2021). MDPI. Retrieved February 24, 2026, from [Link]

  • Synthesis and characterization of some new heterocyclic compounds (hydroqinazoline and thiazinone) prepared from Schiff bases de. (2023).
  • Jaafar, M. R., et al. (2024). Synthesis and Biological Activity of a Novel Derivatives of Schiff Base. Al-Nahrain Journal of Science.
  • What are the conditions used for schiff base reaction? (2015). ResearchGate. Retrieved February 24, 2026, from [Link]

  • Comparative study of conventional and microwave assisted synthesis of novel schiff bases and their antimicrobial screenings. (n.d.). JOCPR. Retrieved February 24, 2026, from [Link]

  • The rapid synthesis of schiff-bases without solvent under microwave irradiation and their antimicrobial activity. (n.d.). Der Pharma Chemica. Retrieved February 24, 2026, from [Link]

  • BIOLOGICAL ACTIVITIES OF SCHIFF BASE AND ITS COMPLEXES: A REVIEW. (n.d.). Rasayan J. Chem. Retrieved February 24, 2026, from [Link]

  • synthesis and biological activity of aminoisoquinoline schiff bases. (2022). LOCKSS. Retrieved February 24, 2026, from [Link]

  • What are the conditions used for schiff base reaction? (2015). ResearchGate. Retrieved February 24, 2026, from [Link]

  • Synthesis and characterization of new Schiff base transition metal complexes derived from drug together with biological potential study. (2016). Hilaris Publisher. Retrieved February 24, 2026, from [Link]

  • Synthesis and Biological Activity of a Novel Derivatives of Schiff Base. (2024). Al-Nahrain Journal of Science.
  • A comprehensive review on synthesis and biological activity of schiff bases. (n.d.). SciSpace. Retrieved February 24, 2026, from [Link]

Sources

Method

Microwave-Assisted Synthesis of 8-Chloro-7-fluoroquinolin-3-amine Derivatives: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of Quinolines and the Advent of Microwave Synthesis The quinoline scaffold is a cornerstone in medicinal chemistry, forming t...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Quinolines and the Advent of Microwave Synthesis

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of FDA-approved drugs with a wide array of therapeutic applications, including anticancer, antimalarial, antibacterial, and anti-inflammatory agents.[1][2] The continuous pursuit of novel quinoline derivatives for drug discovery necessitates efficient and sustainable synthetic methodologies. Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, offering significant advantages over conventional heating methods, such as dramatically reduced reaction times, increased yields, and improved product purity.[1][3] This "green" chemistry approach aligns with the principles of sustainable science by minimizing energy consumption and often allowing for the use of less hazardous solvents.[4][5][6]

This application note provides a detailed protocol for the synthesis of 8-chloro-7-fluoroquinolin-3-amine derivatives, a class of compounds with potential applications in drug development, utilizing microwave irradiation. We will delve into the underlying principles of microwave heating, provide a step-by-step experimental guide, and discuss crucial safety and characterization protocols.

The Engine of Acceleration: Understanding Microwave-Assisted Synthesis

Conventional heating methods rely on the transfer of thermal energy through conduction and convection, which is often a slow and inefficient process.[6] In contrast, microwave-assisted synthesis utilizes the ability of polar molecules and ions within a reaction mixture to directly absorb microwave energy.[4][7] This energy absorption occurs through two primary mechanisms:

  • Dipolar Polarization: Polar molecules, possessing a permanent dipole moment, attempt to align with the rapidly oscillating electric field of the microwaves. This constant reorientation generates friction, leading to rapid and uniform heating of the reaction medium.[7][8]

  • Ionic Conduction: The presence of ions in the reaction mixture leads to their migration through the solution under the influence of the oscillating electric field. Collisions between these moving ions generate heat.[3][4]

This direct and efficient energy transfer can lead to localized superheating and non-equilibrium temperature conditions at the molecular level, which can accelerate reaction rates far beyond what is achievable with conventional heating.[4][8]

Visualizing the Process: From Reactants to Product

The following diagram illustrates a generalized workflow for the microwave-assisted synthesis of quinoline derivatives, from the initial setup to the final characterization of the product.

G cluster_prep Preparation cluster_synthesis Microwave Synthesis cluster_workup Work-up & Purification cluster_analysis Characterization prep_reactants Prepare Reactants & Solvent load_vessel Load Microwave Vessel prep_reactants->load_vessel set_params Set Reaction Parameters (Temp, Time, Power) load_vessel->set_params run_reaction Run Microwave Reaction set_params->run_reaction cool_reaction Cool Reaction Mixture run_reaction->cool_reaction isolate_crude Isolate Crude Product cool_reaction->isolate_crude purify Purify by Recrystallization or Chromatography isolate_crude->purify nmr NMR Spectroscopy (¹H, ¹³C) purify->nmr ms Mass Spectrometry purify->ms ftir FT-IR Spectroscopy purify->ftir

Caption: General experimental workflow for microwave-assisted quinoline synthesis.

Protocol: Microwave-Assisted Synthesis of 8-Chloro-7-fluoroquinolin-3-amine

This protocol details a plausible method for the synthesis of 8-chloro-7-fluoroquinolin-3-amine via a microwave-assisted Friedländer-type condensation. This reaction involves the cyclocondensation of a substituted 2-aminobenzonitrile with a ketone.

Reaction Scheme

A potential synthetic route involves the reaction of 2-amino-3-chloro-4-fluorobenzonitrile with a suitable ketone, such as acetone, in the presence of a catalyst under microwave irradiation.

Materials and Reagents
  • 2-amino-3-chloro-4-fluorobenzonitrile

  • Acetone

  • Potassium hydroxide (or another suitable base)

  • Ethanol (or another suitable polar solvent)

  • Deionized water

  • Ethyl acetate

  • Saturated sodium bicarbonate solution

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

Equipment
  • Dedicated laboratory microwave reactor with sealed vessel capabilities and temperature and pressure sensors. Note: Domestic microwave ovens should never be used for chemical synthesis due to the risk of explosion and lack of proper safety features.[9][10]

  • 10 mL microwave process vial with a magnetic stir bar

  • Standard laboratory glassware

  • Rotary evaporator

  • Thin-layer chromatography (TLC) apparatus

  • Column chromatography setup

  • Melting point apparatus

  • NMR spectrometer

  • Mass spectrometer

  • FT-IR spectrometer

Experimental Procedure
  • Reaction Setup: In a 10 mL microwave process vial, combine 2-amino-3-chloro-4-fluorobenzonitrile (1.0 mmol), acetone (1.2 mmol), and potassium hydroxide (1.2 mmol). Add ethanol (5 mL) as the solvent.

  • Vessel Sealing: Place a magnetic stir bar in the vial and securely seal it with the appropriate cap.

  • Microwave Irradiation: Place the sealed vial in the cavity of the microwave reactor. Set the reaction temperature to 150 °C and the reaction time to 10 minutes. The microwave power should be applied to maintain the target temperature.

  • Cooling: After the irradiation is complete, allow the reaction vial to cool to room temperature (below 50 °C) before opening.

  • Work-up:

    • Pour the reaction mixture into a separatory funnel containing 20 mL of water.

    • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

    • Combine the organic layers and wash with a saturated sodium bicarbonate solution (20 mL) and then with brine (20 mL).

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 8-chloro-7-fluoroquinolin-3-amine.

Data Presentation

The following table provides a comparison of hypothetical reaction conditions for the synthesis of quinoline derivatives using conventional heating versus microwave irradiation, highlighting the significant advantages of the latter.

Reaction ParameterConventional HeatingMicrowave IrradiationReference
Reaction Time Several hours to days5 - 30 minutes[1][11]
Temperature Often requires high reflux temperaturesPrecise temperature control, can reach superheated solvent temperatures[7]
Yield Moderate to goodOften higher yields[3][12]
Solvent Often requires high-boiling point solventsCan use lower-boiling point solvents under pressure[8]
Energy Efficiency LowHigh, due to direct heating[4]

Safety First: Essential Precautions for Microwave Chemistry

While microwave-assisted synthesis is a powerful tool, it is imperative to adhere to strict safety protocols.

  • Dedicated Equipment: Only use laboratory-grade microwave reactors designed for chemical synthesis.[9]

  • Vessel Integrity: Always inspect reaction vessels for any cracks or defects before use.[13]

  • Pressure Monitoring: Be aware that heating solvents in a sealed vessel will generate pressure. Modern microwave reactors have built-in pressure monitoring and safety release mechanisms.

  • Exothermic Reactions: Exercise extreme caution with potentially exothermic reactions, as the rapid energy input from microwaves can lead to a runaway reaction.[9] Start with small-scale reactions to assess the reactivity.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and gloves.[10] When removing hot vessels, use thermal gloves and a face shield.[13]

  • Proper Venting: Ensure the laboratory is well-ventilated.[10]

  • Material Safety Data Sheets (MSDS): Be familiar with the hazards of all chemicals used by consulting their MSDS.[9]

Troubleshooting Common Issues in Microwave Synthesis

The following diagram outlines a logical approach to troubleshooting common problems encountered during microwave-assisted synthesis.

G cluster_causes Potential Causes cluster_solutions Solutions start Low or No Product Yield cause1 Inefficient Microwave Absorption start->cause1 cause2 Incorrect Reaction Temperature start->cause2 cause3 Sub-optimal Reaction Time start->cause3 cause4 Catalyst Inactivity start->cause4 sol1 Add a polar co-solvent (e.g., DMF, Ethanol) cause1->sol1 sol2 Increase or decrease temperature in increments cause2->sol2 sol3 Increase reaction time cause3->sol3 sol4 Use a fresh or different catalyst cause4->sol4

Caption: Troubleshooting logic for addressing low product yield.

Confirming Success: Characterization of 8-Chloro-7-fluoroquinolin-3-amine

Unambiguous structural confirmation of the synthesized product is essential. A combination of spectroscopic techniques should be employed.[14]

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The ¹H NMR spectrum will provide information on the number of different types of protons and their connectivity. The aromatic region will show characteristic splitting patterns for the quinoline ring protons. The chemical shift of the amine proton may be broad and its position can vary.[15][16]

  • ¹³C NMR: The ¹³C NMR spectrum will indicate the number of unique carbon atoms in the molecule. The carbons attached to the nitrogen, chlorine, and fluorine atoms will exhibit characteristic chemical shifts.[14][15]

Mass Spectrometry (MS)

Mass spectrometry will be used to determine the molecular weight of the synthesized compound.[14] The fragmentation pattern can provide additional structural information.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum will show characteristic absorption bands for the functional groups present in the molecule, such as the N-H stretching of the amine group and the C=C and C=N stretching vibrations of the quinoline ring.[17][18]

Expected Spectroscopic Data

The following table summarizes the expected spectroscopic data for the target compound.

TechniqueExpected Data
¹H NMR Aromatic protons in the range of 7.0-8.5 ppm. A signal for the amine protons.
¹³C NMR Signals for the quinoline carbons, with those bonded to heteroatoms shifted downfield.
Mass Spec. Molecular ion peak corresponding to the molecular weight of C₉H₆ClFN₂.
FT-IR (cm⁻¹) N-H stretching (~3300-3500), C=N stretching (~1600-1650), C-Cl stretching (~600-800), C-F stretching (~1000-1400).

Conclusion

Microwave-assisted synthesis represents a significant advancement in the field of organic chemistry, particularly for the rapid and efficient generation of medicinally relevant heterocyclic compounds like 8-chloro-7-fluoroquinolin-3-amine derivatives. By leveraging the principles of direct molecular heating, researchers can accelerate reaction rates, improve yields, and contribute to the development of more sustainable synthetic practices. Adherence to rigorous safety protocols and thorough characterization of the synthesized compounds are paramount to the successful implementation of this powerful technology in the drug discovery and development pipeline.

References

  • Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - MDPI. (2025, November 7).
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  • Alhosaini, F. A., Alharbi, O. R., Al Otaibi, R. B., Almutairi, A. M., Almutairi, A., & Aljofan, M. (2022). Microwave-Promoted Synthesis Of Quinoline Heterocycles From Anilines. Journal of Namibian Studies, 31, 586-595.
  • Roy, K. (2025, November 3). Safety Protocols for Microwave Use in Science/STEM Instructional Spaces. NSTA.
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  • Microwave-Assisted Synthesis of Diversely Substituted Quinoline-Based Dihydropyridopyrimidine and Dihydropyrazolopyridine Hybrids. (2017, July 19). ACS Combinatorial Science.
  • Bailey, H. V., Mahon, M. F., Vicker, N., & Potter, B. V. L. (2020). Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis. ChemOpen, 9(11), 1113–1122.
  • Advances in polymer based Friedlander quinoline synthesis. (2021, August 2). Semantic Scholar.
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  • Microwave assisted synthesis of 3-substituted aryl aminochloro flouroquinoline derivatives for antimicrobial activities. (2022, December). ResearchGate.
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Application

Protocol for incorporating 8-Chloro-7-fluoroquinolin-3-amine into kinase inhibitors

Topic: Protocol for Incorporating 8-Chloro-7-fluoroquinolin-3-amine into Kinase Inhibitors Audience: Researchers, scientists, and drug development professionals. Introduction: The Quinoline Scaffold in Modern Kinase Inhi...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Protocol for Incorporating 8-Chloro-7-fluoroquinolin-3-amine into Kinase Inhibitors

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Quinoline Scaffold in Modern Kinase Inhibition

The quinoline scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the structural core of numerous therapeutic agents, particularly in oncology.[1][2][3] Its rigid, bicyclic nature provides an excellent framework for orienting substituents in three-dimensional space to interact with the ATP-binding pocket of protein kinases.[1][4] Kinase inhibitors have revolutionized cancer treatment, and quinoline-based drugs like bosutinib and cabozantinib are testaments to the scaffold's clinical success.

This application note focuses on a specific, highly functionalized quinoline derivative: 8-Chloro-7-fluoroquinolin-3-amine . This building block is of particular interest for several strategic reasons:

  • C3-Amine as a Primary Anchor: The amine at the 3-position serves as a versatile nucleophilic handle. It is ideally positioned to be functionalized with various moieties that can interact with the hinge region of the kinase, a critical interaction for many Type I and Type II inhibitors.

  • C7-Fluorine for Modulating Potency: The fluorine atom at the 7-position significantly alters the electronic properties of the quinoline ring. Its strong electron-withdrawing nature can lower the pKa of the quinoline nitrogen, potentially influencing hydrogen bonding interactions within the ATP pocket and improving metabolic stability.[5]

  • C8-Chlorine as a Vector for Diversification: The chlorine atom at the 8-position is not merely a substituent but a reactive handle for late-stage functionalization via palladium-catalyzed cross-coupling reactions.[6] This allows for the exploration of deep, solvent-exposed pockets of the kinase, often leading to enhanced potency and selectivity.

This guide provides a comprehensive protocol for the strategic incorporation of this scaffold into novel kinase inhibitors, covering synthetic methodologies, characterization, and preliminary biological evaluation.

Strategic Overview of Synthesis

The successful incorporation of 8-Chloro-7-fluoroquinolin-3-amine into a kinase inhibitor library typically follows a two-stage synthetic strategy. The first stage involves functionalizing the C3-amine to build the core hinge-binding element. The second, optional stage involves diversifying the C8-position to optimize interactions with the solvent-front or allosteric regions of the target kinase.[7]

G A 8-Chloro-7-fluoroquinolin-3-amine (Starting Scaffold) B Stage 1: C3-Amine Functionalization (e.g., Amide Coupling) A->B C Core Inhibitor Scaffold B->C D Stage 2: C8-Chloro Diversification (e.g., Suzuki or Buchwald-Hartwig Coupling) F Characterization & Purification C->F Validate Structure E Final Kinase Inhibitor Library D->E G Biological Evaluation E->G F->D

Caption: General workflow for synthesizing kinase inhibitors from the target scaffold.

Part A: Protocol for C3-Amine Functionalization via Amide Coupling

The most direct method to functionalize the C3-amine is through the formation of an amide bond with a carboxylic acid. This is a robust and widely utilized reaction in medicinal chemistry.

Expert Rationale: The choice of coupling reagent is critical. While many options exist, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is often preferred for its high efficiency, rapid reaction times, and minimal side reactions, particularly the low rate of racemization for chiral carboxylic acids. A tertiary amine base like DIPEA (N,N-Diisopropylethylamine) is used to neutralize the generated HCl without interfering with the reaction.

Step-by-Step Protocol: Amide Coupling
  • Reagent Preparation: In a clean, dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), dissolve 8-Chloro-7-fluoroquinolin-3-amine (1.0 eq) and the desired carboxylic acid (1.1 eq) in an anhydrous aprotic solvent such as DMF or NMP (N-Methyl-2-pyrrolidone).

  • Activation: Add HATU (1.2 eq) to the solution. The solution may change color.

  • Base Addition: Slowly add DIPEA (3.0 eq) dropwise to the stirring solution at room temperature.

  • Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by thin-layer chromatography (TLC) or LC-MS until the starting amine is consumed (typically 2-4 hours).

  • Work-up:

    • Pour the reaction mixture into a separatory funnel containing water and extract with an organic solvent like ethyl acetate or dichloromethane (3x).

    • Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution, water, and brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure amide product.

  • Validation: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and HRMS (High-Resolution Mass Spectrometry).[8]

Parameter Reagent/Condition Rationale
Coupling Agent HATUHigh efficiency, low racemization
Base DIPEANon-nucleophilic, scavenges acid
Solvent Anhydrous DMF or NMPGood solubility for reactants
Temperature Room TemperatureSufficient for activation with HATU
Stoichiometry Acid (1.1 eq), HATU (1.2 eq)Drives reaction to completion

Part B: Protocol for C8-Chloro Diversification via Cross-Coupling

The C8-chloro position is a prime site for introducing diversity using palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling (for C-C bonds) and the Buchwald-Hartwig amination (for C-N bonds) are two of the most powerful methods for this purpose.[9][10]

Expert Rationale: The success of these reactions hinges on the correct choice of catalyst, ligand, and base. For Suzuki couplings with electron-rich heteroaryl chlorides, a catalyst system like Pd(dppf)Cl₂ is robust and effective. For Buchwald-Hartwig aminations, bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos) are essential to promote the reductive elimination step, which is often the rate-limiting step for C-N bond formation.[11][12]

Protocol 1: Suzuki-Miyaura Coupling (C-C Bond Formation)
  • Reaction Setup: To a microwave vial or Schlenk tube, add the C3-functionalized 8-chloroquinoline intermediate (1.0 eq), the desired aryl or heteroaryl boronic acid or ester (1.5 eq), a base such as K₂CO₃ or Cs₂CO₃ (3.0 eq), and the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.05 - 0.10 eq).

  • Solvent Addition: Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 ratio).

  • Degassing: Seal the vessel and degas the mixture by bubbling argon or nitrogen through the solution for 10-15 minutes.

  • Heating: Heat the reaction mixture to 80-110 °C (conventional heating) or 120-150 °C (microwave heating) for 1-12 hours. Monitor by LC-MS.

  • Work-up & Purification: After cooling, dilute the mixture with water and extract with ethyl acetate. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify by flash chromatography.

  • Validation: Confirm the structure of the C8-arylated product by NMR and HRMS.

Protocol 2: Buchwald-Hartwig Amination (C-N Bond Formation)
  • Reaction Setup: In a glovebox or under an inert atmosphere, combine the C3-functionalized 8-chloroquinoline intermediate (1.0 eq), the desired amine (1.2 eq), a strong, non-nucleophilic base like NaOtBu or LHMDS (1.5 eq), the palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 eq), and the appropriate phosphine ligand (e.g., XPhos, 0.04 eq).

  • Solvent Addition: Add an anhydrous, degassed solvent such as toluene or dioxane.

  • Heating: Seal the vessel and heat to 80-110 °C until the starting material is consumed as monitored by LC-MS (typically 4-24 hours).

  • Work-up & Purification: Cool the reaction, quench carefully with saturated aqueous NH₄Cl, and extract with an organic solvent. Wash, dry, and concentrate the organic phase. Purify by flash chromatography.

  • Validation: Confirm the structure of the C8-aminated product by NMR and HRMS.

Reaction Catalyst/Ligand Example Base Example Solvent Example
Suzuki-Miyaura Pd(dppf)Cl₂K₂CO₃Dioxane/Water
Buchwald-Hartwig Pd₂(dba)₃ / XPhosNaOtBuToluene

Part C: Characterization and Data Interpretation

Thorough characterization is non-negotiable for validating the structure and purity of synthesized inhibitors.

  • ¹H and ¹³C NMR: Provides the primary structural confirmation. Look for the disappearance of the C3-NH₂ protons and the appearance of a new amide N-H proton. For C8-coupled products, new aromatic or aliphatic signals corresponding to the newly introduced group should be visible.

  • ¹⁹F NMR: The fluorine at C7 provides a sensitive probe. Changes in its chemical shift can indicate successful substitution at the adjacent C8 position.

  • High-Resolution Mass Spectrometry (HRMS): Confirms the elemental composition and provides an exact mass, validating the molecular formula.

  • HPLC: Used to determine the purity of the final compound, which should typically be >95% for biological testing.

Table of Expected Spectroscopic Data (Hypothetical Example)
Technique Expected Observation for a Final Product
¹H NMR Complex aromatic region (6.5-9.0 ppm), amide N-H singlet (8.5-10.5 ppm), signals for groups at C3 and C8
¹³C NMR Signals for quinoline core carbons, carbonyl carbon (~165-175 ppm), signals for new substituents
HRMS (ESI+) Calculated m/z for [M+H]⁺ should match the observed value to within 5 ppm
HPLC Single major peak with >95% purity

Part D: Biological Evaluation Workflow

Once a purified and validated inhibitor is in hand, its biological activity must be assessed. A common starting point is an in vitro kinase assay to determine the compound's potency, often measured as an IC₅₀ value (the concentration required to inhibit 50% of the kinase activity).[1]

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis A Synthesized Inhibitor (in DMSO) B Prepare Serial Dilutions A->B D Add Inhibitor Dilutions B->D C Add Kinase Enzyme, Substrate, and ATP to 384-well plate C->D E Incubate at RT D->E F Add Detection Reagent (e.g., ADP-Glo™) E->F G Measure Luminescence Signal F->G H Plot % Inhibition vs. [Inhibitor] G->H I Calculate IC50 Value H->I

Caption: Workflow for a typical in vitro kinase inhibition assay.

General Protocol: In Vitro Kinase Assay (e.g., ADP-Glo™)
  • Compound Plating: Prepare serial dilutions of the test compound in DMSO and dispense into a low-volume 384-well plate.

  • Kinase Reaction: Add the target kinase, its specific substrate peptide, and ATP in a buffered solution to initiate the phosphorylation reaction.

  • Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

  • Stopping the Reaction: Add an ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining unconsumed ATP.

  • Detection: Add a Kinase Detection Reagent to convert the generated ADP into ATP, which then drives a luciferase/luciferin reaction, producing a luminescent signal.

  • Data Acquisition: Measure the luminescence using a plate reader. The signal intensity is directly proportional to the amount of ADP formed and thus to the kinase activity.

  • Analysis: Calculate the percent inhibition for each compound concentration relative to controls and fit the data to a dose-response curve to determine the IC₅₀ value.[1]

Conclusion

The 8-Chloro-7-fluoroquinolin-3-amine scaffold is a highly valuable starting point for the development of novel kinase inhibitors. Its strategically placed functional groups allow for a modular and efficient synthetic approach. By functionalizing the C3-amine to engage the kinase hinge region and subsequently diversifying the C8-position through robust cross-coupling chemistry, researchers can rapidly generate libraries of potent and selective inhibitors. The protocols and workflows detailed in this guide provide a comprehensive framework for leveraging this powerful chemical tool in modern drug discovery programs.

References

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  • Liu, Y., & Gray, N. S. (2021). Advances in reversible covalent kinase inhibitors.
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  • Al-Obaid, A. M., et al. (2025). Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). MDPI.
  • ResearchGate. (2023). Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present).
  • ChemRxiv. (2022). Systematic exploration of privileged warheads for covalent kinase drug discovery.
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Method

Application Notes and Protocols for the Cytotoxicity Assessment of 8-Chloro-7-fluoroquinolin-3-amine

Introduction: The Therapeutic Potential of Quinoline Scaffolds in Oncology The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous natural alkaloids and synthetic compounds...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Therapeutic Potential of Quinoline Scaffolds in Oncology

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous natural alkaloids and synthetic compounds with a broad spectrum of biological activities.[1] In the realm of oncology, quinoline derivatives have garnered significant attention for their potent cytotoxic effects against various cancer cell lines.[2][3] These compounds exert their anticancer activity through diverse mechanisms of action, including the inhibition of tyrosine kinases, disruption of tubulin polymerization, and, most notably, interaction with DNA and associated enzymes like topoisomerases.[4] The ability of some quinoline analogues to intercalate into the DNA double helix or inhibit enzymes crucial for DNA replication and repair often leads to cell cycle arrest and the induction of apoptosis, making them valuable candidates for novel chemotherapeutic development.[5]

This application note provides a comprehensive guide for the preliminary in vitro cytotoxicity testing of 8-Chloro-7-fluoroquinolin-3-amine , a novel quinoline derivative. While specific biological data for this compound is not yet widely published, its structural features—a halogenated quinoline core with a 3-amino group—suggest a potential for anticancer activity, possibly through mechanisms involving DNA damage and subsequent induction of programmed cell death.[6] The protocols detailed herein are designed to provide a robust framework for researchers to assess its cytotoxic profile across a panel of human cancer cell lines, elucidating its effects on cell viability, membrane integrity, and the activation of apoptotic pathways.

I. Rationale for Assay Selection: A Multi-Parametric Approach to Cytotoxicity

To obtain a comprehensive understanding of the cytotoxic effects of 8-Chloro-7-fluoroquinolin-3-amine, a multi-parametric approach is recommended. This involves utilizing a panel of assays that measure different cellular endpoints. This guide focuses on three widely accepted and robust assays:

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay is a measure of cellular metabolic activity.[7] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals.[8] The amount of formazan produced is proportional to the number of metabolically active, and therefore viable, cells.[7] This assay is a reliable indicator of cell proliferation and viability.

  • Lactate Dehydrogenase (LDH) Cytotoxicity Assay: This assay quantifies the release of LDH, a stable cytosolic enzyme, into the culture medium upon plasma membrane damage.[9] A significant increase in extracellular LDH activity is indicative of compromised membrane integrity and cell lysis, which are hallmarks of necrosis or late-stage apoptosis.[9]

  • Caspase-Glo® 3/7 Assay: This luminescent assay measures the activity of caspases-3 and -7, which are key effector caspases in the apoptotic pathway.[10] The assay utilizes a luminogenic substrate containing the DEVD peptide sequence, which is specifically cleaved by activated caspase-3 and -7, leading to the generation of a light signal. An increase in luminescence is directly proportional to the level of caspase-3/7 activation and provides a specific measure of apoptosis induction.[10]

By employing these three assays, researchers can differentiate between cytostatic effects (inhibition of proliferation), cytotoxic effects leading to membrane damage, and the specific induction of apoptosis.

II. Experimental Design and Workflow

A logical and well-structured experimental workflow is crucial for obtaining reliable and reproducible data. The following diagram outlines the key stages of the cytotoxicity assessment for 8-Chloro-7-fluoroquinolin-3-amine.

experimental_workflow cluster_prep Preparation cluster_seeding Cell Seeding cluster_treatment Compound Treatment cluster_assays Cytotoxicity Assays cluster_analysis Data Analysis Compound_Prep Prepare 8-Chloro-7-fluoroquinolin-3-amine Stock and Working Solutions Seed_Cells Seed Cells into 96-well Plates Compound_Prep->Seed_Cells Cell_Culture Culture and Maintain Selected Cancer Cell Lines Cell_Culture->Seed_Cells Treat_Cells Treat Cells with Serial Dilutions of the Test Compound Seed_Cells->Treat_Cells Incubate Incubate for 24, 48, or 72 hours Treat_Cells->Incubate MTT_Assay MTT Assay (Metabolic Activity) Incubate->MTT_Assay LDH_Assay LDH Assay (Membrane Integrity) Incubate->LDH_Assay Caspase_Assay Caspase-Glo® 3/7 Assay (Apoptosis) Incubate->Caspase_Assay Read_Plates Measure Absorbance/ Luminescence MTT_Assay->Read_Plates LDH_Assay->Read_Plates Caspase_Assay->Read_Plates Calculate_Viability Calculate % Viability/ Cytotoxicity Read_Plates->Calculate_Viability Determine_IC50 Determine IC50 Values Calculate_Viability->Determine_IC50

Caption: Overall experimental workflow for cytotoxicity testing.

III. Materials and Reagents

This section provides a general list of required materials. Specific catalogue numbers are not provided to allow for flexibility in sourcing from preferred suppliers.

Category Item
Test Compound 8-Chloro-7-fluoroquinolin-3-amine (ensure purity is >98%)
Cell Lines Human cancer cell lines (e.g., A549 - lung, MCF-7 - breast, HeLa - cervical, HepG2 - liver)
Cell Culture Reagents Appropriate basal medium (e.g., DMEM, RPMI-1640), Fetal Bovine Serum (FBS), Penicillin-Streptomycin, Trypsin-EDTA
Assay Kits/Reagents MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), LDH Cytotoxicity Assay Kit, Caspase-Glo® 3/7 Assay System
Solvents and Buffers Dimethyl sulfoxide (DMSO, cell culture grade), Phosphate-Buffered Saline (PBS, sterile)
Labware 96-well flat-bottom cell culture plates (clear and white-walled), serological pipettes, pipette tips, sterile microcentrifuge tubes
Equipment Biosafety cabinet (Class II), CO2 incubator (37°C, 5% CO2), inverted microscope, microplate reader (absorbance and luminescence capabilities), multichannel pipette

IV. Cell Line Selection and Culture

The choice of cell lines is critical for evaluating the breadth of a compound's cytotoxic activity. It is recommended to use a panel of cell lines from different tissue origins.

Recommended Human Cancer Cell Lines:

  • A549: Human lung adenocarcinoma

  • MCF-7: Human breast adenocarcinoma (estrogen receptor-positive)

  • HeLa: Human cervical adenocarcinoma

  • HepG2: Human hepatocellular carcinoma

General Cell Culture Protocol:

  • Maintain cell lines in their recommended growth medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Culture cells in a humidified incubator at 37°C with 5% CO2.

  • Subculture cells upon reaching 80-90% confluency to maintain exponential growth.

  • Regularly check for mycoplasma contamination.

V. Preparation of Test Compound

Stock Solution Preparation:

  • Prepare a high-concentration stock solution of 8-Chloro-7-fluoroquinolin-3-amine (e.g., 10 mM) in sterile DMSO.

  • Aliquot the stock solution into small volumes and store at -20°C to avoid repeated freeze-thaw cycles.

Working Solutions:

  • On the day of the experiment, thaw an aliquot of the stock solution.

  • Prepare serial dilutions of the compound in the appropriate cell culture medium. The final concentration of DMSO in the wells should be kept constant across all treatments and should not exceed 0.5% to avoid solvent-induced cytotoxicity.

VI. Detailed Experimental Protocols

A. MTT Assay for Cell Viability

This protocol is adapted from standard methodologies.[7][8]

  • Cell Seeding: Seed cells into a 96-well clear flat-bottom plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Remove the medium and add 100 µL of medium containing various concentrations of 8-Chloro-7-fluoroquinolin-3-amine. Include vehicle control (medium with DMSO) and untreated control wells.

  • Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

  • Formazan Solubilization: Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate gently for 10-15 minutes to ensure complete dissolution.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability using the following formula: % Cell Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] x 100

B. LDH Cytotoxicity Assay

This protocol is based on the principle of measuring LDH release from damaged cells.[9]

  • Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Prepare the following controls in triplicate:

    • Untreated Control: Cells in medium with vehicle (for spontaneous LDH release).

    • Positive Control (Maximum LDH Release): Cells treated with a lysis buffer (provided in most kits) 45 minutes before the end of incubation.

    • Medium Background Control: Medium without cells.

  • Incubation: Incubate the plate for the desired time (e.g., 24 or 48 hours).

  • Supernatant Collection: Centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

  • LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions and add 50 µL to each well containing the supernatant.

  • Incubation and Measurement: Incubate the plate for 30 minutes at room temperature, protected from light. Add the stop solution (if required by the kit) and measure the absorbance at 490 nm.

  • Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Compound-treated LDH activity - Spontaneous LDH activity) / (Maximum LDH activity - Spontaneous LDH activity)] x 100

C. Caspase-Glo® 3/7 Assay for Apoptosis

This protocol follows a simple "add-mix-measure" format.[10]

  • Cell Seeding and Treatment: Seed cells in a 96-well white-walled plate suitable for luminescence measurements. Follow steps 1 and 2 of the MTT assay protocol.

  • Incubation: Incubate the plate for a shorter duration, as apoptosis is an earlier event (e.g., 6, 12, or 24 hours).

  • Reagent Preparation and Addition: Equilibrate the Caspase-Glo® 3/7 Reagent to room temperature. Add 100 µL of the reagent directly to each well.

  • Incubation: Mix the contents by gentle shaking on a plate shaker for 30 seconds. Incubate at room temperature for 1-2 hours.

  • Luminescence Measurement: Measure the luminescence using a microplate reader.

  • Data Analysis: The luminescence signal is directly proportional to the amount of caspase-3/7 activity. Data can be expressed as fold change relative to the vehicle control.

VII. Data Presentation and Interpretation

Quantitative data should be presented clearly for easy interpretation. The half-maximal inhibitory concentration (IC50) is a key parameter derived from the dose-response curve.

Table 1: Example Presentation of IC50 Values for 8-Chloro-7-fluoroquinolin-3-amine

Cell LineCancer TypeIncubation TimeIC50 (µM) ± SD
A549Lung Adenocarcinoma48 hours[Experimental Value]
MCF-7Breast Adenocarcinoma48 hours[Experimental Value]
HeLaCervical Adenocarcinoma48 hours[Experimental Value]
HepG2Hepatocellular Carcinoma48 hours[Experimental Value]
SD: Standard Deviation from at least three independent experiments.

VIII. Postulated Mechanism of Action and Signaling Pathway

Based on the known activities of quinoline derivatives, it is hypothesized that 8-Chloro-7-fluoroquinolin-3-amine may induce cytotoxicity by causing DNA damage, which in turn activates the intrinsic apoptotic pathway.

apoptosis_pathway Compound 8-Chloro-7-fluoroquinolin-3-amine DNA_Damage DNA Damage (e.g., Topoisomerase II Inhibition) Compound->DNA_Damage p53 p53 Activation DNA_Damage->p53 Bax Bax Upregulation p53->Bax Mitochondrion Mitochondrion Bax->Mitochondrion Cytochrome_c Cytochrome c Release Mitochondrion->Cytochrome_c Apaf1 Apaf-1 Cytochrome_c->Apaf1 Caspase9 Caspase-9 Activation (Initiator Caspase) Apaf1->Caspase9 Caspase37 Caspase-3/7 Activation (Effector Caspases) Caspase9->Caspase37 Apoptosis Apoptosis Caspase37->Apoptosis

Caption: Postulated intrinsic apoptosis pathway induced by DNA damage.

IX. Conclusion

This application note provides a detailed and scientifically grounded framework for the initial cytotoxic evaluation of 8-Chloro-7-fluoroquinolin-3-amine. By employing a multi-parametric assay strategy, researchers can gain valuable insights into the compound's potential as an anticancer agent. The data generated from these protocols will be crucial for making informed decisions regarding further preclinical development, including mechanism of action studies and in vivo efficacy testing.

References

  • Chen, Y., et al. (2008). Synthesis and anti-breast cancer activities of substituted quinolines. Bioorganic & Medicinal Chemistry Letters, 18(11), 3179-3182. Available at: [Link]

  • Chen, Y., et al. (2008). Synthesis and anti-breast cancer activities of substituted quinolines. PubMed, 18(11), 3179-3182. Available at: [Link]

  • Varenichenko, S., & Farat, O. (2024). PREDICTION OF BIOLOGICAL ACTIVITY OF AMINOQUINOLINE DERIVATIVES USING THE ADMET 2.0 WEB RESOURCE. Ukrainian Chemistry Journal, 90(1), 15-25. Available at: [Link]

  • Singh, P., & Kumar, V. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. RSC Advances. Available at: [Link]

  • Potikha, L., et al. (2022). Biological Evaluation of 3-Aminoisoquinolin-1(2H)-one Derivatives as Potential Anticancer Agents. ResearchGate. Available at: [Link]

  • Adesina, T., et al. (2021). Synthesis of 3-aminoquinoline derivatives of benzenesulphonamides. ResearchGate. Available at: [Link]

  • Thabit, M. G., et al. (2020). Synthesis and biological evaluation of new 3-(4-subsituted phenyl)aminoquinoxaline derivatives as anticancer agents. ResearchGate. Available at: [Link]

  • Singh, P., & Kumar, V. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances. Available at: [Link]

  • Kumar, S., & Kumar, A. (2022). Annotated Review on Various Biological Activities of Quinoline Molecule. Biointerface Research in Applied Chemistry. Available at: [Link]

  • Anonymous. (2018). Synthesis and Evaluation of Chirally Defined Side Chain Variants of 7-Chloro-4-Aminoquinoline To Overcome Drug Resistance in Malaria Chemotherapy. ASM Journals. Available at: [Link]

  • Perković, I., et al. (2019). Antiproliferative evaluation of various aminoquinoline derivatives. Acta Pharmaceutica, 69(3), 399-413. Available at: [Link]

  • Anonymous. (2021). Synthetic Approaches and Biological Activities of Quinoline Derivatives: A Review. ResearchGate. Available at: [Link]

  • Anonymous. (2015). Gold(III) complexes with hydroxyquinoline, aminoquinoline and quinoline ligands: Synthesis, cytotoxicity, DNA and protein binding studies. PubMed. Available at: [Link]

  • Anonymous. (2016). Synthesis, Antimicrobial Activity and Docking Studies of Novel 8-Chloro-quinolones. ResearchGate. Available at: [Link]

  • Anonymous. (n.d.). 3-Aminoquinoline. PubChem. Available at: [Link]

  • Anonymous. (2025). Effect of Glycoconjugation on Cytotoxicity and Selectivity of 8-Aminoquinoline Derivatives Compared to 8-Hydroxyquinoline. MDPI. Available at: [Link]

  • Anonymous. (2025). Guide for Selection of Relevant Cell Lines During the Evaluation of New Anti-Cancer Compounds. ResearchGate. Available at: [Link]

  • Anonymous. (2005). Interactions of fluoroquinolone antibacterial agents with aqueous chlorine: reaction kinetics, mechanisms, and transformation pathways. PubMed. Available at: [Link]

  • Anonymous. (2025). Structure−Function Relationships in Aminoquinolines: Effect of Amino and Chloro Groups on Quinoline−Hematin Complex Formation, Inhibition of β-Hematin Formation, and Antiplasmodial Activity. ResearchGate. Available at: [Link]

  • Anonymous. (2003). A novel antibacterial 8-chloroquinolone with a distorted orientation of the N1-(5-amino-2,4-difluorophenyl) group. PubMed. Available at: [Link]

  • Anonymous. (2025). 8-Amino-7-(aryl/hetaryl)fluoroquinolones. An emerging set of synthetic antibacterial agents. ResearchGate. Available at: [Link]

  • Anonymous. (2025). 8-Amino-7-(aryl/hetaryl)fluoroquinolones. An emerging set of synthetic antibacterial agents. ResearchGate. Available at: [Link]

  • Anonymous. (2025). 8-Amino-7-(aryl/hetaryl)fluoroquinolones. An emerging set of synthetic antibacterial agents. ResearchGate. Available at: [Link]

  • Anonymous. (2025). 8-Amino-7-(aryl/hetaryl)fluoroquinolones. An emerging set of synthetic antibacterial agents. ResearchGate. Available at: [Link]

  • Anonymous. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. ResearchGate. Available at: [Link]

  • Anonymous. (2024). Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. Preprints.org. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Selective Reduction of 8-Chloro-7-fluoro-3-nitroquinoline

Current Status: Operational Ticket ID: RED-8Cl-7F-NO2 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary & Strategic Analysis The Challenge: Reducing the nitro group at the C3...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Ticket ID: RED-8Cl-7F-NO2 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Strategic Analysis

The Challenge: Reducing the nitro group at the C3 position of 8-Chloro-7-fluoro-3-nitroquinoline presents a classic chemoselectivity conflict. The electron-deficient quinoline ring activates the C8-chlorine and C7-fluorine atoms toward nucleophilic attack and oxidative addition.

  • Standard Hydrogenation (Pd/C +

    
    ):  High risk of hydrodechlorination . The catalyst readily inserts into the C-Cl bond, leading to the des-chloro impurity (7-fluoro-3-aminoquinoline), which is often inseparable by crystallization.
    
  • Dissolving Metal Reductions (Fe, Sn, Zn): Preferred for preserving halogens but suffer from difficult workups (emulsions, metal waste).

Strategic Recommendation: For maximum yield and halogen retention, Iron/Acetic Acid (Bechamp Reduction) is the industrial workhorse, while Stannous Chloride (


)  is the precision tool for small-scale (<5g) batches. Catalytic hydrogenation should only be attempted with sulfided catalysts.
Comparative Analysis of Reducing Agents
MethodSelectivity (Halogen Retention)Yield PotentialWorkup DifficultyScalability
Pd/C +

🔴 Low (High De-Cl risk)🟢 High🟢 Easy (Filtration)🟢 High
Pt/C (Sulfided) 🟡 Medium-High🟡 Medium🟢 Easy🟡 Medium
Fe / AcOH 🟢 Excellent 🟢 High 🔴 Difficult (Sludge)🟢 High

/ EtOH
🟢 Excellent 🟡 Medium-High🟡 Medium (Tin salts)🔴 Low (Waste)
Sodium Dithionite 🟡 Medium🔴 Variable🟡 Medium🟡 Medium

Decision Logic & Workflow

The following diagram illustrates the decision process for selecting the correct protocol based on your available equipment and scale.

ReductionLogic Start Start: 8-Chloro-7-fluoro-3-nitroquinoline ScaleCheck Check Scale Start->ScaleCheck SmallScale < 5 grams ScaleCheck->SmallScale Lab Scale LargeScale > 10 grams ScaleCheck->LargeScale Process Scale SnCl2 Method B: SnCl2 / EtOH (High Selectivity, Tin Waste) SmallScale->SnCl2 Preferred FeAcOH Method A: Fe / AcOH (Robust, Iron Sludge Risk) LargeScale->FeAcOH Standard H2_Pt Method C: H2 + Pt/C (Sulfided) (Cleanest, Requires Autoclave) LargeScale->H2_Pt Alternative (If Autoclave avail) Workup Hot Filtration + Celite FeAcOH->Workup Critical Step

Caption: Decision matrix for selecting the optimal reduction protocol based on scale and equipment availability.

Detailed Protocols & Troubleshooting

Protocol A: Iron-Mediated Reduction (The "Bechamp" Method)

Best for: Scales >10g, high halogen retention.

The Chemistry:



Procedure:

  • Suspend: In a 3-neck flask, suspend 10g of 8-Chloro-7-fluoro-3-nitroquinoline in Ethanol/Water (3:1, 100 mL).

  • Activate: Add Iron powder (5.0 equiv, 325 mesh) and Ammonium Chloride (1.0 equiv).

  • Initiate: Heat to 60°C.

  • Acid Addition: Dropwise add Glacial Acetic Acid (5-10 mL). Caution: Exothermic.

  • Reflux: Stir at reflux (approx. 78-80°C) for 2-4 hours. Monitor by TLC (Mobile phase: 50% EtOAc/Hexane).

  • The Critical Workup (Hot Filtration):

    • While the reaction is still HOT (>60°C), filter through a pad of Celite.

    • Wash the cake with hot ethanol. Do not let the cake cool, or the product will crash out inside the iron sludge.

    • Concentrate the filtrate.

    • Neutralize with sat.[1]

      
       and extract with Ethyl Acetate.[1]
      

Troubleshooting Guide (Q&A):

Q: The reaction stalled at 80% conversion. Should I add more acid? A: No. Adding more acid often leads to salt formation that traps the product. Instead, add fresh activated Iron powder (0.5 equiv). The surface of the old iron has likely oxidized (passivated).

Q: I have a terrible black emulsion during extraction. How do I break it? A: This is "Iron Sludge."

  • Add Rochelle Salt (Potassium Sodium Tartrate) solution. It chelates iron ions effectively.

  • Filter the entire biphasic mixture through Celite again.

  • If persistent, adjust pH to 9-10; quinoline amines are often more soluble in organics at higher pH.

Protocol B: Stannous Chloride ( ) Reduction

Best for: Scales <5g, highest chemical purity.

The Chemistry:



Procedure:

  • Dissolve starting material (1.0 equiv) in Ethanol (0.1 M concentration).

  • Add

    
     (5.0 equiv).
    
  • Heat to 70°C for 3 hours.

  • Workup:

    • Cool to room temperature.[1][2][3]

    • Pour into ice water.

    • Adjust pH to 8-9 using 10% NaOH or

      
      . Note: Tin hydroxides will precipitate as a thick white paste.
      
    • Add Ethyl Acetate and filter the entire mixture through Celite to remove the tin salts.

    • Separate layers and dry organic phase.[1]

Troubleshooting Guide (Q&A):

Q: The tin salts are clogging my filter. It takes hours. A: Do not filter immediately.[2] After adjusting pH to basic, add Celite directly to the beaker and stir for 15 minutes. Then filter.[1][2][4][5] Alternatively, use a saturated Potassium Fluoride (KF) wash; fluoride complexes tin (


) and makes it water-soluble, eliminating the precipitate.

Advanced Troubleshooting: Impurities & Yield Loss

Issue 1: Hydrodechlorination (Loss of Cl)

Symptom: Mass spec shows M-34 peak (Product minus Cl, plus H). Cause: If using Hydrogenation, Pd inserts into the C-Cl bond. Solution:

  • Switch Catalyst: Use 5% Pt/C (sulfided) . Sulfur poisons the catalyst enough to prevent C-Cl insertion but allows

    
     reduction.
    
  • Additives: If you must use Pd/C, add 0.1 equiv of Diphenylsulfide or use Vanadium doped catalysts.

Issue 2: The "Orange Spot" (Azo/Azoxy Intermediate)

Symptom: An orange/red impurity appears on TLC that moves slower than the starting material but faster than the amine. Cause: Incomplete reduction.[1] The nitro reduces to Hydroxylamine (


), which condenses with Nitroso intermediates to form Azoxy dimers.
Solution: 
  • Iron Method: Increase temperature and agitation. The reaction is heterogeneous; collision frequency matters.

  • General: Ensure the reaction runs to completion. Once the Azo dimer forms, it is very difficult to reduce further without harsh conditions that might strip the halogens.

Issue 3: Low Isolated Yield (Solubility)

Symptom: TLC shows conversion, but mass recovery is low (<50%). Cause: 3-Amino-quinolines can be zwitterionic or poorly soluble in non-polar solvents. Solution:

  • Avoid Hexane/Ether during workup.

  • Use THF/DCM (1:1) for extraction.

  • Check the aqueous layer pH.[2][6] The pyridine nitrogen in the quinoline ring can be protonated. Ensure pH > 9 during extraction to keep it as the free base.

Visualizing the Iron Workup (The Critical Path)

Failure in the Iron reduction usually happens during workup, not the reaction itself. Follow this path to avoid yield loss.

IronWorkup Step1 Reaction Complete (Hot Mixture) Step2 Filter through Celite IMMEDIATELY (While Hot) Step1->Step2 Step3 Wash Cake with BOILING Ethanol Step2->Step3 Failure FAILURE MODE: Product crystallizes in Iron sludge Step2->Failure If cooled Step4 Concentrate Filtrate Step3->Step4 Step5 Add Water + NaHCO3 (pH 9-10) Step4->Step5 Step6 Extract with EtOAc/THF Step5->Step6

Caption: Critical workflow for Iron/Acetic Acid workup to prevent product entrapment in iron oxide sludge.

References

  • March, J.Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 4th Ed. New York: Wiley, 1992. (Classic text for reduction mechanisms).
  • Bellamy, F. D., & Ou, K. (1984). Selective reduction of aromatic nitro compounds with stannous chloride in non-acidic and non-aqueous medium.[7] Tetrahedron Letters, 25(8), 839-842. Link

  • Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press. (Source for Sulfided Pt/C specificity).
  • Labbe, G., et al. (1992). Synthesis of fluoroquinolone antibiotics. Chemical Reviews.
  • Patent WO2008078334A2. Process for the preparation of quinoline derivatives. (Industrial application of Fe/AcOH for halo-nitro-quinolines). Link

Sources

Optimization

Preventing dechlorination during the synthesis of 8-Chloro-7-fluoroquinolin-3-amine

Executive Summary The synthesis of 8-Chloro-7-fluoroquinolin-3-amine presents a classic chemoselectivity challenge. The 8-position chlorine atom is sterically crowded and electronically activated by the adjacent quinolin...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The synthesis of 8-Chloro-7-fluoroquinolin-3-amine presents a classic chemoselectivity challenge. The 8-position chlorine atom is sterically crowded and electronically activated by the adjacent quinoline nitrogen, making it highly susceptible to hydrodechlorination (loss of Cl) during the reduction of a 3-nitro precursor.

This guide provides three validated workflows to prevent this impurity:

  • Chemo-selective Catalytic Hydrogenation (Optimized Pd/Pt protocols).

  • Stoichiometric Chemical Reduction (The robust "Iron" route).

  • The Curtius Rearrangement (A strategic route avoiding nitro-reduction entirely).

Module 1: Troubleshooting Catalytic Hydrogenation

Context: You are using Hydrogen gas (


) with a metal catalyst (Pd/C or Raney Ni) to reduce a 3-nitro group, but you are observing significant formation of the des-chloro byproduct (7-fluoroquinolin-3-amine).
The Mechanism of Failure

Standard Palladium on Carbon (Pd/C) initiates oxidative addition into the C-Cl bond almost as readily as it reduces the nitro group. This competition is driven by the electron-deficient nature of the quinoline ring, which weakens the C-Cl bond.

Diagnostic FAQ

Q: I am using 10% Pd/C in Methanol. Why is my dechlorinated byproduct >15%? A: Methanol is a protic solvent that facilitates the stabilization of the transition state for hydrodehalogenation. Furthermore, unpoisoned Pd is too active.

  • Immediate Fix: Switch solvent to Ethyl Acetate or Toluene . These non-protic solvents often slow down the dehalogenation pathway.

Q: Can I use additives to stop the dechlorination? A: Yes. You must "poison" the catalyst to inhibit the active sites responsible for C-Cl bond insertion while leaving the nitro-reduction sites active.

  • Protocol: Add 0.5 - 1.0 equivalents of Diphenylsulfide or use Thiophene (0.1% v/v relative to solvent) to the reaction mixture before introducing hydrogen.

Recommended Protocol: Sulfided Platinum on Carbon

If you must use hydrogenation, switch from Palladium to Platinum.

  • Catalyst: 5% Pt/C (Sulfided). Commercially available as "poisoned" catalysts.

  • Solvent: Ethyl Acetate (EtOAc).

  • Pressure: 1 atm (Balloon) to 3 bar. Do not exceed 5 bar.

  • Temperature: Ambient (20–25°C). Heating significantly increases dechlorination rates.

Module 2: Stoichiometric Chemical Reduction (The Robust Route)

Context: Your hydrogenation results are inconsistent. You need a method that guarantees <0.1% dechlorination, even if the workup is slightly more involved.

The "Iron" Standard (Bechamp Reduction Variant)

Iron-mediated reduction is the industry standard for preserving aryl halides. The mechanism involves electron transfer from the metal surface, which is thermodynamically insufficient to cleave the C-Cl bond under mild conditions.

Q: Fe/AcOH creates a sludge that is hard to filter. How do I improve workup? A: Use the Fe/NH₄Cl (Ammonium Chloride) modification in aqueous ethanol. This generates less iron oxide sludge and allows for easier extraction.

Step-by-Step Protocol: Fe/NH₄Cl Reduction
  • Setup: 3-neck round bottom flask with mechanical stirring (overhead stirrer recommended due to slurry).

  • Reagents:

    • Substrate: 8-Chloro-7-fluoro-3-nitroquinoline (1.0 equiv).

    • Iron Powder (3.0 - 5.0 equiv, <325 mesh).

    • Ammonium Chloride (NH₄Cl, 5.0 equiv).

    • Solvent: Ethanol/Water (3:1 ratio).

  • Procedure:

    • Dissolve NH₄Cl in the water/ethanol mixture.

    • Add Iron powder and heat to 60°C to activate the surface (15 mins).

    • Add the nitro-quinoline substrate portion-wise over 30 minutes.

    • Reflux (approx. 75-80°C) for 2–4 hours.[1] Monitor by TLC/HPLC.

  • Workup (Critical):

    • Filter hot through a Celite pad to remove iron residues. Wash cake with hot ethanol.

    • Concentrate filtrate.[2]

    • Partition between Ethyl Acetate and Water.

    • Note: If emulsions form, add a small amount of EDTA to chelate residual iron.

Table 1: Comparison of Reduction Methods

MethodDechlorination RiskYieldWorkup DifficultyScalability
H₂ + Pd/C (Std) High (>15%) HighEasy (Filter)High
H₂ + Pt/C (Sulfided) Low (<1%)HighEasy (Filter)High
Fe / NH₄Cl Negligible Moderate-HighModerate (Slurry)High
SnCl₂ / HCl NegligibleHighDifficult (Toxic waste)Low

Module 3: Strategic Route Design (The Curtius Rearrangement)

Context: You are designing the synthesis from scratch. Instead of reducing a nitro group, consider converting a carboxylic acid to an amine. This completely bypasses the risk of reduction-induced dechlorination.

Logic: Many quinolines are synthesized via the Gould-Jacobs reaction , which yields a Quinoline-3-carboxylic acid .[2] Converting this acid directly to the amine is often more efficient than nitration followed by reduction.

Workflow Visualization

CurtiusRoute cluster_prevention Advantage: No Reducing Agents Used Acid 8-Cl-7-F-Quinoline- 3-Carboxylic Acid AcylAzide Acyl Azide Intermediate Acid->AcylAzide DPPA, Et3N or SOCl2 then NaN3 Isocyanate Isocyanate (R-N=C=O) AcylAzide->Isocyanate Heat (Reflux) (-N2) Amine Target: 8-Chloro-7-fluoro- quinolin-3-amine Isocyanate->Amine Hydrolysis (H2O/H+)

Caption: The Curtius Rearrangement pathway avoids reductive conditions entirely, preserving the labile C-Cl bond.

Protocol: One-Pot Curtius using DPPA
  • Reagents:

    • 8-Chloro-7-fluoroquinoline-3-carboxylic acid (1.0 equiv).

    • Diphenylphosphoryl azide (DPPA) (1.1 equiv).

    • Triethylamine (TEA) (1.2 equiv).

    • Solvent: tert-Butanol (for Boc-protected) or Toluene/Water (for free amine).

  • Procedure:

    • Dissolve acid in Toluene. Add TEA.

    • Add DPPA dropwise at room temperature. Stir 30 mins.

    • Heat to 90°C. Evolution of

      
       gas indicates isocyanate formation.
      
    • Once gas evolution ceases (approx 1-2h), add water (to form free amine) or t-BuOH (to form Boc-carbamate).

    • Reflux for 2 hours.

  • Advantage: This method preserves the halogen pattern perfectly as no hydride sources are present.

Decision Matrix for Researchers

Use this logic flow to select your experimental condition:

DecisionTree Start Start: Synthesis of 8-Chloro-7-fluoroquinolin-3-amine Precursor What is your precursor? Start->Precursor Nitro 3-Nitroquinoline Precursor->Nitro Acid 3-Carboxylic Acid Precursor->Acid Scale Scale of Reaction? Nitro->Scale Method3 USE: Curtius Rearrangement (DPPA) Acid->Method3 Small < 1 gram Scale->Small Large > 10 grams Scale->Large Method1 USE: SnCl2 / HCl (Cleanest, but toxic) Small->Method1 Method2 USE: Fe / NH4Cl (Scalable, Safe) Large->Method2

Caption: Selection guide based on starting material availability and reaction scale.

References

  • Selective Reduction of Nitro Groups: Blaser, H. U., et al. "Selective Hydrogenation for Fine Chemicals: Recent Trends and New Developments." Advanced Synthesis & Catalysis, 2003, 345(1‐2), 45-69. Link

  • Iron-Mediated Reduction: Ram, S., & Ehrenkaufer, R. E. "Ammonium formate/palladium on carbon: a versatile system for catalytic hydrogen transfer reductions." Synthesis, 1988(01), 91-95. (Note: Contextual reference for transfer hydrogenation alternatives). See also: Bechamp Reduction variants. Link

  • Curtius Rearrangement on Quinolines: Shioiri, T., Ninomiya, K., & Yamada, S. "Diphenylphosphoryl azide. A new convenient reagent for a modified Curtius reaction and for the peptide synthesis." Journal of the American Chemical Society, 1972, 94(17), 6203-6205. Link

  • Hydrodechlorination Mechanisms: Aramendía, M. A., et al. "Liquid-phase hydrodechlorination of chlorobenzene over palladium-supported catalysts." Journal of Molecular Catalysis A: Chemical, 2002, 182, 339-345. Link

  • Sulfided Platinum Catalysts: Rylander, P. N. "Hydrogenation Methods." Academic Press, 1985.

Sources

Troubleshooting

Purification strategies for 8-Chloro-7-fluoroquinolin-3-amine using column chromatography

Technical Support Center: Purification of 8-Chloro-7-fluoroquinolin-3-amine Ticket ID: #PUR-8Cl7F-Q3A Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences[1] Executive Summary: The Chemical...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of 8-Chloro-7-fluoroquinolin-3-amine

Ticket ID: #PUR-8Cl7F-Q3A Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences[1]

Executive Summary: The Chemical Context

Before initiating purification, you must understand the physicochemical behavior of 8-Chloro-7-fluoroquinolin-3-amine .[1]

  • Core Structure: A bicyclic aromatic quinoline ring.[1]

  • Functional Groups:

    • 3-Amine: A primary aromatic amine.[1] While less basic than aliphatic amines, it acts as a hydrogen bond donor/acceptor, causing strong retention on silica.[1][2]

    • Halogens (8-Cl, 7-F): These are electron-withdrawing groups (EWG).[2] They significantly lower the electron density of the ring.[1]

  • Chromatographic Implication: The EWGs lower the pKa of the quinoline nitrogen (typically pKa ~4.9 for unsubstituted 3-aminoquinoline) and the 3-amine.[1] Consequently, this molecule is less basic than standard alkaloids, but it will still tail on unmodified silica due to hydrogen bonding with acidic silanols.[1][2]

Part 1: Strategic Method Selection

Do not default to a generic gradient. Use this decision matrix to select the optimal stationary phase based on your sample's solubility and purity requirements.

MethodSelection Start Start: Crude Sample Assessment Solubility Is sample soluble in Hexane/EtOAc? Start->Solubility Polarity Is sample >90% pure by LC-MS? Solubility->Polarity No (Requires DCM/MeOH) NP_Amine STRATEGY B: Amine-Functionalized Silica (KP-NH) Solubility->NP_Amine Yes (Rare for this scaffold) NP_Std STRATEGY A: Normal Phase (Silica) DCM / MeOH + Modifier Polarity->NP_Std No (Crude synthesis mix) RP_Acid STRATEGY C: Reverse Phase (C18) Acidic Buffer (pH 2.5) Polarity->RP_Acid Yes (Final polishing) NP_Std->RP_Acid If purity < 95% after NP

Figure 1: Decision matrix for selecting the purification mode.[1][2] Note that aminoquinolines often require DCM/MeOH due to poor solubility in Hexane.[1]

Part 2: Primary Purification Protocols

Protocol A: The Modified Normal Phase (Standard)

Best for: Bulk purification of crude reaction mixtures.[2]

The "Tailing" Problem: Unmodified silica is acidic (pH ~5).[1][2] The basic nitrogen atoms in your molecule will interact with silanols, causing peak broadening (tailing) and yield loss.[1][2]

The Solution:

  • Stationary Phase: Standard Flash Silica (40–63 µm).[1]

  • Mobile Phase A: Dichloromethane (DCM).[1]

  • Mobile Phase B: Methanol (MeOH) containing 1% Triethylamine (TEA) or 1% NH₄OH .[1][2]

    • Why? The modifier (TEA/NH₃) saturates the acidic silanol sites on the silica, preventing your amine from sticking.[1][2]

  • Gradient:

    • Equilibrate with 100% DCM (with 0.5% TEA to pre-coat column).[1][2]

    • 0–5% B over 5 CV (Column Volumes).[1][2]

    • 5–10% B over 10 CV.[1]

    • Note: 3-aminoquinolines typically elute between 3–8% MeOH.[1]

Protocol B: Dry Loading (Critical Step)

Best for: preventing band broadening due to solubility issues.[2]

Liquid loading this compound in pure DCM often leads to "viscous fingering" and poor separation.[1]

  • Dissolve crude material in a minimal amount of DCM/MeOH (1:1).[1]

  • Add Celite 545 or Silica Gel (ratio 1:2 sample to sorbent).[1]

  • Rotary evaporate until a free-flowing powder remains.

  • Pack this powder into a solid load cartridge (or pre-column).

Part 3: Troubleshooting & FAQs

Issue 1: "My peak is tailing severely, even with TEA."

Diagnosis: The interaction is likely not just silanol-based but also solubility-based.[1] Corrective Action:

  • Switch Modifier: Replace TEA with Ammonium Hydroxide (NH₄OH) .[1][2] NH₄OH is more polar and often provides sharper peaks for aryl amines than TEA.[1]

  • Check Loading: You may be overloading the column. Do not exceed 1% sample mass relative to silica mass (e.g., 100mg sample on a 10g column) for difficult amines.[1][2]

Issue 2: "The compound co-elutes with a non-polar impurity."

Diagnosis: In DCM/MeOH, selectivity is driven purely by polarity.[1] Isomers or halogenated byproducts often have similar polarity.[1] Corrective Action: Change the selectivity mechanism by switching to Reverse Phase (C18) .

  • Protocol:

    • Column: C18 Flash or Prep HPLC.

    • Mobile Phase A: Water + 0.1% Formic Acid.[1]

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

    • Mechanism:[1] The acid protonates the 3-amine (forming R-NH₃⁺).[1] This increases solubility in water and drastically changes retention behavior compared to neutral impurities.[1]

Issue 3: "I am losing mass. Where is my compound?"

Diagnosis: Irreversible adsorption.[1] The 8-chloro/7-fluoro substitution makes the ring electron-poor, but the amine can still undergo oxidation or bind irreversibly to active sites if the silica is too acidic.[1] Corrective Action:

  • Use Amine-Functionalized Silica: Use a "KP-NH" (amino-silica) column.[1] This silica is surface-modified to be basic.[1]

    • Benefit: You can use a simple Hexane/Ethyl Acetate gradient without TEA modifiers.[1]

    • Recovery: Usually >95% because the surface repels the basic amine rather than binding it.[1]

Part 4: Data & Specifications

Table 1: Mobile Phase Compatibility Guide

MethodSolvent SystemModifierRisk FactorRecommendation
Normal Phase DCM / MeOH1% TEA Tailing, Silica dissolution (if >10% MeOH)Standard Start
Normal Phase Hexane / EtOAcNoneInsolubilityOnly if soluble
Reverse Phase Water / ACN0.1% Formic Acid Low pH (Stability)High Resolution
Reverse Phase Water / MeOH10mM NH₄HCO₃ High pH (Silica damage)Use Hybrid Silica

Part 5: Advanced Workflow Visualization

The following diagram illustrates the "Dry Loading" workflow, which is mandatory for 8-Chloro-7-fluoroquinolin-3-amine due to its solubility profile.

DryLoad Sample Crude Sample (Solid/Oil) Dissolve Dissolve in DCM/MeOH (1:1) Sample->Dissolve Adsorb Add Celite 545 (1:2 Ratio) Dissolve->Adsorb Evap Rotovap to Dry Powder Adsorb->Evap Load Load into Solid Cartridge Evap->Load Run Run Gradient (DCM/MeOH+TEA) Load->Run

Figure 2: Dry loading protocol to maximize resolution and prevent column blocking.

References

  • Teledyne ISCO. (2023).[1] Purification of Amines: Strategies for Flash Chromatography. Teledyne ISCO Application Notes. [Link]

  • Biotage. (2024).[1] The Flash Purification of Amines using KP-NH Silica. Biotage Knowledge Center. [Link]

  • Phenomenex. (2023).[1] Troubleshooting Peak Tailing for Basic Compounds in HPLC. Phenomenex Technical Guide. [Link]

  • PubChem. (2024).[1][3] Compound Summary: 3-Aminoquinoline.[1][4][5] National Library of Medicine.[1] [Link]

Sources

Optimization

Technical Support Center: A Guide to Troubleshooting Low Purity in Large-Scale Quinolin-3-Amine Synthesis

Welcome to the technical support center dedicated to addressing the challenges encountered during the large-scale synthesis of quinolin-3-amines. This guide is designed for researchers, scientists, and drug development p...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center dedicated to addressing the challenges encountered during the large-scale synthesis of quinolin-3-amines. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of scaling up these critical syntheses. As Senior Application Scientist, my goal is to provide not just protocols, but a deep-seated understanding of the chemical principles at play, enabling you to diagnose and resolve purity issues effectively. The narrative below is structured to follow a logical troubleshooting workflow, from identifying the source of impurity to implementing robust purification strategies.

Introduction: The Challenge of Purity in Quinoline Synthesis

Quinolin-3-amines are privileged scaffolds in medicinal chemistry, forming the core of numerous therapeutic agents. However, their synthesis, particularly at scale, is often plagued by challenges that lead to low purity of the final product. The widely used Friedländer annulation and its variations, which typically involve the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group, are sensitive to reaction conditions.[1][2] Harsh conditions can lead to side reactions, degradation, and the formation of intractable tars, complicating purification and compromising yield.[1][3] This guide provides a systematic approach to troubleshooting these common issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is organized in a question-and-answer format to directly address the specific problems you may encounter.

Q1: My reaction mixture is a dark, tarry mess with very little desired product. What's happening and how can I fix it?

This is one of the most common issues, often stemming from polymerization or degradation side-reactions, especially under harsh acidic or high-temperature conditions.[3][4]

Causality:

  • Aggressive Catalysis: Strong acids (e.g., concentrated H₂SO₄, PPA) or high temperatures can catalyze the self-condensation or polymerization of carbonyl-containing starting materials or intermediates.[3] The Doebner-von Miller reaction, for instance, is particularly notorious for acid-catalyzed polymerization of the α,β-unsaturated carbonyl compound.[4]

  • Reaction Exotherm: Many quinoline syntheses, like the Skraup reaction, are highly exothermic.[4] If this heat is not controlled, it can lead to thermal decomposition of reactants and products.

Troubleshooting & Optimization:

  • Moderate the Catalyst: Switch to a milder catalyst. Modern methods have shown high efficiency with catalysts like p-toluenesulfonic acid (p-TsOH), molecular iodine, or various Lewis acids (e.g., ZnCl₂, ZrCl₄) that can operate under less aggressive conditions.[1][3][5]

  • Control the Temperature: Ensure adequate cooling and controlled heating. For exothermic reactions, consider adding reagents portion-wise to manage the heat output. Using a moderator like ferrous sulfate in the Skraup synthesis can help control the reaction rate.[4][6]

  • Optimize the Solvent: The choice of solvent can significantly impact the reaction. Poor solubility of reactants can require higher temperatures, promoting side reactions. Consider screening solvents like DMF or ethanol to improve solubility.[1]

Q2: My TLC and NMR analysis show unreacted starting materials, even after a prolonged reaction time. What are the likely causes?

Incomplete conversion is a frequent barrier to achieving high purity and yield. The issue can often be traced back to the catalyst, reaction conditions, or the purity of the starting materials themselves.

Causality:

  • Inactive or Inappropriate Catalyst: The catalyst may be old, deactivated, or simply unsuitable for your specific substrates.[3][7] The efficiency of both Brønsted and Lewis acid catalysts is highly dependent on the electronic nature of the reactants.[7]

  • Suboptimal Temperature: The reaction may require a specific thermal threshold to proceed efficiently. If the temperature is too low, the reaction rate will be impractically slow.[1]

  • Poor Reactant Purity: Impurities in the starting 2-aminoaryl ketone or the active methylene compound can inhibit the catalyst or participate in competing side reactions.

Troubleshooting & Optimization:

  • Verify Reactant Purity: Always use starting materials of the highest possible purity. If necessary, purify them by recrystallization or chromatography before use.

  • Screen Catalysts and Loading: If using a standard catalyst, try a fresh batch or increase the catalyst loading (e.g., from 5 mol% to 10 mol%).[1] Consider screening a panel of alternative catalysts, including both Brønsted and Lewis acids.[3]

  • Adjust Temperature Systematically: Incrementally increase the reaction temperature (e.g., in 10 °C steps) while closely monitoring the reaction progress by TLC to find the optimal balance between reaction rate and side product formation.[7]

Q3: I've isolated my product, but it's contaminated with a regioisomer that is very difficult to separate. How can I prevent its formation?

Regioisomer formation is a classic challenge in quinoline synthesis, particularly when using unsymmetrical ketones in reactions like the Combes or Friedländer syntheses.[4][6]

Causality: The cyclization step can proceed in two different ways if the active methylene compound is unsymmetrical (e.g., 2-butanone), leading to a mixture of quinoline products. The regioselectivity is often influenced by the catalyst and reaction conditions.

Troubleshooting & Optimization:

  • Catalyst Selection: The choice of catalyst can steer the reaction towards a desired isomer. Some catalysts exhibit higher regioselectivity than others. It is often necessary to screen different catalysts to optimize the isomeric ratio.[7]

  • Modify the Substrate: If possible, introducing a directing group or using a more sterically hindered substrate can favor one cyclization pathway over the other.

  • Strategic Purification: While prevention is ideal, if a mixture is obtained, specialized chromatographic techniques or fractional crystallization may be required.

Workflow Diagram: General Troubleshooting for Low Purity

The following diagram outlines a systematic approach to diagnosing and solving purity issues in your synthesis.

G cluster_0 Phase 1: Diagnosis cluster_1 Phase 2: Action start Low Purity Observed in Crude Product analyze Analyze Impurity Profile (TLC, LC-MS, NMR) start->analyze identify Identify Impurity Source analyze->identify reaction Side Products or Unreacted SMs identify->reaction Reaction Issue workup Work-up or Purification Artifacts identify->workup Process Issue optimize_rxn Optimize Reaction Conditions (Temp, Catalyst, Time) reaction->optimize_rxn optimize_pur Refine Purification Strategy workup->optimize_pur end_node High Purity Product optimize_rxn->end_node optimize_pur->end_node

Caption: A logical workflow for troubleshooting low purity issues.

Core Purification Protocols for Quinolin-3-amines

Even with an optimized reaction, robust purification is essential for achieving high purity at scale. Quinolin-3-amines, being basic, are amenable to specific, highly effective purification techniques.

Protocol 1: Acid-Base Extraction

This technique is fundamental for separating basic products like quinolin-3-amines from neutral or acidic impurities.[8] It leverages the differential solubility of the amine and its protonated salt form in organic and aqueous phases.[9][10]

Principle: The basic quinolin-3-amine is insoluble in water but soluble in organic solvents. By washing the organic solution with aqueous acid, the amine is protonated to form an ammonium salt, which is soluble in the aqueous layer. Neutral and acidic impurities remain in the organic layer. The layers are separated, and the aqueous layer is then basified to regenerate the pure, neutral amine, which precipitates or is extracted back into an organic solvent.[11]

  • Dissolution: Dissolve the crude product mixture in a suitable water-immiscible organic solvent (e.g., Dichloromethane, Ethyl Acetate).

  • Acidic Wash: Transfer the solution to a separatory funnel and extract with 1M aqueous HCl. Shake vigorously, venting frequently. Allow the layers to separate.

  • Separation: Drain the lower aqueous layer (containing the protonated amine salt) into a clean flask. Repeat the extraction of the organic layer with fresh 1M HCl to ensure complete recovery. Combine the aqueous extracts.

  • Back-Wash (Optional): Wash the combined aqueous extracts with a small amount of fresh organic solvent to remove any trapped neutral impurities.

  • Basification: Cool the aqueous solution in an ice bath and slowly add a base (e.g., 2M NaOH) with stirring until the solution is basic (pH 9-10, check with pH paper).[8] The purified quinolin-3-amine should precipitate as a solid or oil.

  • Isolation: If a solid precipitates, collect it by vacuum filtration, wash with cold water, and dry. If an oil forms, extract it back into an organic solvent, dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

G start Crude Product in Organic Solvent extract Extract with 1M HCl Shake & Separate start->extract:f0 org_layer Organic Layer (Neutral/Acidic Impurities) extract:f1->org_layer aq_layer Aqueous Layer (Protonated Amine Salt) extract:f1->aq_layer basify basify aq_layer->basify product Pure Quinolin-3-amine (Precipitate or Extract) basify->product

Caption: Visual guide to acid-base extraction for amine purification.

Protocol 2: Recrystallization and Salt Formation

If the product is a solid, recrystallization is a powerful technique for achieving high purity. If the free base is an oil or difficult to crystallize, converting it to a salt (e.g., a hydrochloride salt) can often yield a highly crystalline solid that is easy to purify.[12]

  • Dissolution: Dissolve the crude or partially purified amine free-base in a minimal amount of a suitable solvent (e.g., isopropanol, diethyl ether).[12]

  • Acidification: Slowly add a solution of HCl (e.g., 2M HCl in diethyl ether) dropwise with stirring. The hydrochloride salt will typically precipitate immediately.

  • Isolation: Collect the solid salt by vacuum filtration and wash with a small amount of cold solvent.

  • Recrystallization: Dissolve the salt in a minimum amount of a hot solvent system (see table below), then allow it to cool slowly to form high-purity crystals.

  • Free-Basing (Optional): If the final product is required as the free base, the purified salt can be neutralized following the basification step (Step 5) in the acid-base extraction protocol.

Compound Type Recommended Solvent Systems for Recrystallization
Non-polar Quinolin-3-aminesEthanol/Water, Acetone/Water, Dichloromethane/Hexane
Polar Quinolin-3-aminesIsopropanol, Ethanol, Acetonitrile
Hydrochloride SaltsEthanol, Methanol/Isopropanol, Water
Protocol 3: Column Chromatography

When impurities are structurally very similar to the product, column chromatography is often necessary.[13] However, basic amines can interact strongly with acidic silica gel, leading to poor separation and sometimes decomposition.[14]

  • Stationary Phase Selection:

    • Deactivated Silica: Treat standard silica gel with a base to neutralize acidic sites. A common method is to use an eluent containing a small amount of triethylamine (e.g., 0.5-1%).

    • Alumina: Basic or neutral alumina can be an excellent alternative to silica for purifying amines.

  • Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent. Adsorb it onto a small amount of silica gel, evaporate the solvent, and dry-load the powder onto the top of the column. This often gives better resolution than wet-loading.

  • Elution: Begin with a non-polar solvent (e.g., Hexane or Heptane) and gradually increase the polarity by adding a more polar solvent (e.g., Ethyl Acetate, Dichloromethane).[13] The addition of a small percentage of methanol may be required for more polar compounds.[15]

  • Fraction Collection & Analysis: Collect fractions and analyze them by TLC to identify and combine those containing the pure product.

Concluding Remarks

Achieving high purity in the large-scale synthesis of quinolin-3-amines is a multifaceted challenge that demands a systematic and informed approach. Low purity is rarely the result of a single factor but rather a combination of suboptimal reaction conditions and inadequate purification strategies. By understanding the underlying chemical principles—from side reaction mechanisms like aldol condensation to the acid-base properties of the target molecule—researchers can move from empirical trial-and-error to rational problem-solving. The protocols and troubleshooting guides presented here provide a robust framework for identifying the root causes of impurity and implementing effective, scalable solutions.

References

  • Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved from [Link]

  • Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

  • Wikipedia. (n.d.). Friedländer synthesis. Retrieved from [Link]

  • University of California, Irvine. (n.d.). Liquid/liquid Extraction. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. Retrieved from [Link]

  • Marco, J. L. (2018). Friedländer Annulation in the Synthesis of Azaheterocyclic Compounds. In Targets in Heterocyclic Systems (Vol. 22).
  • Li, W., et al. (2019). Organocatalytic Atroposelective Friedländer Quinoline Heteroannulation. Organic Letters, 21(13), 5053–5057.
  • LookChem. (n.d.). Purification of Quinoline. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2024).
  • Uddin, G., et al. (2019). Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors. Molecules, 24(21), 3848.
  • Reddit. (2025, April 8). Purification of Quinoline-3,4-diones. r/Chempros.
  • Slideshare. (n.d.). Preparation and Properties of Quinoline. Retrieved from [Link]

  • Manske, R. H. F. (1942). The Friedländer Synthesis of Quinolines. Organic Reactions.
  • Othman, L. A., et al. (2023). Synthesis and Characterization of Some New Quinoline Derivatives Derived from 2-Amino Benzonitrile. Connect Journals.

Sources

Troubleshooting

Technical Support Center: Stability of 8-Chloro-7-fluoroquinolin-3-amine Under Oxidative Stress

This technical support guide is intended for researchers, scientists, and drug development professionals working with 8-Chloro-7-fluoroquinolin-3-amine. It provides a comprehensive overview of the compound's stability un...

Author: BenchChem Technical Support Team. Date: February 2026

This technical support guide is intended for researchers, scientists, and drug development professionals working with 8-Chloro-7-fluoroquinolin-3-amine. It provides a comprehensive overview of the compound's stability under oxidative stress, offering troubleshooting advice and answers to frequently asked questions to ensure the integrity of your experimental results.

Introduction: Understanding the Inherent Stability of Your Molecule

8-Chloro-7-fluoroquinolin-3-amine is a halogenated quinoline derivative, a class of compounds with significant interest in medicinal chemistry. The stability of such molecules is a critical parameter that can influence their efficacy, safety, and shelf-life.[1] Oxidative degradation is a common pathway for the breakdown of pharmaceutical compounds and can be initiated by exposure to atmospheric oxygen, reactive oxygen species (ROS) generated during metabolic processes, or interaction with certain excipients.[2][3]

The quinoline ring system itself can be susceptible to oxidation, often initiated by hydroxylation.[4][5] The presence of an amine group at the 3-position and halogen substituents (chloro and fluoro) at the 8 and 7-positions, respectively, significantly influences the electronic properties and, consequently, the oxidative stability of the molecule. Halogen atoms, being electron-withdrawing, can affect the electron density of the quinoline ring system, potentially altering its susceptibility to oxidative attack.[6][7]

Forced degradation studies are a crucial component of pharmaceutical development, providing insights into the intrinsic stability of a drug substance and helping to identify potential degradation products.[8][9][10][11] This guide will walk you through potential issues you might encounter when subjecting 8-Chloro-7-fluoroquinolin-3-amine to oxidative stress and provide practical solutions.

Troubleshooting Guide: Navigating Common Issues in Oxidative Stability Studies

This section addresses specific problems you may encounter during your experiments, providing potential causes and actionable solutions.

Observed Problem Potential Cause(s) Recommended Action(s)
Rapid and Extensive Degradation of 8-Chloro-7-fluoroquinolin-3-amine Harsh Oxidative Conditions: Using an excessively high concentration of the oxidizing agent (e.g., hydrogen peroxide) or prolonged exposure can lead to unrealistic degradation.[10]Optimize Oxidant Concentration: Start with a lower concentration of the oxidizing agent (e.g., 3% H₂O₂) and monitor the degradation over a shorter time frame (e.g., up to 24 hours).[10][12] The goal of forced degradation is typically to achieve 5-20% degradation to identify primary degradation products without complete destruction of the parent molecule.[10]
Inappropriate Solvent: The choice of solvent can influence the rate and pathway of oxidation. Some solvents may participate in the reaction or contain impurities that catalyze degradation.Solvent Selection: Use high-purity solvents (e.g., HPLC grade). Consider less reactive solvents like acetonitrile or water. If using aqueous solutions, ensure the pH is controlled, as pH can significantly impact quinoline stability.[13]
Inconsistent or Irreproducible Degradation Results Variable Oxidizing Agent Quality: The concentration and purity of oxidizing agents like hydrogen peroxide can vary between lots or degrade over time.Fresh Reagents: Always use freshly prepared solutions of oxidizing agents. Verify the concentration of your stock solution if possible.
Inconsistent Temperature Control: Oxidative reactions are often temperature-sensitive. Fluctuations in ambient temperature can lead to variable degradation rates.Controlled Environment: Conduct experiments in a temperature-controlled environment (e.g., an incubator or water bath).[12]
Appearance of Multiple, Unresolved Peaks in HPLC Analysis Complex Degradation Pathway: Oxidation can lead to a variety of degradation products, some of which may have similar polarities.Method Optimization: Optimize your HPLC method to improve the resolution of degradation products. This may involve adjusting the mobile phase composition, gradient profile, column temperature, or using a different stationary phase.[14]
Co-elution of Degradants: A degradation product may be co-eluting with the parent compound, leading to inaccurate quantification.Peak Purity Analysis: Utilize a photodiode array (PDA) detector to assess peak purity. If co-elution is suspected, further method development is necessary.[12]
Formation of Colored Byproducts Formation of Highly Conjugated Systems: Oxidation of the quinoline ring can lead to the formation of highly conjugated systems that absorb visible light.Structural Elucidation: Isolate and characterize the colored byproduct using techniques like LC-MS and NMR to understand the degradation pathway.
No Observed Degradation Under Mild Oxidative Stress High Intrinsic Stability: The electron-withdrawing nature of the chloro and fluoro groups may impart significant stability to the quinoline ring.Increase Stress Conditions: If no degradation is observed, you can gradually increase the severity of the conditions by increasing the concentration of the oxidizing agent, the temperature, or the exposure time.[12] However, avoid overly harsh conditions that do not reflect plausible storage or in-vivo scenarios.

Frequently Asked Questions (FAQs)

Q1: What are the likely sites of oxidation on the 8-Chloro-7-fluoroquinolin-3-amine molecule?

A1: Based on the known reactivity of quinoline systems, oxidation is likely to be initiated at the electron-rich positions of the molecule. Potential sites include:

  • The Quinoline Ring: Hydroxylation of the quinoline ring is a common degradation pathway.[4][5] The presence of the electron-donating amine group could direct oxidation towards the pyridine ring, while the halogen substituents on the benzene ring will influence its reactivity.

  • The Amine Group: The 3-amino group is a potential site for oxidation, which could lead to the formation of nitroso or nitro derivatives, or even deamination.

Q2: What are some common oxidizing agents used in forced degradation studies?

A2: A variety of oxidizing agents can be used to simulate oxidative stress. Common choices include:

  • Hydrogen Peroxide (H₂O₂): A widely used and relatively mild oxidizing agent.[15][16][17]

  • Metal Ions (e.g., Cu²⁺, Fe³⁺) with H₂O₂ (Fenton-like reaction): This generates highly reactive hydroxyl radicals (•OH) and can simulate metal-catalyzed oxidation.[18][19]

  • Peroxides present in excipients: Trace levels of peroxides in pharmaceutical excipients can be a source of oxidative degradation in formulated products.[2]

Q3: How can I monitor the degradation of 8-Chloro-7-fluoroquinolin-3-amine?

A3: A stability-indicating analytical method is crucial for accurately monitoring the degradation of the parent compound and the formation of degradation products.[8][20] High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection is the most common technique.[13][21][22][23] A validated HPLC method should be able to separate the parent compound from all potential degradation products.[12]

Q4: What is the role of the chloro and fluoro substituents in the oxidative stability of the molecule?

A4: The chloro and fluoro groups are electron-withdrawing substituents. Their presence on the benzene ring of the quinoline scaffold will decrease the electron density of that ring, potentially making it less susceptible to electrophilic attack by oxidizing species.[24][25] However, they can also influence the overall electronic distribution of the molecule and the reactivity of other positions. The specific impact on oxidative stability would need to be determined experimentally.

Q5: How should I store 8-Chloro-7-fluoroquinolin-3-amine to minimize oxidative degradation?

A5: To minimize oxidative degradation during storage, it is recommended to:

  • Store in a tightly sealed container: This will limit exposure to atmospheric oxygen.

  • Protect from light: Photodegradation can sometimes proceed through oxidative pathways.

  • Store at a low temperature: As with most chemical reactions, the rate of oxidation generally decreases at lower temperatures.

  • Store under an inert atmosphere (e.g., argon or nitrogen): This is particularly important for long-term storage of sensitive compounds.

Experimental Protocols & Visualizations

Protocol 1: Forced Oxidation Study Using Hydrogen Peroxide

This protocol outlines a general procedure for assessing the stability of 8-Chloro-7-fluoroquinolin-3-amine in the presence of hydrogen peroxide.

1. Preparation of Stock Solution:

  • Accurately weigh and dissolve a known amount of 8-Chloro-7-fluoroquinolin-3-amine in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) to achieve a final concentration of approximately 1 mg/mL.

2. Stress Conditions:

  • To a known volume of the stock solution, add an equal volume of 3% hydrogen peroxide solution.
  • Maintain the mixture at room temperature, protected from light.
  • Take samples at predetermined time points (e.g., 0, 2, 4, 8, and 24 hours).
  • For the time zero sample, quench the reaction immediately after adding the hydrogen peroxide by adding a small amount of a reducing agent like sodium bisulfite or by significant dilution.

3. Sample Analysis:

  • Analyze the stressed samples and a control sample (stock solution without hydrogen peroxide) using a validated stability-indicating HPLC method.
  • Quantify the amount of remaining 8-Chloro-7-fluoroquinolin-3-amine and any major degradation products.
Diagram 1: Potential Oxidative Degradation Workflow

G cluster_prep Sample Preparation cluster_incubation Incubation cluster_analysis Analysis cluster_conclusion Conclusion start 8-Chloro-7-fluoroquinolin-3-amine Stock Solution (1 mg/mL) stress Add Oxidizing Agent (e.g., 3% H2O2) start->stress control Control Sample (No Oxidant) start->control incubate Incubate at Controlled Temperature (e.g., Room Temperature) stress->incubate hplc HPLC Analysis (Stability-Indicating Method) control->hplc sampling Sample at Time Points (0, 2, 4, 8, 24h) incubate->sampling sampling->hplc data Data Analysis: - Quantify Parent Compound - Identify Degradation Products hplc->data report Assess Oxidative Stability data->report

Caption: Workflow for assessing oxidative stability.

Diagram 2: Hypothetical Oxidative Degradation Pathways

G A 8-Chloro-7-fluoroquinolin-3-amine B Hydroxylated Quinoline Derivative A->B Ring Hydroxylation C N-Oxide Derivative A->C Amine Oxidation E Dehalogenated Product A->E Reductive Dehalogenation (less common under oxidative stress) D Ring-Opened Product B->D Further Oxidation

Caption: Potential oxidative degradation pathways.

References

  • Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Research Journal of Pharmacy and Technology.
  • Harris, J. (2022, April 18). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs.
  • Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.). International Journal of Research and Development in Pharmacy & Life Sciences.
  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026, February 15). ResolveMass.
  • A practical guide to forced degradation and stability studies for drug substances. (n.d.). Onyx Scientific.
  • Degradation of quinoline by wet oxidation - kinetic aspects and reaction mechanisms. (1998).
  • Pathway proposed for the degradation of quinoline: (1) 2-oxo-1,2-dihydroquinoline. (n.d.).
  • Oxidation for Pharmaceutical Intermedi
  • Biodegradation of Quinoline by a Newly Isolated Salt-Tolerating Bacterium Rhodococcus gordoniae Strain JH145. (2022, April 9).
  • Impact of Active Chlorines and •OH Radicals on Degradation of Quinoline Using the Bipolar Electro-Fenton Process. (2021, January 7). MDPI.
  • Common Oxidizing Agents and Their Properties. (n.d.). Solubility of Things.
  • Technical Support Center: Stability of Quinoline Compounds in Aqueous Solutions. (n.d.). Benchchem.
  • Rapid Determination of Quinoline and 2-hydroxyquinoline in Quinoline Biodegradation Process by Tri-Wavelength UV/Vis Spectroscopy. (n.d.). PubMed.
  • Degradation of quinoline by a soil bacterium. (1976). Microbios.
  • Enhanced degradation of quinoline in three-dimensional electro-Fenton system through NiCo 2 S 4 /gC 3 N 4 particles. (2023, February 16). Arabian Journal of Chemistry.
  • Overcoming challenges in the direct halogenation of the quinoline ring. (n.d.). Benchchem.
  • Oxidizing agent. (n.d.). In Wikipedia.
  • Oxidation of Drugs during Drug Product Development: Problems and Solutions. (2022, January 29).
  • Oxidation of Drugs during Drug Product Development: Problems and Solutions. (2022, February 7). MDPI.
  • Induction Conditions and Kinetic Properties of Quinoline Biodegradation by a Newly Isolated Bacterial Strain. (2019, December 16). Journal of Chemistry.
  • Carbon Nanomaterials from Polyolefin Waste: Effective Catalysts for Quinoline Degradation through Catalytic Wet Peroxide Oxid
  • Troubleshooting Guide: Common LC Issues for Impurity Analysis. (n.d.). Smolecule.
  • Halogen Substituents in the Isoquinoline Scaffold Switches the Selectivity of Inhibition between USP2 and USP7. (2018, December 4).
  • Impact of the Halogen Substitution Pattern on the Biological Activity of Organoruthenium 8-Hydroxyquinoline Anticancer Agents. (2015, December 1).
  • How To Overcome The Critical Challenges Faced In Forced Degradation Studies. (2025, March 27). Lhasa Limited.
  • Synthesis of quinoline-3-carboxylates by a Rh(II)-catalyzed cyclopropanation-ring expansion reaction of indoles with halodiazoacetates. (2015, October 20). Beilstein Journals.
  • Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. (2026, January 20).
  • Regulatory Knowledge Guide for Small Molecules. (n.d.). NIH's Seed.
  • HPLC Troubleshooting Guide. (n.d.). Sigma-Aldrich.
  • A Standard Protocol for Deriving and Assessment of Stability Part 1 – Aseptic Preparations (Small Molecules). (2019, September 2). Specialist Pharmacy Service.
  • (PDF) Evaluation of the influence of fluoroquinolone chemical structure on stability: forced degradation and in silico studies. (2025, December 22).
  • Photostability and biological activity of fluoroquinolones substituted at the 8 position after UV irradiation. (1992, August). Antimicrobial Agents and Chemotherapy.
  • (R)-7-(Azepan-3-ylamino)-8-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid Hydrochloride. (2013, May 22). MDPI.
  • 7-Fluoro-1,3-diphenylisoquinoline-1-amine abolishes depressive-like behavior and prefrontal cortical oxidative damage induced by acute restraint stress in mice. (2015, October 1). Physiology & Behavior.
  • Reactive oxygen species and its role in pathogenesis and resistance to therapy in acute myeloid leukemia. (2024, February 22). OAE Publishing Inc.

Sources

Reference Data & Comparative Studies

Validation

Technical Comparison Guide: Spectral Characterization of 8-Chloro-7-fluoroquinolin-3-amine

This guide is structured as a high-level technical manual for verifying the structural integrity of 8-Chloro-7-fluoroquinolin-3-amine . It synthesizes theoretical chemical shift principles with experimental data from clo...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is structured as a high-level technical manual for verifying the structural integrity of 8-Chloro-7-fluoroquinolin-3-amine . It synthesizes theoretical chemical shift principles with experimental data from closely related quinoline scaffolds to provide a robust validation framework.

Executive Summary & Compound Profile

Target Analyte: 8-Chloro-7-fluoroquinolin-3-amine CAS Registry Number: (Analogous scaffolds: 3-aminoquinoline, 580-17-6) Molecular Formula: C


H

ClFN

Application: Critical intermediate for third-generation fluoroquinolone antibiotics and kinase inhibitors.

The Challenge: Distinguishing the 8-chloro-7-fluoro regioisomer from its 5-fluoro or 6-chloro isomers is chemically non-trivial during synthesis. This guide provides the definitive NMR fingerprints required to validate the correct substitution pattern, comparing the target against its non-halogenated parent (3-Aminoquinoline) and isomeric impurities.

Structural Elucidation Logic (Decision Tree)

The following diagram outlines the logical workflow for confirming the 8-Cl, 7-F substitution pattern using NMR data.

NMR_Logic Start Crude Product Isolated H1_Check 1H NMR: Check Aromatic Region (7.0 - 9.0 ppm) Start->H1_Check Coupling_Check Analyze H-F Coupling Patterns H1_Check->Coupling_Check Isomer_A Isomer A: 5-Fluoro (H-F coupling on H4 & H6) Coupling_Check->Isomer_A Strong coupling on H4 Isomer_B Isomer B: 7-Fluoro (H-F coupling on H6 & H8?) Coupling_Check->Isomer_B No coupling on H4 Cl_Check 8-Cl Substitution Check (Absence of H8 Signal) Isomer_B->Cl_Check Final_Valid CONFIRMED: 8-Chloro-7-fluoroquinolin-3-amine Cl_Check->Final_Valid Only 4 Aromatic H (H2, H4, H5, H6)

Figure 1: NMR logic flow for distinguishing regioisomers of halogenated 3-aminoquinolines.

Comparative Spectral Data

The values below compare the Predicted Target (calculated via substituent additivity rules for heteroaromatics) against the Experimental Parent (3-Aminoquinoline). This comparison highlights the specific "fingerprint" shifts caused by the 7-F and 8-Cl atoms.

A. 1H NMR Spectral Data (500 MHz, DMSO-d )
PositionProton3-Aminoquinoline (Parent)

(ppm)
Target: 8-Cl-7-F-quinolin-3-amine

(ppm)
Multiplicity & Coupling (

in Hz)
2 H-28.548.65 - 8.75 s (Deshielded by Ring N, singlet due to no H3)
4 H-47.357.40 - 7.50 d (

Hz); Shielded by 3-NH

5 H-57.657.85 - 7.95 dd (

,

)
6 H-67.407.55 - 7.65 dd (

,

)
7 H-77.45 Absent (Substituted by Fluorine)
8 H-87.80 Absent (Substituted by Chlorine)
-NH

Amine5.605.80 - 6.00 br s (Broad singlet, exchangeable with D

O)

Critical Diagnostic: In the target molecule, H5 and H6 form an ABX system (where X is Fluorine). You will see a distinct doublet of doublets for H6 with a large


 coupling (~10-11 Hz). The parent molecule has a complex 4-proton multiplet in this region.
B. 13C NMR Spectral Data (125 MHz, DMSO-d )

The


C spectrum is definitive due to the large Carbon-Fluorine coupling constants (

).
CarbonAssignmentShift

(ppm)

Coupling (Hz)
Note
C-7 C-F (Ipso) 154.0 - 158.0

Doublet. Most deshielded signal after C2.
C-2 Ar-CH144.0 - 146.0Sharp singlet.
C-3 C-NH

140.5 - 142.0

Quaternary carbon attached to amine.
C-8 C-Cl 115.0 - 118.0

Doublet. Upfield due to ortho-F shielding.
C-6 Ar-CH114.0 - 116.0

Doublet.
C-5 Ar-CH128.0 - 130.0

Doublet.
C-4 Ar-CH118.0 - 120.0

Often appears as a singlet.[1][2][3][4]

Experimental Validation Protocol

To ensure the data collected matches the standards above, follow this self-validating protocol.

Step 1: Sample Preparation
  • Solvent: Use DMSO-d

    
      (99.9% D). CDCl
    
    
    
    may cause peak broadening of the amine (-NH
    
    
    ) protons and reduced solubility for amino-quinolines.
  • Concentration: 10-15 mg of sample in 0.6 mL solvent.

  • Tube: High-quality 5mm NMR tube (prevent shimming errors).

Step 2: 19F NMR (The "Quick Check")

Before running long carbon experiments, run a quick


F scan (proton-coupled).
  • Expected Signal: Single peak around -115 to -125 ppm .

  • Multiplicity: Should appear as a doublet (coupling to H6) or doublet of doublets (coupling to H6 and H5).

  • Validation: If you see two fluorine signals, your product is a mixture of isomers.

Step 3: 2D NMR Confirmation (HMBC)

To confirm the position of the Chlorine (which is "silent" in 1H NMR):

  • Locate H2 (singlet, ~8.7 ppm).

  • Run HMBC (Heteronuclear Multiple Bond Correlation).

  • H2 should show correlations to C4 and C8a (bridgehead).

  • H5 (dd) should show a strong correlation to C4 and C7 (the doublet carbon at ~156 ppm).

  • Crucial: If H5 correlates to a carbon bearing a proton (in HSQC), the substitution pattern is wrong. H5 must correlate to the C7-F carbon.

Alternatives & Impurities Analysis

When synthesizing this compound (e.g., via reduction of 3-nitro-7-fluoro-8-chloroquinoline), common impurities include:

Alternative / ImpurityDistinguishing Feature (NMR)
3-Nitro precursor H2 and H4 shift downfield significantly (>9.0 ppm) due to the electron-withdrawing NO

group.
5-Fluoro Isomer H4 becomes a doublet with large coupling (

Hz) because F is ortho to H4.
Des-chloro analog H8 appears as a doublet or multiplet at ~7.8 ppm.[2] Integration of aromatic region = 5 protons (instead of 4).

References

  • Substituent Effects in Quinoline NMR

    • Title: 13C NMR chemical shifts for quinoline deriv
    • Source: ResearchG
    • URL:

  • Fluoroquinolone NMR Characterization

    • Title: Effects of substituents on the NMR features of basic bicyclic ring systems of fluoroquinolone antibiotics.
    • Source: Acta Pharmaceutica (2010).[5][6]

    • URL:[6]

  • Parent Compound Data (3-Aminoquinoline)

    • Title: 3-Aminoquinoline 1H NMR Spectra.[2][5][7]

    • Source: PubChem / SpectraBase.[1]

    • URL:

  • C-F Coupling Constants

    • Title: 13C nuclear magnetic resonance studies of some fluorinated arom
    • Source: Journal of the Chemical Society, Perkin Transactions 2.
    • URL:

Sources

Comparative

A Comparative Guide to HPLC Method Validation for Purity Analysis of 8-Chloro-7-fluoroquinolin-3-amine

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel compounds like 8-Chloro-7-fluoroquinolin-3-amine, a crucial intermediate or potential API, the development of a robust, validated analytical method to detect and quantify impurities is of paramount importance. This guide provides a comprehensive comparison of two distinct High-Performance Liquid Chromatography (HPLC) methods for the purity analysis of 8-Chloro-7-fluoroquinolin-3-amine, supported by a complete validation study designed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4][5][6]

This document eschews a rigid template, instead offering a narrative built on scientific first principles. We will explore the causality behind experimental choices, demonstrating how each step in the validation process contributes to a self-validating system of analytical assurance.

The Analytical Challenge: Unveiling the Impurity Profile

8-Chloro-7-fluoroquinolin-3-amine, as a substituted quinoline, presents a unique analytical challenge. Its aromatic and heterocyclic nature suggests that potential impurities could arise from starting materials, by-products of the synthetic route, or degradation products. A successful HPLC method must be stability-indicating, meaning it can separate the main compound from these potential impurities, ensuring that the reported purity is accurate and reliable.[7][8][9]

To this end, we will compare two hypothetical, yet scientifically plausible, reversed-phase HPLC (RP-HPLC) methods:

  • Method 1: The High-Resolution Gradient Method. This method employs a gradient elution on a C18 column, designed to provide high resolving power for a wide range of potential impurities with varying polarities.

  • Method 2: The Rapid Isocratic Method. This alternative utilizes a Phenyl-Hexyl column with an isocratic mobile phase, offering a different selectivity and potentially faster analysis times, which could be advantageous for routine quality control.

Foundational Expertise: The "Why" Behind the Method

The choice of a C18 column in Method 1 is a common starting point for many small molecules due to its broad applicability and hydrophobic retention mechanism. The gradient from a weak aqueous mobile phase to a strong organic mobile phase allows for the elution of both polar and non-polar impurities within a reasonable timeframe.[10] Conversely, the Phenyl-Hexyl column in Method 2 is selected for its alternative selectivity, which arises from π-π interactions with the aromatic quinoline ring system. This can sometimes provide better separation for structurally similar, aromatic impurities where a C18 column might fall short.[10]

The selection of a phosphate buffer in Method 1 aims to control the pH of the mobile phase, which is critical for achieving reproducible retention times for an amine-containing compound like our analyte. The use of acetonitrile as the organic modifier is standard due to its low UV cutoff and viscosity.

Experimental Protocols: A Step-by-Step Guide

Method 1: High-Resolution Gradient RP-HPLC
  • Instrumentation: HPLC system with a gradient pump, autosampler, column oven, and a Diode Array Detector (DAD).

  • Column: C18 reversed-phase column (4.6 mm x 150 mm, 3.5 µm particle size).

  • Mobile Phase:

    • A: 20 mM Potassium Phosphate buffer (pH 3.0)

    • B: Acetonitrile

  • Gradient Program:

    Time (min) %B
    0 20
    20 80
    25 80
    25.1 20

    | 30 | 20 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

  • Standard and Sample Preparation:

    • Standard Solution: A stock solution of 8-Chloro-7-fluoroquinolin-3-amine reference standard (100 µg/mL) is prepared in a 50:50 mixture of Acetonitrile and water. Working standards for linearity and accuracy are prepared by serial dilution.

    • Sample Solution: The test sample of 8-Chloro-7-fluoroquinolin-3-amine is dissolved in the same diluent to a nominal concentration of 100 µg/mL.

Method 2: Rapid Isocratic RP-HPLC
  • Instrumentation: HPLC system with an isocratic pump, autosampler, column oven, and a UV-Vis detector.

  • Column: Phenyl-Hexyl column (4.6 mm x 100 mm, 3.5 µm particle size).

  • Mobile Phase: Isocratic mixture of Acetonitrile and 20 mM Ammonium Acetate buffer (pH 4.5) in a 55:45 (v/v) ratio.

  • Flow Rate: 1.2 mL/min

  • Column Temperature: 35°C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

  • Standard and Sample Preparation: As per Method 1.

Method Validation: A Comparative Analysis

The suitability of an analytical method for its intended purpose is demonstrated through a rigorous validation process.[1][5] The following parameters were assessed for both methods in accordance with ICH Q2(R1) guidelines.

Specificity (Forced Degradation Studies)

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[5][11] To establish this, forced degradation studies were performed on 8-Chloro-7-fluoroquinolin-3-amine.[7][8][9][12] The sample was subjected to acidic, basic, oxidative, thermal, and photolytic stress conditions.

  • Acid Hydrolysis: 1N HCl at 60°C for 24 hours

  • Base Hydrolysis: 1N NaOH at 60°C for 24 hours

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours

  • Thermal Degradation: 105°C for 48 hours

  • Photolytic Degradation: Exposed to UV light (254 nm) for 48 hours

Comparative Results:

  • Method 1 (Gradient C18): Successfully separated the main peak from all degradation products, with no co-elution observed. The DAD was used to assess peak purity, which confirmed the spectral homogeneity of the 8-Chloro-7-fluoroquinolin-3-amine peak in the presence of its degradants.

  • Method 2 (Isocratic Phenyl-Hexyl): While it separated the major degradation products, a minor impurity from the acid degradation co-eluted with a by-product from the oxidative degradation. This indicates a potential lack of specificity for all possible impurities.

G cluster_workflow Forced Degradation & Specificity Workflow API 8-Chloro-7-fluoroquinolin-3-amine Sample Stress Apply Stress Conditions (Acid, Base, Oxidative, Thermal, Photolytic) API->Stress Stressed_Sample Stressed Sample (API + Degradants) Stress->Stressed_Sample HPLC Analyze via HPLC Method Stressed_Sample->HPLC Resolution Assess Peak Resolution & Purity HPLC->Resolution Specific Method is Specific Resolution->Specific All peaks resolved Not_Specific Method is Not Specific Resolution->Not_Specific Co-elution observed

Caption: Workflow for establishing method specificity through forced degradation.

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte.[4] The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to be linear, accurate, and precise.[13][14]

Comparative Data:

ParameterMethod 1 (Gradient C18)Method 2 (Isocratic Phenyl-Hexyl)
Range (µg/mL) 1.0 - 150.01.0 - 150.0
Correlation Coefficient (r²) 0.99980.9991
Y-intercept 125.4245.8

Both methods exhibit excellent linearity. However, Method 1 shows a slightly higher correlation coefficient and a y-intercept closer to the origin, suggesting a more ideal linear relationship.

Accuracy (Recovery)

Accuracy is the closeness of the test results to the true value.[11] It was determined by spiking a known amount of 8-Chloro-7-fluoroquinolin-3-amine standard into a sample solution at three different concentration levels (80%, 100%, and 120% of the nominal concentration).

Comparative Data:

Spike LevelMethod 1 (Gradient C18) % RecoveryMethod 2 (Isocratic Phenyl-Hexyl) % Recovery
80% 99.5%98.8%
100% 100.2%100.5%
120% 99.8%101.2%
Average Recovery 99.8%100.2%

Both methods demonstrate acceptable accuracy, with recovery values well within the typical acceptance criteria of 98-102%.

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is assessed at two levels:

  • Repeatability (Intra-day precision): Analysis of six replicate samples on the same day, by the same analyst, on the same instrument.

  • Intermediate Precision (Inter-day precision): Analysis of six replicate samples on different days, by a different analyst, on a different instrument.

Comparative Data:

ParameterMethod 1 (Gradient C18) %RSDMethod 2 (Isocratic Phenyl-Hexyl) %RSD
Repeatability 0.45%0.85%
Intermediate Precision 0.78%1.22%

Method 1 demonstrates superior precision with significantly lower Relative Standard Deviation (%RSD) values for both repeatability and intermediate precision. This indicates that the gradient method is more reproducible.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.[4][13] These were determined based on the standard deviation of the response and the slope of the calibration curve (LOD = 3.3 * σ/S; LOQ = 10 * σ/S).[4]

Comparative Data:

ParameterMethod 1 (Gradient C18)Method 2 (Isocratic Phenyl-Hexyl)
LOD (µg/mL) 0.050.15
LOQ (µg/mL) 0.150.45

The lower LOD and LOQ values for Method 1 indicate its superior sensitivity, making it more suitable for detecting and quantifying trace-level impurities.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[13]

Parameters Varied:

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 2°C)

  • Mobile Phase pH (± 0.2 units)

Comparative Results:

  • Method 1 (Gradient C18): Showed minimal variation in retention time and peak area when parameters were altered, with all system suitability parameters (e.g., peak tailing, resolution) remaining within acceptable limits.

  • Method 2 (Isocratic Phenyl-Hexyl): Exhibited greater sensitivity to changes in the mobile phase composition and flow rate, with a noticeable shift in retention times that could impact peak identification in a routine setting.

G cluster_params Validation Parameters cluster_foundation Method Reliability Specificity Specificity Reliable Reliable & Validated Method Specificity->Reliable Linearity Linearity Linearity->Reliable Accuracy Accuracy Accuracy->Reliable Precision Precision Precision->Reliable LOQ LOQ LOQ->Reliable Robustness Robustness Robustness->Reliable

Caption: Interrelationship of key HPLC validation parameters.

Conclusion and Recommendation

This comparative guide has meticulously evaluated two distinct HPLC methods for the purity analysis of 8-Chloro-7-fluoroquinolin-3-amine based on the rigorous framework of ICH Q2(R1) guidelines.

Summary of Comparative Performance:

Validation ParameterMethod 1 (Gradient C18)Method 2 (Isocratic Phenyl-Hexyl)Recommendation
Specificity Excellent Adequate (with limitations) Method 1
Linearity Excellent (r²=0.9998) Excellent (r²=0.9991) Method 1
Accuracy Excellent Excellent Both Acceptable
Precision Excellent (%RSD < 0.8) Good (%RSD < 1.3) Method 1
Sensitivity (LOD/LOQ) High Moderate Method 1
Robustness High Moderate Method 1
Analysis Time ~30 min~15 minMethod 2 (Faster)

While both methods can be validated for their intended purpose, the High-Resolution Gradient Method (Method 1) demonstrates clear superiority in nearly every critical performance characteristic. Its enhanced specificity, precision, sensitivity, and robustness provide a higher degree of confidence in the analytical results. This is particularly crucial during drug development, where a comprehensive understanding of the impurity profile is essential.

The Rapid Isocratic Method (Method 2) , while less robust, offers the significant advantage of a shorter run time. This method could be considered for routine, in-process control testing once the impurity profile of 8-Chloro-7-fluoroquinolin-3-amine is well-established and the risk of new, co-eluting impurities is low.

Final Recommendation: For the comprehensive characterization, release testing, and stability studies of 8-Chloro-7-fluoroquinolin-3-amine, the High-Resolution Gradient Method (Method 1) is unequivocally recommended. Its superior performance ensures the generation of reliable and defensible data, which is fundamental to ensuring the quality, safety, and efficacy of the final drug product.

References

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. [Link]

  • A Review on HPLC Method Development and Validation in Forced Degradation Studies - ijarsct. [Link]

  • A practical guide to forced degradation and stability studies for drug substances. [Link]

  • An Introduction To Forced Degradation Studies For Drug Substance Drug Product. [Link]

  • Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies | LCGC International. [Link]

  • Validating Analytical Methods in Pharma: Accuracy, Specificity, Linearity & Robustness Explained. [Link]

  • Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - EMA. [Link]

  • ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. [Link]

  • HPLC method development, validation, and impurity characterization of a potent antitumor indenoisoquinoline, LMP776 (NSC 725776) - PMC. [Link]

  • Analytical Method Validation: A Comprehensive Review of Current Practices. [Link]

  • Review Article - Analytical Method Development and Validation - Mansa STM Publishers. [Link]

  • The Validation of a Simple, Robust, Stability-Indicating RP-HPLC Method for the Simultaneous Detection of Lamivudine, Tenofovir Disoproxil Fumarate, and Dolutegravir Sodium in Bulk Material and Pharmaceutical Formulations - PMC. [Link]

  • Analytical Method Validation: ICH and USP Perspectives - International Journal of Research and Review. [Link]

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Validation

Publish Comparison Guide: Mass Spectrometry of Halogenated 3-Aminoquinolines

This guide details the mass spectrometry fragmentation patterns of halogenated 3-aminoquinolines, a critical scaffold in medicinal chemistry (e.g., antimalarial and antibacterial agents). It synthesizes experimental data...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the mass spectrometry fragmentation patterns of halogenated 3-aminoquinolines, a critical scaffold in medicinal chemistry (e.g., antimalarial and antibacterial agents). It synthesizes experimental data with mechanistic principles to provide a robust framework for structural elucidation.

Executive Summary

Halogenated 3-aminoquinolines exhibit distinct mass spectral signatures governed by the interplay between the electron-rich amino group, the electron-deficient pyridine ring, and the electronegativity/leaving group ability of the halogen substituent. This guide compares the fragmentation behaviors of Fluoro-, Chloro-, Bromo-, and Iodo-3-aminoquinolines under Electron Ionization (EI) and Electrospray Ionization (ESI), providing a roadmap for rapid structural confirmation.

Comparative Ionization: EI vs. ESI

The choice of ionization method drastically alters the observed spectral landscape.

FeatureElectron Ionization (EI) Electrospray Ionization (ESI)
Energy Regime Hard (70 eV)Soft (Thermal/Electric Field)
Primary Ion Radical Cation (

)
Protonated Molecule (

)
Dominant Mechanism Radical-induced cleavage, odd-electron rearrangementsCharge-remote fragmentation, even-electron losses
Halogen Effect Br/I: Homolytic cleavage (

) Cl/F: Heterolytic cleavage or HX elimination
All: Nucleophilic displacement or HX loss; Halogen often retained in parent ion
Application Structural fingerprinting, isomer differentiationMolecular weight confirmation, purity analysis

Fragmentation Mechanisms: The Core Pathways

The fragmentation of 3-aminoquinolines is driven by three competing pathways. The dominance of a specific pathway depends heavily on the halogen present.

Pathway A: The Quinoline Ring Collapse (Loss of HCN)

This is the diagnostic pathway for the quinoline scaffold.

  • Mechanism: The molecular ion expels hydrogen cyanide (HCN, 27 Da).

  • Source: In 3-aminoquinoline, labeling studies suggest the HCN moiety is predominantly lost from the pyridine ring (positions 1 and 2), though the exocyclic amino group can also participate via HNC elimination after scrambling.

  • Result: Formation of a radical cation at

    
    .
    
Pathway B: Halogen Radical Elimination
  • Mechanism: Direct homolytic cleavage of the C-X bond.

  • Trend:

    
    .
    
  • Observation:

    • Iodo/Bromo: The base peak is often the dehalogenated quinoline core (

      
      ).
      
    • Chloro: Weak loss of Cl radical; competitive with HCl loss.

    • Fluoro: C-F bond is too strong; fragmentation occurs elsewhere (e.g., HCN loss) while retaining the fluorine.

Pathway C: Amino Group Ejection
  • Mechanism: Loss of the amino substituent as a neutral radical (

    
    , 16 Da) or ammonia (
    
    
    
    , 17 Da) in ESI.
  • Relevance: Usually a minor pathway compared to HCN loss unless the amino group is derivatized.

Detailed Fragmentation Analysis by Halogen Type

The following table summarizes the characteristic ions observed in EI (70 eV) for 3-amino-halo-quinolines.

Table 1: Comparative Fragmentation Data (EI)
DerivativeIsotope Pattern (

)
Primary Fragment (

)
Secondary Fragment (

)
Mechanistic Insight
3-Aminoquinoline (Ref) Single Peak (100%)m/z 117 (Base Peak)N/AStable

. Sequential loss of two HCN molecules (144

117

90).
3-Amino-X-Fluoroquinoline Single Peak

(High Intensity)
NegligibleStrong C-F bond retains Fluorine. Fragmentation mimics unsubstituted 3-AQ but shifted by +18 Da.
3-Amino-X-Chloroquinoline 3:1 (

)

(Medium)

(Weak)
Mixed behavior. Loss of HCN often precedes Cl loss. Characteristic "cluster" peaks due to isotopes.
3-Amino-X-Bromoquinoline 1:1 (

)

(Weak)

(Strong)
C-Br bond is labile. Direct loss of Br radical competes effectively with HCN loss.
3-Amino-X-Iodoquinoline Single Peak

(Very Weak)

(Base Peak)
C-I bond cleavage is instantaneous. Spectrum dominated by the de-iodinated 3-aminoquinoline cation.

Visualization of Fragmentation Pathways

The following diagram illustrates the competing fragmentation pathways for a generic 3-amino-halo-quinoline under Electron Ionization.

Fragmentation M Molecular Ion (M+•) [3-Amino-X-quinoline] M_HCN [M - HCN]+• (Ring Contraction) M->M_HCN - HCN (27 Da) (Dominant for F, Cl) M_X [M - X]+ (Dehalogenation) M->M_X - X• (Dominant for Br, I) M_HCN_X [M - HCN - X]+ M_HCN->M_HCN_X - X• M_2HCN [M - 2HCN]+• (m/z 90) M_HCN->M_2HCN - HCN (Second Loss) M_X->M_HCN_X - HCN

Caption: Fragmentation tree showing the divergence between Ring Contraction (Green) and Dehalogenation (Red) pathways.

Experimental Protocol: Standardized LC-MS/MS Workflow

To ensure reproducible data for these compounds, follow this self-validating protocol. This method utilizes ESI for soft ionization to confirm molecular weight before structural analysis.

Reagents & Preparation
  • Solvent A: Water + 0.1% Formic Acid (Proton source).

  • Solvent B: Acetonitrile (ACN) + 0.1% Formic Acid.

  • Standard: 3-Aminoquinoline (Sigma-Aldrich, >98%).

Step-by-Step Workflow
  • Sample Dilution: Dissolve 1 mg of analyte in 1 mL ACN. Dilute 1:100 with Solvent A to reach ~10 µg/mL.

    • Validation: Solution must be clear. Turbidity indicates solubility issues affecting ionization.

  • LC Separation (Gradient):

    • Column: C18 Reverse Phase (e.g., Agilent ZORBAX, 2.1 x 50 mm).

    • Flow: 0.4 mL/min.

    • Gradient: 5% B to 95% B over 10 mins.

    • Why: Halogenated quinolines are moderately lipophilic. Gradient ensures elution of all isomers.

  • MS Source Parameters (ESI+):

    • Capillary Voltage: 3.5 kV.

    • Gas Temp: 300°C.

    • Fragmentor Voltage: 100 V (Low) / 180 V (High).

    • Validation: Inject the non-halogenated 3-aminoquinoline standard first. Confirm

      
       at m/z 145.1.
      
  • Data Acquisition:

    • Scan 1 (Full Scan): m/z 50–500. Check for isotope patterns (Cl/Br).

    • Scan 2 (Product Ion): Select parent ion

      
      . Apply Collision Energy (CE) ramp: 10, 20, 40 eV.
      
    • Why: A CE ramp captures both the fragile halogen loss and the stable ring cleavage.

References

  • National Institute of Standards and Technology (NIST). Mass Spectrum of 3-Aminoquinoline. NIST Chemistry WebBook, SRD 69. [Link]

  • E.V. Brown & A.C. Plasz. (1970). Mass Spectra of Haloquinolines. Journal of Heterocyclic Chemistry. (Contextual grounding for halogen loss in quinolines).
  • Ma, C. et al. (2014). Fragmentation pathways of amino-quinoline derivatives in ESI-MS/MS. Rapid Communications in Mass Spectrometry. (Mechanistic basis for HCN loss).
  • McLafferty, F. W.Interpretation of Mass Spectra. University Science Books. (Foundational text for radical vs.
Comparative

Comparing antibacterial efficacy of 8-Chloro-7-fluoroquinolin-3-amine vs. Ciprofloxacin

This guide provides a technical comparison between Ciprofloxacin , a clinical standard fluoroquinolone antibiotic, and 8-Chloro-7-fluoroquinolin-3-amine , a structural analog and synthetic intermediate.[1] The comparison...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical comparison between Ciprofloxacin , a clinical standard fluoroquinolone antibiotic, and 8-Chloro-7-fluoroquinolin-3-amine , a structural analog and synthetic intermediate.[1]

The comparison highlights the critical Structure-Activity Relationship (SAR) that defines the fluoroquinolone class, demonstrating why specific functional groups are non-negotiable for antibacterial efficacy.

Executive Summary

  • Ciprofloxacin is a second-generation fluoroquinolone and a potent broad-spectrum antibiotic.[1] It possesses the essential 3-carboxylic acid and 4-keto pharmacophore required to inhibit bacterial DNA gyrase and Topoisomerase IV.[1]

  • 8-Chloro-7-fluoroquinolin-3-amine is a substituted quinoline derivative.[1][2] Unlike Ciprofloxacin, it lacks the 3-carboxylic acid/4-keto motif.[1] Consequently, it exhibits negligible intrinsic antibacterial activity via the gyrase-inhibition mechanism.[1] It primarily serves as a synthetic building block or structural probe in the development of 8-chloro-fluoroquinolones (e.g., Clinafloxacin, Sitafloxacin).

Key Takeaway: The transition from a 3-amine to a 3-carboxylic acid (with a 4-keto group) represents the "activation step" in transforming an inert scaffold into a life-saving drug.[1]

Chemical Structure & Pharmacophore Analysis[1]

The biological divergence between these two compounds is dictated entirely by their chemical structure.

FeatureCiprofloxacin8-Chloro-7-fluoroquinolin-3-amine
CAS Registry 85721-33-12092840-92-9
Core Scaffold 1,4-dihydro-4-oxoquinolineQuinoline (Aromatic)
Position 3 Carboxylic Acid (-COOH) Amine (-NH2)
Position 4 Keto group (=O) Hydrogen / Aromatic bond
Position 7 Piperazine (enhances spectrum)Fluorine (reactive handle)
Position 8 HydrogenChlorine (steric bulk)
Role Active Pharmaceutical Ingredient (API)Synthetic Intermediate / Reagent
The "Shen Model" of Binding

The antibacterial activity of Ciprofloxacin relies on the Shen Model of DNA Gyrase inhibition.

  • Mg2+ Chelation: The 3-COOH and 4-keto groups form a coordination complex with magnesium ions (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

    
    ).
    
  • Water Bridge: This complex creates a water-metal ion bridge to the phosphate backbone of the bacterial DNA.

  • Enzyme Inhibition: The drug stabilizes the DNA-enzyme cleavage complex, causing double-strand breaks and cell death.[1]

8-Chloro-7-fluoroquinolin-3-amine lacks the 4-keto and 3-COOH groups.[1] It cannot chelate


 effectively in the active site, rendering it inactive against the primary fluoroquinolone target.
Visualization: Pharmacophore & Mechanism

G cluster_0 Ciprofloxacin (Active) cluster_1 8-Cl-7-F-quinolin-3-amine (Inactive) Cipro Ciprofloxacin (3-COOH, 4-Keto) Mg Mg2+ Ion Cipro->Mg Chelates via COOH/Keto DNA Bacterial DNA (Phosphate Backbone) Mg->DNA Water-Metal Bridge Gyrase DNA Gyrase (Enzyme) DNA->Gyrase Ternary Complex Stabilization Death Bacterial Cell Death Gyrase->Death Double Strand Breaks Amine 8-Cl-7-F-quinolin-3-amine (3-NH2, No Keto) NoBind No Chelation Amine->NoBind Lacks Pharmacophore NoBind->Gyrase No Inhibition

Caption: The "Shen Model" illustrates why Ciprofloxacin's 3-COOH/4-Keto motif is essential for Mg2+-mediated DNA binding, a mechanism impossible for the 3-amine analog.[1]

Comparative Efficacy Data (In Vitro)

Since 8-Chloro-7-fluoroquinolin-3-amine is a building block, direct clinical MIC data is not standard.[1] However, Structure-Activity Relationship (SAR) studies allow for a definitive comparison.

Table 1: Antibacterial Activity (MIC in µg/mL)[4]
OrganismStrainCiprofloxacin (Standard)8-Cl-7-F-quinolin-3-amine (Predicted/SAR)
E. coli ATCC 259220.004 - 0.015 > 64 (Inactive)
P. aeruginosa ATCC 278530.25 - 0.50 > 128 (Inactive)
S. aureus ATCC 292130.12 - 0.50 > 64 (Inactive)
S. pneumoniae ATCC 496191.0 - 2.0 > 64 (Inactive)

Note: Data for Ciprofloxacin is based on CLSI quality control ranges. Data for the amine is derived from SAR principles establishing that removal of the 3-COOH/4-keto motif abolishes gyrase inhibitory activity.[1]

Why the "8-Chloro" group matters

While the amine makes the compound inactive, the 8-Chloro substituent (present in the amine) is a high-value feature in drug design.[1] In active drugs (like Clinafloxacin), an 8-Chloro group:

  • Increases activity against Gram-positive bacteria (e.g., S. aureus).[3]

  • Reduces the selection of resistant mutants compared to Ciprofloxacin.

  • However , this only applies if the core 3-COOH/4-keto ring is intact.

Experimental Protocols

To verify the efficacy difference experimentally, researchers should utilize a standard Broth Microdilution MIC assay. This protocol ensures self-validating results by including positive and negative controls.[1]

Protocol: Comparative Broth Microdilution Assay

Objective: Determine the Minimum Inhibitory Concentration (MIC) of the test compounds.

Materials:

  • Test Compound A: Ciprofloxacin HCl (Sigma-Aldrich or equivalent).[1]

  • Test Compound B: 8-Chloro-7-fluoroquinolin-3-amine (High purity >95%).[1]

  • Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).[1]

  • Organism: E. coli ATCC 25922 (Quality Control Strain).

Workflow:

  • Stock Preparation:

    • Dissolve Ciprofloxacin in water/buffer (Soluble).

    • Dissolve 8-Chloro-7-fluoroquinolin-3-amine in DMSO (Likely hydrophobic; requires organic solvent). Critical Step: Ensure final DMSO concentration in assay is <1% to prevent solvent toxicity.

  • Dilution Series:

    • Prepare 2-fold serial dilutions in a 96-well plate. Range: 64 µg/mL down to 0.001 µg/mL.

  • Inoculation:

    • Adjust bacterial culture to

      
       CFU/mL final well concentration.
      
  • Incubation:

    • Incubate at 35°C ± 2°C for 16-20 hours in ambient air.

  • Readout:

    • MIC Definition: The lowest concentration showing no visible growth (turbidity).

    • Validation: Ciprofloxacin MIC must fall within 0.004–0.015 µg/mL for the test to be valid.

Visualization: Experimental Workflow

Experiment Start Compound Preparation Solubility Check Solubility (Cipro: Water / Amine: DMSO) Start->Solubility Dilution Serial Dilution (64 to 0.001 µg/mL) Solubility->Dilution Inoculation Add Bacteria (E. coli 5x10^5 CFU/mL) Dilution->Inoculation Incubate Incubate 18h @ 35°C Inoculation->Incubate Read Visual Readout (Turbidity Check) Incubate->Read Decision Is Cipro MIC 0.004-0.015? Read->Decision Valid Valid Assay: Record Amine MIC Decision->Valid Yes Invalid Invalid: Repeat Assay Decision->Invalid No

Caption: Step-by-step workflow for validating the antibacterial efficacy of the two compounds using CLSI standards.

Synthesis Context (The "Why")

If the amine is inactive, why does it exist? It is a precursor . In the synthesis of advanced fluoroquinolones (like 8-chloroquinolones), the pyridine ring is often constructed first. The 3-amine can be converted into other functional groups or used in Sandmeyer-type reactions to introduce halogens or cyano groups, which are then hydrolyzed to the carboxylic acid.[1]

Alternatively, it may be a degradation product used to study the stability of the 8-chloro-fluoroquinolone scaffold.[1]

References

  • Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of Quinolone Action and Resistance. Biochemistry, 53(10), 1565–1574. Link

  • Domagala, J. M. (1994). Structure-activity and structure-side-effect relationships for the quinolone antibacterials. Journal of Antimicrobial Chemotherapy, 33(4), 685–706. Link

  • Clinical and Laboratory Standards Institute (CLSI). (2024). Performance Standards for Antimicrobial Susceptibility Testing. 34th Edition. CLSI Supplement M100. Link

  • BenchChem. (2025).[4] Structure-Activity Relationship of Quinololine Carboxylic Acids: A Comparative Guide. Link

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 2764, Ciprofloxacin. Link

Sources

Validation

A Comparative Guide to IR Spectroscopy of Amino and Chloro Groups in Quinolines

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth technical comparison of the characteristic infrared (IR) spectroscopy bands for amino (–NH₂) and chloro (–Cl) functional gro...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical comparison of the characteristic infrared (IR) spectroscopy bands for amino (–NH₂) and chloro (–Cl) functional groups substituted on a quinoline scaffold. As a Senior Application Scientist, this document is structured to offer not just data, but a foundational understanding of the vibrational principles and practical experimental considerations essential for accurate spectral interpretation in a research and drug development context.

The Quinoline Scaffold: A Privileged Structure in Medicinal Chemistry

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a prominent scaffold in numerous pharmacologically active compounds.[1] Its derivatives are known for a wide array of biological activities, including antimalarial, antibacterial, and anticancer properties.[1] The identity and position of substituents on this ring system are critical determinants of a molecule's therapeutic efficacy and toxicological profile. Infrared spectroscopy serves as a rapid, non-destructive, and highly informative tool for confirming the presence and probing the electronic environment of these key functional groups.

Foundational Principles of IR Spectroscopy in Substituted Quinolines

Infrared spectroscopy measures the absorption of infrared radiation by a molecule, which excites various vibrational modes within its chemical bonds. The frequency of these vibrations is dependent on the bond strength, the mass of the bonded atoms, and the overall molecular structure. For substituted quinolines, the resulting IR spectrum is a composite of the vibrations of the quinoline ring itself and the characteristic vibrations of its substituents.

A typical IR spectrum can be broadly divided into two regions:

  • Functional Group Region (4000–1500 cm⁻¹): This region is characterized by the stretching vibrations of specific functional groups, such as N–H and C–H bonds. These bands are often well-defined and are crucial for identifying the presence of particular substituents.

  • Fingerprint Region (1500–400 cm⁻¹): This region contains a complex array of bending vibrations and skeletal modes that are unique to the overall structure of the molecule. While more challenging to interpret, this region can be used to confirm the identity of a compound by matching its spectrum to a reference.

Characteristic IR Bands of the Unsubstituted Quinoline Ring

Before delving into the specifics of amino and chloro substituents, it is essential to recognize the characteristic absorption bands of the quinoline nucleus. These bands will be present in the spectra of all its derivatives.

Vibrational ModeTypical Wavenumber (cm⁻¹)Intensity
Aromatic C-H Stretch3100–3000Medium
C=N Stretch~1620Medium
Aromatic C=C Stretch1600–1400Medium to Strong
C-H Out-of-Plane Bending900–675Strong

Table 1: Characteristic IR absorption bands of the quinoline ring system.[2][3][4]

Comparative Analysis: Amino vs. Chloro Substituents

The introduction of an amino or a chloro group onto the quinoline ring leads to the appearance of distinct and characteristic absorption bands. For this comparative guide, we will use 8-aminoquinoline and 8-chloroquinoline as representative examples.

The Amino Group: A Tale of Two Stretches

A primary amino group (–NH₂) attached to an aromatic ring exhibits several characteristic vibrational modes, with the N–H stretching frequencies being the most diagnostic.

  • N–H Stretching: Primary amines display two distinct bands in the 3500–3300 cm⁻¹ region.[5][6] These correspond to the asymmetric and symmetric stretching vibrations of the two N–H bonds. The presence of two bands in this region is a definitive indicator of a primary amine.

  • N–H Bending (Scissoring): This vibration occurs in the 1650–1580 cm⁻¹ range and is of medium to strong intensity.[5]

  • C–N Stretching: The stretching of the carbon-nitrogen bond in aromatic amines gives rise to a strong absorption in the 1335–1250 cm⁻¹ region.

  • N–H Wagging: A broad and strong band between 910–665 cm⁻¹ is attributable to the out-of-plane bending of the N–H bonds.

The Chloro Group: A Subtle but Significant Vibration

The chloro group, being a single atom, has fewer characteristic vibrations than the amino group. Its primary diagnostic feature is the C–Cl stretching vibration.

  • C–Cl Stretching: The stretching vibration of the carbon-chlorine bond in aromatic chlorides typically appears in the 850–550 cm⁻¹ region.[7] The exact position can be influenced by the substitution pattern on the aromatic ring.

Data Summary: 8-Aminoquinoline vs. 8-Chloroquinoline

The following table summarizes the key experimental IR absorption bands for 8-aminoquinoline and 8-chloroquinoline, providing a direct comparison of their spectral features.

Vibrational Mode8-Aminoquinoline (cm⁻¹)8-Chloroquinoline (cm⁻¹)
N–H Asymmetric Stretch ~3430-
N–H Symmetric Stretch ~3350-
Aromatic C-H Stretch3100–30003100–3000
N–H Bending (Scissoring) ~1620-
Aromatic C=C & C=N Stretch1590, 1570, 1495, 14701570, 1490, 1460
Aromatic C–N Stretch ~1330-
C-H In-Plane Bending1150, 10801140, 1070
C-H Out-of-Plane Bending820, 790, 745820, 780, 740
C–Cl Stretch -~770

Table 2: Comparative summary of characteristic IR bands for 8-aminoquinoline and 8-chloroquinoline. (Data synthesized from multiple sources, including spectral databases and literature.[5][8][9][10][11][12])

Experimental Protocols: Ensuring Data Integrity

The quality of an IR spectrum is highly dependent on proper sample preparation. For solid samples like most quinoline derivatives, the two most common methods are the Potassium Bromide (KBr) pellet technique and Attenuated Total Reflectance (ATR)-FTIR.

KBr Pellet Method

This traditional transmission method involves intimately mixing the solid sample with dry KBr powder and pressing the mixture into a thin, transparent pellet.

Step-by-Step Protocol:

  • Drying: Ensure both the sample and spectroscopy-grade KBr are thoroughly dry to avoid interfering O–H bands from water. This can be achieved by heating in an oven and cooling in a desiccator.[13][14]

  • Grinding: In an agate mortar and pestle, grind 1-2 mg of the quinoline derivative to a fine powder.[15]

  • Mixing: Add approximately 100-200 mg of the dry KBr powder to the mortar and gently but thoroughly mix with the sample.[15] The goal is to achieve a uniform dispersion of the sample in the KBr matrix.

  • Pellet Pressing: Transfer the mixture to a pellet die and apply pressure (typically 8-10 tons) using a hydraulic press for 1-2 minutes to form a transparent or translucent pellet.[14][16]

  • Analysis: Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer for analysis.

Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a more modern and rapid technique that requires minimal sample preparation. The solid sample is placed in direct contact with a high-refractive-index crystal (e.g., diamond or zinc selenide).

Step-by-Step Protocol:

  • Background Scan: With the ATR crystal clean, perform a background scan to account for any atmospheric or instrumental absorptions.

  • Sample Application: Place a small amount of the solid quinoline derivative onto the ATR crystal, ensuring complete coverage of the crystal surface.[17]

  • Apply Pressure: Use the instrument's pressure clamp to ensure firm and uniform contact between the sample and the crystal.[15]

  • Analysis: Acquire the IR spectrum. The instrument's software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.[3]

  • Cleaning: After analysis, carefully remove the sample and clean the ATR crystal with a suitable solvent (e.g., isopropanol or ethanol) and a soft, non-abrasive wipe.[15]

Workflow for Spectroscopic Identification

The following diagram illustrates a logical workflow for the identification of an amino or chloro substituent on a quinoline scaffold using IR spectroscopy.

FTIR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Spectral Analysis Prep Prepare Solid Sample (KBr Pellet or ATR) Acquire Acquire IR Spectrum (4000-400 cm⁻¹) Prep->Acquire Region1 Examine 3500-3300 cm⁻¹ Region Acquire->Region1 TwoBands Two Bands Present? Region1->TwoBands Region2 Examine 900-550 cm⁻¹ Region TwoBands->Region2 No Amino Primary Amino Group Identified TwoBands->Amino Yes StrongBand Strong Band at ~850-550 cm⁻¹? Region2->StrongBand Chloro Chloro Group Identified StrongBand->Chloro Yes Other Other/No Substituent StrongBand->Other No

Caption: Workflow for identifying amino or chloro groups on a quinoline scaffold via IR spectroscopy.

Conclusion

Infrared spectroscopy is an indispensable technique for the structural elucidation of substituted quinolines. The distinct vibrational signatures of amino and chloro groups provide clear and reliable diagnostic markers. A primary amino group is readily identified by its characteristic pair of N–H stretching bands in the 3500–3300 cm⁻¹ region, while a chloro substituent is indicated by a C–Cl stretching vibration in the 850–550 cm⁻¹ range. By combining a systematic approach to spectral analysis with robust and appropriate sample preparation techniques, researchers can confidently identify these key functional groups, thereby accelerating the process of drug discovery and development.

References

  • Engelter, C., Jackson, G. E., Knight, C. L., & Thornton, D. A. (2009). Complexes of 8-Aminoquinoline. I. The Infrared Spectra of the Ligand, the Tris Complexes of Iron, Cobalt and Nickel Perchlorates and Their ND2 Analogues.
  • BenchChem. (2025). Spectroscopic Confirmation of Synthesized Quinoline Derivatives: A Comparative Guide.
  • Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods.
  • BenchChem. (2025). A Comparative Spectroscopic Guide to Quinoline and Isoquinoline.
  • International Journal of Advanced Research in Chemical Science. (2021, February 15).
  • PubMed Central. (2024, July 4).
  • Kintek Press. (2026, February 10). What Are The Key Steps For Making Kbr Pellets? Master Ftir Spectroscopy With Perfect Transparency.
  • University of Helsinki. (n.d.). Quick User Guide for FT-IR.
  • Taylor & Francis Online. (2009, April 2). Complexes of 8-Aminoquinoline. I.
  • ResearchGate. (n.d.). FTIR spectra of quinoline derivative (Q), imidazole derivative (IMD), and Benzoxazine (Bz-A) monomer.
  • Impact Factor. (2021, October 15).
  • MDPI. (2023, November 28).
  • Agilent. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques.
  • NIST. (n.d.). 8-Quinolinamine. In NIST Chemistry WebBook. Retrieved from [Link]

  • PubChem. (n.d.). 8-Aminoquinoline. Retrieved from [Link]

  • PubChem. (n.d.). 8-Chloroquinoline. Retrieved from [Link]

  • American Chemical Society. (n.d.). Infrared spectra of complexes of 8-aminoquinoline with lanthanide halides.
  • PubChem. (n.d.). 8-Hydroxyquinoline. Retrieved from [Link]

  • ChemTalk. (n.d.). IR Spectrum | Table of IR Spectroscopy Values.
  • ResearchGate. (n.d.).
  • University of Cape Town. (n.d.). Application of IR and NMR spectroscopy to certain complexes of 8 hydroxyquinoline and 8-aminoquinoline.
  • Polymer Chemistry Characterization Lab. (n.d.).
  • ResearchGate. (n.d.). The structures of the substituted quinolines.
  • Specac. (n.d.).
  • St. Olaf College. (n.d.).
  • NASA Ames Research Center. (n.d.). Mid-IR Spectra of Quinoline and Phenanthridine in H₂O and Ar.
  • ResearchGate. (n.d.). Comparison of partial IR spectra of (A)
  • Organic Chemistry
  • ChemScene. (n.d.). 611-33-6 | 8-Chloroquinoline.
  • University of Calgary. (n.d.). Table of Characteristic IR Absorptions.
  • BenchChem. (2025). Toxicological Profile of Substituted Quinolines: An In-depth Technical Guide.
  • NIST. (n.d.). Quinoline, 8-chloro-. In NIST Chemistry WebBook.
  • Millersville University. (n.d.). IR Absorption Table.
  • ChemTalk. (n.d.). Table of IR Spectroscopy Values.

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Comparative

A Comparative Guide to the Crystallographic Analysis of 8-Chloro-7-fluoroquinolin-3-amine Salts: A Case Study for Drug Development Professionals

In the landscape of modern drug development, the meticulous characterization of active pharmaceutical ingredients (APIs) is paramount. The solid-state properties of an API, which are governed by its crystal structure, ca...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug development, the meticulous characterization of active pharmaceutical ingredients (APIs) is paramount. The solid-state properties of an API, which are governed by its crystal structure, can profoundly influence its bioavailability, stability, and manufacturability. Salt formation is a widely employed strategy to optimize these properties. This guide presents a comprehensive, albeit illustrative, comparative study on the X-ray crystallographic analysis of various salts of 8-Chloro-7-fluoroquinolin-3-amine, a heterocyclic amine of potential interest in medicinal chemistry.

While specific crystallographic data for 8-Chloro-7-fluoroquinolin-3-amine and its salts are not publicly available at the time of this writing, this guide will serve as a detailed roadmap for researchers undertaking such an investigation. We will leverage data from structurally related quinoline derivatives to exemplify the expected outcomes and the depth of analysis required. This document is designed to provide not just a protocol, but a foundational understanding of the "why" behind the "how" in crystallographic studies for pharmaceutical development.

The Strategic Imperative of Salt Screening and Crystallographic Analysis

The journey of a drug candidate from discovery to a marketable therapeutic is fraught with challenges, many of which are rooted in the physicochemical properties of the API. 8-Chloro-7-fluoroquinolin-3-amine, with its basic amine functionality, is an ideal candidate for salt formation. The selection of an appropriate salt form can dramatically alter properties such as:

  • Solubility: A salt's lattice energy and its interaction with a solvent determine its solubility, a critical factor for oral absorption.

  • Stability: Different crystal packing arrangements and intermolecular interactions in salts can lead to varying degrees of physical and chemical stability.

  • Hygroscopicity: The propensity of a solid to absorb atmospheric moisture is influenced by its crystal structure.

  • Mechanical Properties: Crystal habit and packing affect the flowability and compressibility of a powder, which are crucial for tablet manufacturing.

X-ray crystallography is the gold standard for unambiguously determining the three-dimensional atomic arrangement within a crystal.[1][2] This technique provides irrefutable proof of structure and offers deep insights into the intermolecular forces that dictate the macroscopic properties of the solid.

Experimental Roadmap: From Synthesis to High-Quality Crystals

The following sections outline the detailed experimental procedures that would be undertaken to synthesize 8-Chloro-7-fluoroquinolin-3-amine, prepare a variety of its salts, and grow single crystals suitable for X-ray diffraction analysis.

Synthesis of 8-Chloro-7-fluoroquinolin-3-amine

The synthesis of substituted quinolines can be achieved through various established methods. A plausible synthetic route to the title compound could involve a variation of the Vilsmeier-Haack reaction or a Gould-Jacobs reaction followed by functional group interconversions. While the precise synthesis is not detailed in the provided search results, a general procedure for related compounds can be adapted.[3][4]

Salt Formation and Screening

With the parent amine in hand, a salt screening study would be initiated. This involves reacting the amine with a selection of pharmaceutically acceptable acids. Common choices include:

  • Inorganic acids: Hydrochloric acid (HCl), Hydrobromic acid (HBr), Sulfuric acid (H₂SO₄), Phosphoric acid (H₃PO₄)

  • Organic acids: Methanesulfonic acid (mesylate), p-Toluenesulfonic acid (tosylate), Maleic acid, Fumaric acid, Citric acid

Protocol for Salt Formation:

  • Dissolve 1 equivalent of 8-Chloro-7-fluoroquinolin-3-amine in a suitable solvent (e.g., ethanol, isopropanol, or acetone).

  • Add a stoichiometric amount (or a slight excess) of the chosen acid.

  • Stir the mixture at room temperature or with gentle heating to facilitate the reaction.

  • The resulting salt may precipitate directly from the solution or can be isolated by solvent evaporation.

  • The solid salt is then collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

Crystallization: The Art and Science of Single Crystal Growth

Obtaining high-quality single crystals is often the most challenging step in a crystallographic study.[1] Several techniques should be employed to find the optimal crystallization conditions for each salt.

Common Crystallization Techniques:

  • Slow Evaporation: A saturated solution of the salt is allowed to evaporate slowly at a constant temperature.

  • Vapor Diffusion (Hanging Drop or Sitting Drop): A concentrated drop of the salt solution is equilibrated with a larger reservoir of a precipitant (a solvent in which the salt is less soluble).

  • Cooling Crystallization: A saturated solution at an elevated temperature is slowly cooled to induce crystallization.

  • Solvent/Anti-Solvent Diffusion: A solution of the salt is carefully layered with a miscible "anti-solvent" in which the salt is insoluble.

Detailed Protocol for Slow Evaporation:

  • Prepare a saturated solution of the salt in a chosen solvent (e.g., methanol, ethanol, acetonitrile, or a mixture) by gentle heating.

  • Filter the hot solution through a syringe filter into a clean vial to remove any particulate matter.

  • Cover the vial with a cap that has a small pinhole to allow for slow solvent evaporation.

  • Place the vial in a vibration-free environment and monitor for crystal growth over several days to weeks.

The Crystallographic Workflow: Unveiling the Atomic Architecture

Once suitable single crystals are obtained, the process of determining their three-dimensional structure begins. This workflow is a standard procedure in modern crystallography.[2]

Figure 1: A generalized workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Description of the Workflow:

  • Crystal Selection and Mounting: A well-formed crystal with sharp edges and no visible defects is selected under a microscope and mounted on a goniometer head.

  • X-ray Data Collection: The mounted crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam. The diffracted X-rays are detected, and their intensities are recorded at various crystal orientations.

  • Data Processing and Reduction: The raw diffraction data are processed to integrate the reflection intensities and apply corrections for experimental factors, resulting in a unique set of structure factors.

  • Structure Solution: The "phase problem" is solved using direct methods or Patterson methods to generate an initial electron density map.

  • Structure Refinement: An atomic model is built into the electron density map and refined using least-squares methods to improve the agreement between the calculated and observed structure factors.

  • Structure Validation: The final refined structure is validated for its geometric sensibility and overall quality.

  • Final Crystallographic Report: The results are compiled into a Crystallographic Information File (CIF), which is the standard format for reporting crystal structures.

Comparative Analysis of Hypothetical 8-Chloro-7-fluoroquinolin-3-amine Salts

The table below presents a hypothetical yet realistic comparison of the crystallographic data for three different salts of 8-Chloro-7-fluoroquinolin-3-amine. The data are based on typical values observed for similar organic salts and quinoline derivatives.[5][6][7]

ParameterHydrochloride SaltMesylate SaltTosylate Salt
Formula C₉H₇ClFN₂ · HClC₉H₇ClFN₂ · CH₃SO₃HC₉H₇ClFN₂ · C₇H₈O₃S
Crystal System MonoclinicOrthorhombicTriclinic
Space Group P2₁/cP2₁2₁2₁P-1
a (Å) 8.57.210.1
b (Å) 12.315.811.5
c (Å) 9.811.27.8
α (°) 909095.2
β (°) 105.490101.3
γ (°) 909088.7
Volume (ų) 9921277876
Z 442
Calculated Density (g/cm³) 1.551.481.42
Key H-Bonds N-H···Cl, C-H···ClN-H···O, C-H···ON-H···O, C-H···O, C-H···π
R-factor 0.0450.0380.051

Interpreting the Crystallographic Data: From Structure to Properties

The seemingly abstract parameters in the table above provide a wealth of information about the solid-state properties of each salt.

  • Crystal System and Space Group: These describe the symmetry of the crystal lattice. Differences in symmetry can lead to different crystal shapes and mechanical properties.

  • Unit Cell Dimensions and Volume: These parameters define the size and shape of the repeating unit of the crystal. The density of the crystal is inversely proportional to the unit cell volume.

  • Z (Number of molecules per unit cell): This, along with the volume, determines the calculated density.

  • Key Hydrogen Bonds: The nature and geometry of hydrogen bonds are critical in determining the stability of the crystal lattice. Stronger and more extensive hydrogen bonding networks generally lead to higher melting points and lower solubility. The presence of C-H···π interactions in the tosylate salt suggests a more complex packing arrangement.

  • R-factor: This is a measure of the agreement between the experimental data and the refined structural model. A lower R-factor generally indicates a better quality structure determination.

Figure 2: A conceptual diagram illustrating potential intermolecular interactions in different salts of 8-Chloro-7-fluoroquinolin-3-amine.

Conclusion and Future Directions

This guide has outlined a comprehensive framework for the comparative crystallographic analysis of 8-Chloro-7-fluoroquinolin-3-amine salts. Although based on a hypothetical case study, the principles and protocols described herein are universally applicable in the field of pharmaceutical sciences. A thorough understanding of the solid-state chemistry of a drug candidate, as revealed by X-ray crystallography, is not merely an academic exercise but a critical component of a successful drug development program. It empowers researchers to select the optimal salt form with desirable physicochemical properties, thereby de-risking the development process and increasing the likelihood of clinical and commercial success.

Future work on this specific molecule would involve the actual synthesis and crystallographic analysis of its salts, followed by the correlation of the structural data with experimentally determined properties such as solubility, dissolution rate, and stability.

References

  • Novel quinoline derivatives: Synthesis, spectroscopic characterization, crystal structure, DFT calculations, Hirshfeld surface a. (URL not provided, but cited as a source of information on quinoline synthesis and characterization)[3]

  • Synthesis, crystal structure, spectroscopy and quantum chemical investigations of hexahydroquinoline molecule. Molecular Physics - Taylor & Francis. [Link]

  • Facile synthesis of novel quinolin-8-amine derivatives: crystallographic study, in silico and antifungal investigation. ResearchGate. [Link]

  • Special Issue : Synthesis and Application of Quinolines and Quinoline Derivatives. MDPI. [Link]

  • Synthesis and Characterization of New Quinoline-2-ones Derived from Triazine Derivatives. Impactfactor. [Link]

  • Crystallographic data and parameters of X-ray diffraction experiments for compounds 21 and 23. ResearchGate. [Link]

  • The crystal structure of (E)-7-chloro-1-cyclopropyl-6-fluoro-3-((2-hydroxybenzylidene)amino)quinolin-4(1H)-one, C19H14ClFN2O2. ResearchGate. [Link]

  • CIF file with the main crystallographic information about the VIII.1 structure. ResearchGate. [Link]

  • 7-Chloro-1,2-dihydrofuro[2,3-c]isoquinolin-5-amine. PMC - NIH. [Link]

  • X-ray crystallography studies of compound 8e Figure 3. X-ray.... ResearchGate. [Link]

  • Crystallography Open Database: Search results. [Link]

  • Protein X-ray Crystallography: Basic principles. proteinstructures.com. [Link]

  • Synthesis of Novel 2- and 8-Substituted 4-Amino-7-chloroquinolines and their N-Alkylated Coupling Products. (URL not provided, but cited as a source of information on synthesis and characterization of chloroquinolines)[8]

  • Synthesis, Crystal Structure and DFT Studies of 8-chloro-3-((3-chlorobenzyl)thio)-[3][9][10]triazolo[4,3-a]pyridine. MDPI. [Link]

Sources

Validation

A Comparative Analysis for Drug Discovery: 8-Chloro-7-fluoroquinolin-3-amine vs. 8-Chloroquinolin-3-amine

A Senior Application Scientist's Guide to Understanding the Impact of Fluorination on a Privileged Scaffold In the landscape of medicinal chemistry, the quinoline scaffold stands as a "privileged" structure, forming the...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to Understanding the Impact of Fluorination on a Privileged Scaffold

In the landscape of medicinal chemistry, the quinoline scaffold stands as a "privileged" structure, forming the core of numerous therapeutic agents. Its versatility allows for fine-tuning of physicochemical and pharmacological properties through substitution. This guide provides a comparative analysis of two closely related quinoline derivatives: 8-Chloro-7-fluoroquinolin-3-amine and its non-fluorinated counterpart, 8-Chloroquinolin-3-amine. While direct comparative experimental data for these specific molecules is not extensively available in public literature, this document will leverage established principles of medicinal chemistry and data from analogous compounds to offer a predictive comparison. This guide is intended for researchers, scientists, and drug development professionals to inform rational drug design and highlight key experimental considerations.

Introduction: The Strategic Role of Fluorine in Drug Design

The introduction of fluorine into a drug candidate is a widely employed strategy in medicinal chemistry to modulate various properties. The unique characteristics of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's lipophilicity, metabolic stability, pKa, and binding interactions with biological targets. This guide will explore the anticipated impact of the 7-fluoro substitution on the 8-chloroquinolin-3-amine core.

Physicochemical Properties: A Tale of Two Halogens

The interplay of the chloro and fluoro substituents is expected to significantly alter the physicochemical profile of the quinoline core. These properties are critical determinants of a compound's pharmacokinetic and pharmacodynamic behavior.

Property8-Chloroquinolin-3-amine (Predicted)8-Chloro-7-fluoroquinolin-3-amine (Predicted)Scientific Rationale for Predicted Differences
Molecular Weight ~178.62 g/mol ~196.61 g/mol The addition of a fluorine atom increases the molecular weight.
pKa (of the 3-amino group) HigherLowerThe highly electronegative fluorine atom at the adjacent position (C7) will exert a strong electron-withdrawing inductive effect, delocalizing the lone pair of electrons on the 3-amino group and making it less basic (lower pKa).
LogP (Lipophilicity) LowerHigherWhile fluorine is highly electronegative, its small size and the nature of its interactions can increase lipophilicity. The predicted LogP for the related 8-chloroquinoline is around 2.4-2.89.[1][2] The addition of a fluorine atom is generally expected to increase the LogP value. For a related compound, 8-Chloro-7-fluoro-6-iodoisoquinolin-3-amine, a LogP of 3.2141 is reported.[3]
Aqueous Solubility HigherLowerThe predicted increase in lipophilicity (higher LogP) for the fluorinated analog would suggest lower solubility in aqueous media. The solubility of the parent 8-chloroquinoline is described as soluble.[4]
Topological Polar Surface Area (TPSA) ~38.9 Ų~38.9 ŲThe TPSA is primarily influenced by the amino group and the quinoline nitrogen. The addition of a fluorine atom, which is not typically considered a major contributor to TPSA, is unlikely to significantly alter this value. The TPSA for a similar compound, 8-Chloro-7-fluoro-6-iodoisoquinolin-3-amine, is reported as 38.91 Ų.[3]

Synthesis and Chemical Reactivity

The synthesis of both 8-Chloroquinolin-3-amine and its 7-fluoro analog can be approached through established quinoline synthesis methodologies, such as the Gould-Jacobs reaction, followed by functional group interconversions.

A plausible synthetic route is outlined below:

Synthetic_Pathway cluster_1 Synthesis of 8-Chloroquinolin-3-amine cluster_2 Synthesis of 8-Chloro-7-fluoroquinolin-3-amine A 2-Chloroaniline C Intermediate A A->C B Diethyl (ethoxymethylene)malonate B->C D Cyclization C->D Heat E 8-Chloro-4-hydroxyquinoline-3-carboxylate D->E F Hydrolysis E->F G 8-Chloro-4-hydroxyquinoline-3-carboxylic acid F->G H Decarboxylation G->H I 8-Chloro-4-hydroxyquinoline H->I J Chlorination I->J K 4,8-Dichloroquinoline J->K L Amination K->L M 8-Chloroquinolin-4-amine L->M N Nitration M->N O 8-Chloro-3-nitroquinolin-4-amine N->O P Reduction O->P Q 8-Chloroquinolin-3,4-diamine P->Q R Deamination Q->R S 8-Chloroquinolin-3-amine R->S A2 2-Chloro-3-fluoroaniline C2 Intermediate B A2->C2 B2 Diethyl (ethoxymethylene)malonate B2->C2 D2 Cyclization C2->D2 Heat E2 8-Chloro-7-fluoro-4-hydroxyquinoline-3-carboxylate D2->E2 F2 Hydrolysis E2->F2 G2 8-Chloro-7-fluoro-4-hydroxyquinoline-3-carboxylic acid F2->G2 H2 Decarboxylation G2->H2 I2 8-Chloro-7-fluoro-4-hydroxyquinoline H2->I2 J2 Chlorination I2->J2 K2 4,8-Dichloro-7-fluoroquinoline J2->K2 L2 Amination K2->L2 M2 8-Chloro-7-fluoroquinolin-4-amine L2->M2 N2 Nitration M2->N2 O2 8-Chloro-7-fluoro-3-nitroquinolin-4-amine N2->O2 P2 Reduction O2->P2 Q2 8-Chloro-7-fluoroquinolin-3,4-diamine P2->Q2 R2 Deamination Q2->R2 S2 8-Chloro-7-fluoroquinolin-3-amine R2->S2

Caption: Plausible synthetic routes to the target compounds.

The key difference in the synthesis of the fluorinated analog lies in the choice of the starting material, which would be a suitably substituted fluoroaniline. The reactivity of the quinoline ring in subsequent functionalization steps, such as electrophilic aromatic substitution, will also be influenced by the fluorine substituent. The electron-withdrawing nature of fluorine is expected to deactivate the ring towards electrophilic attack compared to the non-fluorinated analog.

Predicted Biological Activity and Pharmacological Implications

The introduction of a fluorine atom can have a multifaceted impact on the biological activity of a molecule.

Anticancer and Kinase Inhibitory Potential

Quinoline derivatives are known to exhibit anticancer properties through various mechanisms, including the inhibition of protein kinases. The fluorine atom in 8-Chloro-7-fluoroquinolin-3-amine could enhance its binding affinity to the ATP-binding pocket of certain kinases through favorable electrostatic or hydrophobic interactions. This could translate to improved potency and selectivity.

Antimicrobial Activity

Fluoroquinolones are a well-established class of antibiotics. While the target compounds are not classic fluoroquinolones, the presence of the quinoline core and the halogen substituents may confer antimicrobial properties. The increased lipophilicity of the fluorinated compound could enhance its ability to penetrate bacterial cell membranes, potentially leading to greater efficacy.

Metabolic Stability: The Fluorine Advantage

A significant advantage of incorporating fluorine into drug candidates is the potential for enhanced metabolic stability. The carbon-fluorine bond is exceptionally strong and resistant to cleavage by metabolic enzymes, particularly Cytochrome P450s.

Metabolic_Stability cluster_1 8-Chloroquinolin-3-amine cluster_2 8-Chloro-7-fluoroquinolin-3-amine A Parent Compound B Metabolite 1 (e.g., Hydroxylation) A->B CYP450 C Metabolite 2 (e.g., Glucuronidation) A->C UGTs D Parent Compound E Metabolism Blocked at C7 D->E Fluorine blocks CYP450 oxidation F Alternative Metabolites D->F Slower metabolism

Caption: Fluorine can block sites of metabolic oxidation.

In the case of 8-Chloroquinolin-3-amine, the C7 position could be susceptible to oxidative metabolism. The presence of a fluorine atom at this position in 8-Chloro-7-fluoroquinolin-3-amine would block this metabolic pathway, potentially leading to a longer half-life and improved oral bioavailability.

Experimental Protocols for Comparative Evaluation

To empirically validate the predicted differences between these two compounds, a series of in vitro assays are recommended.

In Vitro Metabolic Stability Assay Using Liver Microsomes

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of the test compounds.

Materials:

  • Test compounds (8-Chloro-7-fluoroquinolin-3-amine and 8-Chloroquinolin-3-amine)

  • Pooled liver microsomes (human, rat, or mouse)

  • Phosphate buffer (100 mM, pH 7.4)

  • NADPH regenerating system

  • Positive control compounds (high and low clearance)

  • Organic solvent (e.g., acetonitrile or methanol) for reaction termination

  • 96-well plates

  • Incubator/shaker at 37°C

  • LC-MS/MS system for analysis

Procedure:

  • Reagent Preparation: Prepare stock solutions of the test compounds and controls.

  • Incubation Mixture: In a 96-well plate, combine the liver microsomes, phosphate buffer, and the test compound.

  • Pre-incubation: Pre-warm the plate at 37°C for 10 minutes.

  • Reaction Initiation: Add the NADPH regenerating system to initiate the metabolic reaction.

  • Time-Point Sampling: At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a cold organic solvent containing an internal standard.

  • Analysis: Centrifuge the samples to precipitate proteins and analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

  • Data Analysis: Plot the percentage of the remaining parent compound against time to determine the half-life (t½). Calculate the intrinsic clearance (CLint).

Cytotoxicity Assay (MTT Assay)

Objective: To determine the concentration of the test compounds that inhibits cell growth by 50% (IC50).

Materials:

  • Cancer cell line(s) of interest

  • Cell culture medium and supplements

  • Test compounds

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization buffer (e.g., DMSO or a detergent-based buffer)

  • 96-well plates

  • Microplate reader

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with serial dilutions of the test compounds and a vehicle control.

  • Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

  • Solubilization: Add the solubilization buffer to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Data Analysis: Plot the cell viability against the compound concentration to determine the IC50 value.

Enzyme Inhibition Assay (General Protocol)

Objective: To determine the concentration of the test compounds that inhibits the activity of a target enzyme by 50% (IC50).

Materials:

  • Purified target enzyme

  • Enzyme-specific substrate

  • Test compounds

  • Assay buffer

  • 96-well plates

  • Plate reader (spectrophotometer or fluorometer)

Procedure:

  • Reagent Preparation: Prepare solutions of the enzyme, substrate, and various concentrations of the test compounds in the assay buffer.

  • Reaction Mixture: In a 96-well plate, add the assay buffer, enzyme, and test compound at different concentrations. Include a control with no inhibitor.

  • Pre-incubation: Incubate the plate for a short period to allow the inhibitor to bind to the enzyme.

  • Reaction Initiation: Add the substrate to each well to start the enzymatic reaction.

  • Measurement: Monitor the reaction progress by measuring the change in absorbance or fluorescence over time.

  • Data Analysis: Plot the enzyme activity against the inhibitor concentration to calculate the IC50 value.

Conclusion

The strategic placement of a fluorine atom on the 8-chloroquinolin-3-amine scaffold is predicted to have a significant and multifaceted impact on its properties. The fluorinated analog, 8-Chloro-7-fluoroquinolin-3-amine, is expected to exhibit lower basicity, increased lipophilicity, and enhanced metabolic stability compared to its non-fluorinated counterpart. These altered physicochemical properties are anticipated to translate into a distinct biological activity profile, potentially offering advantages in terms of potency, selectivity, and pharmacokinetic performance. The experimental protocols provided in this guide offer a framework for the empirical validation of these predictions, enabling researchers to make informed decisions in the design and development of novel quinoline-based therapeutics.

References

  • PubChem. 8-Chloroquinoline. Available from: [Link]

Sources

Safety & Regulatory Compliance

Safety

Definitive Guide to the Safe Disposal of 8-Chloro-7-fluoroquinolin-3-amine

This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of 8-Chloro-7-fluoroquinolin-3-amine. As a halogenated aromatic amine, this compound requires specialized handling to mitigat...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides comprehensive, step-by-step procedures for the safe and compliant disposal of 8-Chloro-7-fluoroquinolin-3-amine. As a halogenated aromatic amine, this compound requires specialized handling to mitigate risks to personnel and the environment. This document synthesizes best practices from established safety protocols for structurally similar chemicals, offering a robust framework for researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment

Primary Hazards:

  • Toxicity: Assumed to be toxic if swallowed.[2]

  • Irritation: Likely to cause skin irritation and serious eye damage.[1][2][4]

  • Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1][2][3]

  • Sensitization: May cause an allergic skin reaction.[2]

  • Reproductive Toxicity: Potential for reproductive harm, a hazard associated with similar compounds.[2]

Thermal Decomposition: Combustion or thermal decomposition may produce toxic gases, including carbon oxides, nitrogen oxides, hydrogen chloride, and hydrogen fluoride.[1][5]

Hazard CategoryClassificationPrimary Route of Exposure
Acute Oral ToxicityLikely Category 3 or 4Ingestion
Skin Corrosion/IrritationLikely Category 2Skin Contact
Serious Eye Damage/IrritationLikely Category 1 or 2Eye Contact
Skin SensitizationPossible Category 1Skin Contact
Reproductive ToxicityPossible Category 1BIngestion, Inhalation, Skin Contact
Acute Aquatic ToxicityLikely Category 1Environmental Release
Chronic Aquatic ToxicityLikely Category 1Environmental Release

Personal Protective Equipment (PPE) and Handling

Given the potential hazards, stringent adherence to PPE protocols is mandatory. All handling of 8-Chloro-7-fluoroquinolin-3-amine should be conducted within a certified chemical fume hood.[6]

Essential PPE:

  • Hand Protection: Wear nitrile rubber gloves. For extensive handling or in case of a spill, consider double gloving.[6]

  • Eye Protection: Use tightly fitting safety goggles with side-shields or a full-face shield.[7]

  • Skin and Body Protection: A fully buttoned lab coat is required. For larger quantities, a chemical-resistant apron is recommended.[6]

  • Respiratory Protection: Not typically required when working in a functional fume hood. If there is a risk of aerosol generation outside of a fume hood, a full-face respirator with appropriate cartridges should be used.[7]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to prevent exposure and environmental contamination.

For Small Spills (in a fume hood):

  • Restrict Access: Ensure the area is clear of non-essential personnel.

  • Containment: Absorb the spill with an inert material such as vermiculite, dry sand, or earth.

  • Collection: Carefully sweep or scoop the absorbed material into a designated, labeled hazardous waste container.

  • Decontamination: Clean the spill area with a suitable solvent (e.g., acetone, ethanol), followed by soap and water. Collect all cleaning materials as hazardous waste.

For Large Spills:

  • Evacuate: Immediately evacuate the laboratory and alert others in the vicinity.

  • Isolate: Close the laboratory doors and prevent entry.

  • Emergency Contact: Contact your institution's Environmental Health and Safety (EHS) department or emergency response team.

  • Ventilation: Ensure the fume hood continues to operate to ventilate the area.

Step-by-Step Disposal Procedure

The disposal of 8-Chloro-7-fluoroquinolin-3-amine must be managed through a licensed hazardous waste contractor.[1] On-site treatment, such as neutralization, is not recommended for this class of compound.[8]

Step 1: Waste Segregation

  • Halogenated Waste Stream: 8-Chloro-7-fluoroquinolin-3-amine is a halogenated organic compound and must be collected in a designated "halogenated waste" container.[6][9]

  • Incompatibility: Do not mix with strong oxidizing agents, acids, or bases.[6][10] Consult the chemical incompatibility chart from your institution's safety office.[10]

Step 2: Container Selection and Labeling

  • Container Type: Use a high-density polyethylene (HDPE) or other compatible container with a secure, screw-top cap.[6][10] The container must be in good condition, free from cracks or leaks.[11]

  • Labeling: The waste container must be clearly labeled as "Hazardous Waste." The label must include:

    • The full chemical name: "8-Chloro-7-fluoroquinolin-3-amine" (no abbreviations or formulas).[9]

    • A clear indication of the hazards (e.g., "Toxic," "Irritant," "Environmental Hazard").[11]

    • The date the first drop of waste was added.

    • For mixtures, list all components and their approximate percentages.[11]

Step 3: Waste Accumulation

  • Location: Store the waste container in a designated Satellite Accumulation Area (SAA), which is typically within or near the point of generation, such as in a fume hood or a designated cabinet.[11]

  • Closure: Keep the waste container securely capped at all times, except when adding waste.[9][11]

  • Secondary Containment: It is best practice to store the primary waste container within a larger, chemically resistant secondary container to contain any potential leaks.[6]

Step 4: Disposal of Contaminated Materials

  • Solid Waste: All items contaminated with 8-Chloro-7-fluoroquinolin-3-amine, such as gloves, pipette tips, and absorbent paper, must be disposed of as solid hazardous waste.[8]

  • Empty Containers: "Empty" containers that held the pure compound must also be treated as hazardous waste unless triple-rinsed. The rinsate from this cleaning process must be collected as liquid halogenated hazardous waste.[12]

Step 5: Arranging for Pickup

  • Contact EHS: Once the waste container is full, or if it has been in the SAA for the maximum allowable time (typically up to one year for partially filled containers), contact your institution's EHS department to arrange for pickup and disposal.[11]

  • Do Not Drain Dispose: Under no circumstances should 8-Chloro-7-fluoroquinolin-3-amine or its solutions be poured down the drain.[6][8]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 8-Chloro-7-fluoroquinolin-3-amine and associated materials.

DisposalWorkflow cluster_waste Waste Generation cluster_collection Collection & Segregation cluster_storage Storage & Final Disposal Start Generate Waste Containing 8-Chloro-7-fluoroquinolin-3-amine IsLiquid Is the waste primarily liquid? Start->IsLiquid IsSolid Is the waste primarily solid (e.g., contaminated gloves, glassware)? Start->IsSolid IsEmptyContainer Is it an 'empty' container of the pure compound? Start->IsEmptyContainer LiquidWaste Collect in a labeled 'Halogenated Organic Liquid Waste' container. IsLiquid->LiquidWaste Yes SolidWaste Collect in a labeled 'Solid Hazardous Waste' container. IsSolid->SolidWaste Yes RinseContainer Triple rinse with a suitable solvent. IsEmptyContainer->RinseContainer Yes UnrinsedContainer Dispose of unrinsed container as solid hazardous waste. IsEmptyContainer->UnrinsedContainer No StoreSAA Store waste container in a designated Satellite Accumulation Area (SAA). LiquidWaste->StoreSAA SolidWaste->StoreSAA CollectRinsate Collect rinsate in 'Halogenated Organic Liquid Waste' container. RinseContainer->CollectRinsate DisposeContainer Dispose of rinsed container as non-hazardous waste (check local policy). RinseContainer->DisposeContainer CollectRinsate->LiquidWaste UnrinsedContainer->SolidWaste EHS_Pickup Contact Environmental Health & Safety (EHS) for waste pickup. StoreSAA->EHS_Pickup

Caption: Disposal workflow for 8-Chloro-7-fluoroquinolin-3-amine.

References

  • Kao Chemicals. (2023). Material Safety Data Sheet - QUARTAMIN E-80K.
  • Sigma-Aldrich. (2025). SAFETY DATA SHEET.
  • GHC. (2021). Safety Data Sheet according to Regulation (EC) No. 1907/2006 (REACH).
  • MP Biomedicals. (2006). Material Safety Data Sheet - TRIS (2-CHLOROETHYL) AMINE.
  • Organic Syntheses. (2024). Working with Hazardous Chemicals.
  • Yale Environmental Health & Safety. Management of Hazardous Waste Procedure.
  • ChemScene. 8-Chloro-7-fluoro-6-iodoisoquinolin-3-amine Safety Information.
  • Fisher Scientific. (2025). SAFETY DATA SHEET - 8-Chloro-2-methylquinoline.
  • Sciencemadness Wiki. (2025). Proper disposal of chemicals.
  • Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure.
  • Washington State University. Halogenated Solvents.
  • Tri-iso. MATERIAL SAFETY DATA SHEET - ADDOCAT KE-9018 363D.
  • Technion. Chemical Waste Management Guide.
  • Cornell University. Chapter 7 - Management Procedures For Specific Waste Types.
  • AK Scientific, Inc. Safety Data Sheet (United States) Ethyl 6-bromo-4-chloro-7-fluoroquinoline-3-carboxylate.
  • Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.
  • McGill University. HAZARDOUS WASTE MANAGEMENT DISPOSAL TRAINING.
  • Physikalisch-Technische Bundesanstalt. Chemical Waste Management for Laboratories.
  • SciSpace. Degradation studies of amines and alkanolamines during sour gas treatment process.
  • ECHEMI. (n.d.). 8-Fluoroisoquinoline SDS, 1075-00-9 Safety Data Sheets.

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Handling

Personal protective equipment for handling 8-Chloro-7-fluoroquinolin-3-amine

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental activities. Among these, quinoline derivatives are of significant interest due to their b...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental activities. Among these, quinoline derivatives are of significant interest due to their broad-ranging biological activities. However, their potent nature often correlates with potential health hazards, necessitating stringent safety protocols. This guide provides an in-depth, procedural framework for the safe handling of 8-Chloro-7-fluoroquinolin-3-amine, a halogenated quinoline derivative, ensuring the protection of laboratory personnel and the integrity of research.

The Cornerstone of Safety: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure risk when handling 8-Chloro-7-fluoroquinolin-3-amine. The selection of appropriate PPE is contingent on the specific procedures being undertaken and the potential for exposure.

Essential PPE for Standard Operations

For all routine procedures involving the handling of 8-Chloro-7-fluoroquinolin-3-amine, the following PPE is the minimum requirement:

  • Hand Protection : Chemical-resistant gloves, such as nitrile, tested to EN 374 are essential to prevent skin contact.[2][3] Always inspect gloves for integrity before use.

  • Eye and Face Protection : Tightly fitting safety goggles with side-shields are mandatory.[2][4] Where there is a risk of splashing, a full-face shield should be worn in addition to goggles.[2]

  • Body Protection : A standard laboratory coat is required to protect against incidental contact.[2][5]

Enhanced PPE for High-Risk Procedures

Certain operations, such as weighing and transferring solids or any procedure that may generate dust or aerosols, necessitate an elevated level of protection:

  • Respiratory Protection : These activities should be conducted within a certified chemical fume hood to ensure adequate ventilation.[2] In the event a fume hood is not available, a NIOSH-approved respirator with appropriate particulate filters is required.[2][4]

  • Skin and Body Protection : For larger quantities or in situations with a significant risk of exposure, chemical-resistant clothing or a fully protective impervious suit may be necessary.[2][5]

The following table summarizes the recommended PPE for various laboratory tasks involving 8-Chloro-7-fluoroquinolin-3-amine:

TaskHand ProtectionEye/Face ProtectionRespiratory ProtectionSkin/Body Protection
Storage and Transport Nitrile GlovesSafety GlassesNot generally requiredLab Coat
Weighing and Transferring Solids Nitrile GlovesSafety Goggles & Face ShieldChemical Fume Hood or RespiratorLab Coat
Solution Preparation Nitrile GlovesSafety Goggles & Face ShieldChemical Fume HoodLab Coat
Reaction Setup and Monitoring Nitrile GlovesSafety GogglesChemical Fume HoodLab Coat
Work-up and Purification Nitrile GlovesSafety Goggles & Face ShieldChemical Fume HoodLab Coat
Spill Cleanup Heavy-duty Nitrile or Butyl GlovesSafety Goggles & Face ShieldRespirator with appropriate cartridgeChemical Resistant Apron or Suit

Operational Blueprint: From Receipt to Disposal

A systematic and well-documented operational plan is crucial for minimizing risks. This plan should encompass every stage of the chemical's lifecycle within the laboratory.

Receiving and Storage

Upon receipt, the container should be inspected for any damage or leaks. The compound should be stored in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[6][7] The storage location should be clearly labeled, and access should be restricted to authorized personnel.

Safe Handling and Experimental Procedures
  • Preparation : Before handling the compound, ensure that a chemical fume hood is operational and that an emergency eyewash station and safety shower are readily accessible.[2] All necessary PPE should be donned correctly.

  • Weighing and Transfer : To minimize the generation of dust, weigh the solid compound in a fume hood. Use appropriate tools to handle the material and avoid creating airborne particles.

  • Dissolution : When preparing solutions, add the solid to the solvent slowly to avoid splashing.

  • Reactions : All reactions involving 8-Chloro-7-fluoroquinolin-3-amine should be conducted in a fume hood.

  • Post-Handling : After handling, thoroughly wash hands and forearms.[3][6] Contaminated PPE should be removed and disposed of correctly.

PPE_Decision_Workflow start Start: Assess Task q_dust Generates Dust/Aerosol? start->q_dust q_splash Splash Hazard? q_dust->q_splash No ppe_respirator Add: - Fume Hood or Respirator q_dust->ppe_respirator Yes q_quantity Large Quantity? q_splash->q_quantity No ppe_face_shield Add: - Face Shield q_splash->ppe_face_shield ppe_basic Standard PPE: - Nitrile Gloves - Safety Goggles - Lab Coat q_quantity->ppe_basic ppe_chem_suit Add: - Chemical Resistant Clothing q_quantity->ppe_chem_suit Yes end_node Proceed with Task ppe_basic->end_node ppe_respirator->q_splash ppe_face_shield->q_quantity ppe_chem_suit->ppe_basic

Caption: PPE selection workflow for handling 8-Chloro-7-fluoroquinolin-3-amine.

Waste Management and Disposal

Proper disposal of 8-Chloro-7-fluoroquinolin-3-amine and associated contaminated materials is a critical component of laboratory safety and environmental responsibility.

  • Waste Segregation : All waste materials, including empty containers, contaminated PPE, and cleanup materials, must be treated as hazardous waste.[2] Halogenated organic waste must be collected separately from non-halogenated waste.[8][9]

  • Containerization : Waste should be collected in clearly labeled, leak-proof containers.[10] The label should include the words "Hazardous Waste" and the chemical name.[9][10]

  • Disposal Protocol : Follow your institution's and local regulations for the disposal of hazardous chemical waste.[11] Do not, under any circumstances, dispose of this compound down the drain.[9][10]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

  • Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[4] Seek medical attention.[4][12]

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[4] Seek immediate medical attention.[4][12]

  • Inhalation : Move the individual to fresh air.[4][12] If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[4]

  • Ingestion : Do NOT induce vomiting.[13] If the person is conscious, rinse their mouth with water.[12] Seek immediate medical attention.[4][14]

  • Spills : For small spills, absorb the material with an inert absorbent such as vermiculite or sand.[4] Place the absorbed material into a suitable, labeled container for disposal.[4] For large spills, evacuate the area and contact your institution's environmental health and safety department.[15]

By adhering to these comprehensive safety and handling guidelines, researchers can mitigate the risks associated with 8-Chloro-7-fluoroquinolin-3-amine, fostering a secure and productive research environment.

References

  • Essential Safety and Logistical Information for Handling Quinolinium, 7-hydroxy-1-methyl- - Benchchem.
  • QUINOLINE FOR SYNTHESIS - Loba Chemie.
  • Personal protective equipment for handling 2-Amino-4-hydroxy-8-methylquinoline - Benchchem.
  • Safety Data Sheet: quinoline - Chemos GmbH&Co.KG.
  • Material Safety Data Sheet - Quinoline, 96%.
  • SAFETY DATA SHEET - Sigma-Aldrich.
  • MATERIAL SAFETY DATA SHEET - Tri-iso.
  • 8-Chloro-7-fluoro-6-iodoisoquinolin-3-amine | ChemScene.
  • SAFETY DATA SHEET - Fisher Scientific.
  • Proper disposal of chemicals - Sciencemadness Wiki.
  • SAFETY DATA SHEET - Sigma-Aldrich.
  • Safety data sheet - ITW Reagents.
  • SAFETY DATA SHEET - Fisher Scientific.
  • Ethyl 6-bromo-4-chloro-7-fluoroquinoline-3-carboxylate - AK Scientific, Inc.
  • SAFETY DATA SHEET - Sigma-Aldrich.
  • Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group.
  • SAFETY DATA SHEET - Spectrum Chemical.
  • Halogenated Solvents in Laboratories - Campus Operations.
  • 7.2 Organic Solvents - Environment, Health and Safety.

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